1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

• CAS: 56860-82-3

Core Science & Biosynthesis

Physicochemical properties of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

<-33> A An In-Depth Technical Guide on the Physicochemical Properties of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, a halogenated ether, presents a unique profile of physicochemical properties stemming from its distinct molecular architecture. This guide offers a comprehensive technical overview of this compound, detailing its core physical and chemical characteristics. It is intended to serve as an essential resource for professionals in research, scientific analysis, and pharmaceutical development who require a thorough understanding of this compound for its application and safe handling.

Introduction

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (CAS No. 56860-82-3) is a fluorinated organic compound whose properties are largely dictated by the presence of multiple fluorine atoms and a dichloromethyl group.[1] The high degree of fluorination imparts characteristics such as chemical stability and altered volatility, which are of interest in various specialized chemical applications. This document provides a detailed examination of its key physicochemical parameters, the methodologies for their determination, and insights into the causality behind these experimental choices.

Core Physicochemical Properties

The integration of both fluorine and chlorine atoms onto a short carbon backbone results in a unique set of physical and chemical behaviors. These properties are fundamental to understanding its potential applications and for establishing appropriate handling and storage protocols.

Table 1: Key Physicochemical Data of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Property	Value	Source
Molecular Formula	C4H2Cl2F6O	[1][2]
Molecular Weight	250.95 g/mol	[2]
Synonyms	1-(Dichloromethoxy)-1,1,2,3,3,3-hexafluoropropane	[1]

Note: Specific values for boiling point, density, and other physical properties were not consistently available in the search results. The following sections on experimental determination are based on standard laboratory practices for such compounds.

Experimental Protocols for Physicochemical Characterization

The precise measurement of physicochemical properties is paramount for the application and safety of any chemical compound. The following sections describe the standard experimental workflows for determining key parameters of halogenated ethers like 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Determination of Boiling Point

The boiling point provides critical information about a substance's volatility and is essential for purification processes like distillation.

Methodology:

• Apparatus Assembly: A standard distillation apparatus is constructed, including a heating mantle, a round-bottom flask containing the sample and boiling chips, a distillation head with a calibrated thermometer, a condenser, and a collection flask.

• Heating and Equilibration: The sample is heated gently. The temperature is continuously monitored as the vapor rises and equilibrates with the liquid.

• Data Acquisition: The boiling point is recorded as the stable temperature at which the liquid and vapor phases are in equilibrium, observed as a steady reflux ring on the thermometer.

• Pressure Correction: The ambient atmospheric pressure is recorded, and the observed boiling point is corrected to standard pressure (760 mmHg) if necessary, using established nomographs or equations.

Rationale for Methodological Choices: This classical method is chosen for its reliability and direct measurement of the vapor-liquid equilibrium temperature. The use of boiling chips is crucial to prevent superheating and ensure smooth boiling, leading to an accurate and reproducible boiling point determination.

Caption: Workflow for Boiling Point Determination.

Measurement of Density

Density is a fundamental physical property that is essential for mass-to-volume conversions and provides insight into the packing of molecules.

Methodology:

• Instrumentation: A calibrated pycnometer or an oscillating U-tube digital density meter is selected.

• Temperature Control: The instrument and sample are brought to a constant, specified temperature (e.g., 25 °C) using a thermostatically controlled water bath.

• Measurement with Pycnometer: a. The mass of the clean, dry pycnometer is determined. b. The pycnometer is filled with the sample, ensuring no air bubbles are present. c. The mass of the filled pycnometer is measured. d. The density is calculated by dividing the mass of the sample by the known volume of the pycnometer.

• Measurement with Digital Density Meter: a. The instrument is calibrated with dry air and deionized water. b. The sample is injected into the measurement cell. c. The instrument directly reports the density.

• Data Validation: Measurements are repeated to ensure consistency and accuracy.

Rationale for Methodological Choices: Temperature control is paramount as density is highly temperature-dependent. The pycnometer method is a classic, high-accuracy technique, while the digital density meter offers speed, requires smaller sample volumes, and provides high precision.

Caption: Logical Flow for Density Measurement.

Safety, Handling, and Storage

Given its chemical structure as a halogenated ether, 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is expected to require careful handling.

Hazard Identification:

• Causes skin irritation.[1]

• Causes serious eye irritation.[1]

• May cause respiratory irritation.[1]

• May cause drowsiness or dizziness.[1]

Precautionary Measures:

• Handling: Use only outdoors or in a well-ventilated area.[1] Avoid breathing fumes, mist, spray, or vapors.[1]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[3]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[3]

Conclusion

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a specialized chemical with distinct physicochemical properties derived from its halogenated structure. While specific experimental data for some of its properties are not widely published, this guide provides the standard, validated methodologies for their determination. A thorough understanding and precise measurement of these properties are crucial for its safe and effective use in any research or development context.

References

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1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether CAS number 56860-82-3

An In-Depth Technical Guide to 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether (CAS: 56860-82-3)

Abstract

This technical guide provides a comprehensive overview of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (CAS: 56860-82-3), a specialized fluorinated organic compound. While specific data on this molecule is limited, this document synthesizes information based on its structural components—a hexafluoropropyl group and a dichloromethyl ether functional group—to offer insights for researchers, scientists, and professionals in drug development. The guide covers physicochemical properties, a proposed synthetic route based on established chemical principles, potential applications as a niche reagent in organic synthesis, and detailed safety and handling protocols. The objective is to equip professionals with the foundational knowledge required to evaluate and potentially utilize this compound in advanced research and development projects.

Introduction and Compound Profile

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a halogenated ether distinguished by its dense fluorination and a reactive dichloromethyl group. The presence of fluorine atoms is a cornerstone of modern medicinal chemistry, often used to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.[1] The dichloromethyl ether moiety, conversely, is a known precursor for formylation reactions, a fundamental transformation in organic synthesis.[2]

This compound's unique bifunctional nature—possessing both a stability-enhancing fluorinated chain and a reactive handle—positions it as a potentially valuable, albeit under-characterized, building block. Its structural analogues, such as chloromethyl hexafluoroisopropyl ether, are known intermediates in the synthesis of volatile anesthetics like sevoflurane, highlighting the utility of this class of compounds.[3][4] This guide serves to bridge the information gap by providing a scientifically grounded perspective on its properties and potential.

Caption: Chemical Identity of the Target Compound.

Physicochemical Properties

Comprehensive experimental data for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is not widely available. However, its properties can be inferred from available data and the known effects of its constituent functional groups. The hexafluoropropyl group significantly increases the molecular weight and is expected to result in a relatively high density and boiling point compared to non-fluorinated analogues. The dichloromethyl ether group introduces polarity and reactivity, particularly towards moisture.

Table 1: Known and Inferred Physicochemical Properties

Property	Value / Expected Characteristic	Source
CAS Number	56860-82-3	[5]
Molecular Formula	C₄H₂Cl₂F₆O	[5]
Molecular Weight	250.95 g/mol	[5]
Boiling Point	98°C	[5]
Appearance	Colorless to light yellow liquid (inferred)	[2]
Density	High (expected due to halogenation)	N/A
Solubility	Soluble in aprotic organic solvents; Reacts with water/alcohols	N/A
Flash Point	No data available	[5]

| Reactivity | Sensitive to moisture and nucleophiles |[6] |

Synthesis and Mechanism

The rationale for this approach is that the methyl group of the precursor ether can be sequentially chlorinated. Dichloromethyl ethers have been synthesized via chlorination of corresponding chlorodimethyl ethers.[6] This transformation typically employs a chlorinating agent such as sulfuryl chloride (SO₂Cl₂) or chlorine gas (Cl₂) under UV irradiation or with a radical initiator like azobisisobutyronitrile (AIBN).

Caption: Proposed Workflow for the Synthesis of the Target Compound.

Hypothetical Experimental Protocol

• Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser with a gas outlet to a scrubber, a dropping funnel, and a nitrogen inlet. The system is flame-dried and kept under a positive pressure of nitrogen.

• Charging the Reactor: The flask is charged with 1,1,2,3,3,3-Hexafluoropropyl methyl ether and a catalytic amount of AIBN.

• Reagent Addition: Sulfuryl chloride (2.2 equivalents) is added dropwise via the dropping funnel at a rate that maintains a gentle reflux. For a photochemical reaction, the mixture would be irradiated with a UV lamp instead of using AIBN.

• Reaction: The mixture is heated to reflux (or irradiated) for several hours. The progress is monitored by Gas Chromatography (GC) to observe the disappearance of the starting material and the formation of mono- and di-chlorinated products.

• Workup: After completion, the reaction mixture is cooled to room temperature. Excess SO₂Cl₂ is carefully quenched by pouring the mixture into ice-cold water.

• Purification: The organic layer is separated, washed with a saturated sodium bicarbonate solution, then with brine, and dried over anhydrous magnesium sulfate. The crude product is purified by fractional distillation under reduced pressure to isolate the desired 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Causality Note: The use of a radical initiator or UV light is critical to facilitate the homolytic cleavage of the chlorinating agent, generating chlorine radicals that abstract a proton from the methyl group, initiating the chlorination cascade. Two equivalents are used to favor the formation of the dichloro product over the monochloro intermediate.

Potential Applications in Research and Drug Development

The utility of this compound stems directly from its hybrid structure. The applications described below are based on the established reactivity of its functional groups.

Reagent for Formylation

Dichloromethyl ethers are effective electrophilic formylating agents.[2][6] In the presence of a Lewis acid catalyst (e.g., TiCl₄, SnCl₄), the compound can react with electron-rich aromatic and heteroaromatic rings. The initial reaction forms a dichloromethylated intermediate, which is readily hydrolyzed during aqueous workup to yield the corresponding aldehyde (formyl group, -CHO). This provides a pathway to introduce aldehydes into complex molecules, a crucial step in building pharmaceutical scaffolds.

Fluorinated Building Block

The incorporation of fluorinated moieties is a key strategy in drug design.[7] The hexafluoropropyl group can confer several advantageous properties:

• Metabolic Stability: The strong C-F bonds are resistant to metabolic oxidation by cytochrome P450 enzymes, which can increase the half-life of a drug.

• Lipophilicity: Fluorination generally increases a molecule's lipophilicity, which can enhance its ability to cross cell membranes and the blood-brain barrier.[1]

• Binding Interactions: The fluorine atoms can participate in favorable non-covalent interactions (e.g., dipole-dipole, orthogonal multipolar) with protein targets, potentially increasing binding affinity and selectivity.

Caption: Logical Relationship Between Structure and Potential Applications.

Safety, Handling, and Storage

As with any reactive and under-characterized chemical, strict safety protocols are mandatory. The toxicological properties have not been fully investigated, and caution is advised.[5]

Table 2: Summary of Hazard Information

Hazard Category	Description	Recommendations
Potential Health Effects	The health hazards have not been fully investigated.[5] Assumed to be an irritant to the eyes, respiratory system, and skin. May be harmful if inhaled or ingested.	Avoid all direct contact. Use in a well-ventilated fume hood.
Fire Hazards	Can emit toxic fumes (e.g., hydrogen chloride, hydrogen fluoride) under fire conditions.[5]	Use appropriate extinguishing media (e.g., dry chemical, CO₂). Firefighters should wear self-contained breathing apparatus.

| Reactivity | Reacts with water and other nucleophiles. | Store away from moisture, strong bases, and oxidizing agents. |

Detailed Handling Protocol

• Engineering Controls: All manipulations must be conducted in a certified chemical fume hood to prevent inhalation of vapors. A safety shower and eye wash station must be readily accessible.[5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Hand Protection: Use chemical-resistant gloves (e.g., butyl rubber, Viton). Inspect gloves for integrity before use.[5]

  • Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes. For larger quantities, chemical-resistant overalls may be necessary.

• Spill Management: In case of a small spill, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, sand). Place the contaminated material in a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the area and contact emergency services.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The container should be kept under an inert atmosphere (e.g., nitrogen) to prevent degradation from atmospheric moisture.

• Disposal: Dispose of as hazardous waste in accordance with all local, state, and federal regulations. Do not pour down the drain.

Conclusion

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a specialized chemical reagent with significant potential in synthetic and medicinal chemistry. While its characterization is incomplete, its structure suggests a dual role as both a formylating agent and a vehicle for introducing a metabolically robust hexafluoropropyl group into organic molecules. The proposed synthetic pathway offers a viable route for its preparation, enabling further investigation. For researchers in drug discovery, this compound represents a unique tool for scaffold development, warranting further exploration of its reactivity and applications. Strict adherence to safety protocols is essential when handling this reactive and sparsely documented compound.

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• SimSon Pharma. (n.d.). 2-(Chloromethoxy)-1,1,1,3,3,3-hexafluoropropane.
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Spectroscopic Data of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether: A Technical Guide for Advanced Drug Development

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (C₄H₂Cl₂F₆O, MW: 250.95 g/mol ). Designed for researchers, scientists, and professionals in drug development, this document elucidates the predicted Infrared (IR), Nuclear Magnetic Resonance (¹H, ¹³C, ¹⁹F), and Mass Spectrometry (MS) data for this compound. The guide emphasizes the rationale behind spectral interpretation, grounding the analysis in fundamental principles and data from analogous structures to ensure scientific integrity.

Introduction: The Significance of Spectroscopic Analysis in Fluorinated Ether Characterization

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a fluorinated ether of interest in various chemical applications, including as a potential intermediate in the synthesis of novel pharmaceutical compounds. The precise structural elucidation of such molecules is paramount for understanding their reactivity, purity, and suitability for their intended purpose. Spectroscopic techniques provide a non-destructive and highly informative means of achieving this.

This guide moves beyond a simple presentation of data, offering a field-proven perspective on how to interpret the spectral information. The causality behind experimental choices and the inherent self-validating nature of a multi-technique spectroscopic approach are central themes.

Predicted Spectroscopic Data and Interpretation

Due to the limited availability of publicly accessible, experimentally derived spectra for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, the following data are predicted based on established spectroscopic principles and comparison with structurally related compounds, such as 1,1,2,3,3,3-Hexafluoropropyl methyl ether and dichloromethyl methyl ether.

Infrared (IR) Spectroscopy

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule, providing a "fingerprint" of the functional groups present. The IR spectrum of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is expected to be dominated by strong absorptions corresponding to C-F, C-O, C-Cl, and C-H bonds.

Table 1: Predicted Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹)	Vibrational Assignment	Expected Intensity
~2980-3020	C-H stretch (dichloromethyl)	Weak to Medium
~1200-1350	C-F stretch (CF₃)	Strong
~1100-1200	C-F stretch (CHF)	Strong
~1050-1150	C-O-C stretch (asymmetric)	Strong
~800-850	C-Cl stretch	Strong

Expert Insight: The C-F stretching region is often complex due to the coupling of vibrations. The high intensity of these bands is a hallmark of fluorinated compounds. The C-O-C stretching frequency will be influenced by the electron-withdrawing effects of both the hexafluoropropyl and dichloromethyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei. For 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, ¹H, ¹³C, and ¹⁹F NMR are indispensable for unambiguous structure confirmation.

The proton NMR spectrum is expected to show two distinct signals.

Table 2: Predicted ¹H NMR Spectroscopic Data (Referenced to TMS)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~6.5-7.0	Singlet	1H	-OCHCl₂
~5.0-5.5	Doublet of Quartets	1H	-CF₂H

Causality of Experimental Choices: The choice of a deuterated solvent like CDCl₃ is standard for non-polar to moderately polar organic molecules. The chemical shift of the -OCHCl₂ proton is significantly downfield due to the strong electron-withdrawing effect of the two chlorine atoms and the ether oxygen. The -CF₂H proton will be split by the adjacent fluorine atoms and the geminal fluorine, resulting in a complex multiplet.

The ¹³C NMR spectrum will reveal the carbon framework of the molecule.

Table 3: Predicted ¹³C NMR Spectroscopic Data (Referenced to TMS)

Chemical Shift (δ) ppm	Assignment
~120-130	-CF₃
~110-120	-CF₂H
~90-100	-OCHCl₂
~80-90	-O-C(F₂)-

Expert Insight: The carbon signals are significantly shifted downfield due to the attachment of electronegative fluorine and chlorine atoms. The signals for the fluorinated carbons will likely appear as complex multiplets due to C-F coupling.

¹⁹F NMR is a highly sensitive technique for the analysis of fluorinated compounds, characterized by a wide chemical shift range.[1][2]

Table 4: Predicted ¹⁹F NMR Spectroscopic Data (Referenced to CFCl₃)

Chemical Shift (δ) ppm	Multiplicity	Assignment
~ -70 to -80	Doublet	-CF₃
~ -130 to -140	Multiplet	-CF₂H

Trustworthiness through Self-Validation: The coupling patterns observed in the ¹⁹F NMR spectrum must be consistent with those in the ¹H NMR spectrum. For instance, the doublet observed for the -CF₃ group should correspond to the quartet seen for the -CF₂H proton in the ¹H NMR, confirming their proximity in the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, electron ionization (EI) would likely lead to significant fragmentation.

Table 5: Predicted Key Mass Spectrometry Fragments

m/z	Proposed Fragment Ion
250	[M]⁺ (Molecular ion with ³⁵Cl₂)
252	[M+2]⁺ (Isotope peak for one ³⁷Cl)
254	[M+4]⁺ (Isotope peak for two ³⁷Cl)
167	[M - OCHCl₂]⁺
83	[OCHCl₂]⁺
69	[CF₃]⁺

Authoritative Grounding: The presence of two chlorine atoms will result in a characteristic isotopic pattern for the molecular ion and any chlorine-containing fragments, with M, M+2, and M+4 peaks in an approximate ratio of 9:6:1. The fragmentation pattern is predicted to involve cleavage of the C-O bonds, which is a common pathway for ethers.[3][4]

Experimental Protocols

To ensure the acquisition of high-quality, reliable spectroscopic data, the following standardized protocols are recommended.

NMR Sample Preparation and Acquisition

Caption: Standard workflow for NMR sample preparation and analysis.

• Sample Preparation: Accurately weigh 5-20 mg of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.[5] Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the field frequency to the deuterium signal of the solvent. Tune and match the probe for the desired nuclei (¹H, ¹³C, ¹⁹F). Perform shimming to optimize the magnetic field homogeneity.

• Data Acquisition: Acquire the free induction decay (FID) for each nucleus using standard pulse sequences.

• Data Processing: Apply a Fourier transform to the FID to obtain the frequency-domain spectrum. Perform phase and baseline correction. Reference the spectra to the TMS signal (0.00 ppm for ¹H and ¹³C) or an appropriate standard for ¹⁹F.

IR Spectroscopy

Caption: Workflow for acquiring an ATR-FTIR spectrum of a liquid sample.

For a liquid sample, Attenuated Total Reflectance (ATR) Fourier Transform Infrared (FTIR) spectroscopy is a convenient and rapid method.

• Background Collection: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small drop of the neat liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Collect the sample spectrum. The instrument software will automatically subtract the background spectrum.

• Analysis: Identify the wavenumbers of the major absorption bands.

Mass Spectrometry

Caption: General workflow for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for a volatile compound like 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane).

• GC Separation: Inject the sample into the GC, where it is vaporized and separated from any impurities based on its boiling point and interactions with the column stationary phase.

• MS Analysis: As the compound elutes from the GC column, it enters the mass spectrometer.

  • Ionization: The molecules are bombarded with high-energy electrons (typically 70 eV for Electron Ionization - EI), causing them to ionize and fragment.[6]

  • Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z).

  • Detection: The abundance of each ion is measured.

• Data Analysis: A mass spectrum is generated, plotting ion abundance versus m/z. The fragmentation pattern is then analyzed to deduce the structure of the compound.

Conclusion

The comprehensive spectroscopic analysis of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, through the combined application of IR, multinuclear NMR, and MS, provides a robust framework for its structural confirmation. This guide has presented the predicted spectral data and offered insights into their interpretation from the perspective of an experienced application scientist. By adhering to the detailed experimental protocols, researchers can generate high-quality data, ensuring the integrity and reliability of their findings. This, in turn, is critical for the advancement of research and development in fields where such fluorinated compounds play a vital role.

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An In-depth Technical Guide to the ¹H and ¹⁹F NMR Spectrum of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

Executive Summary

This technical guide provides a comprehensive analysis of the theoretical and practical aspects of the ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectra of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (CAS 56860-82-3). As a highly fluorinated ether, this compound presents a unique spectroscopic challenge and opportunity, showcasing complex spin-spin coupling networks. This document is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for the structural elucidation of complex organofluorine compounds. We will delve into the predicted chemical shifts and coupling patterns, provide a robust experimental protocol for data acquisition, and visualize the intricate nuclear interactions.

Introduction: The Spectroscopic Landscape of Fluorinated Ethers

The incorporation of fluorine into organic molecules dramatically alters their chemical and physical properties, leading to applications in pharmaceuticals, agrochemicals, and materials science.[1] Consequently, the precise structural characterization of organofluorine compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for this purpose, with ¹⁹F NMR being particularly powerful due to the unique properties of the fluorine nucleus.[2] The ¹⁹F nucleus possesses a nuclear spin of ½, 100% natural abundance, and a high gyromagnetic ratio, making it a highly sensitive NMR probe.[3][4] Furthermore, the large chemical shift dispersion in ¹⁹F NMR, often spanning over 400 ppm, provides exceptional resolution for distinguishing between subtle variations in the electronic environment of different fluorine atoms within a molecule.[4][5]

This guide focuses on 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, a molecule containing multiple, distinct fluorine environments and a single proton environment. Its spectrum is a quintessential example of how ¹H and ¹⁹F NMR can be used in concert to solve complex structural problems, revealing a rich network of homonuclear (¹⁹F-¹⁹F) and heteronuclear (¹H-¹⁹F) spin-spin couplings.

Molecular Structure and Predicted NMR Environments

The structure of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (CF₃CHF-CF₂-O-CHCl₂) contains four electronically distinct environments for NMR-active nuclei. Understanding these environments is the first step in predicting and interpreting the resulting spectra.

• Proton Environment: A single proton is located on the dichloromethyl group (-O-CHCl₂).

• Fluorine Environments: There are three distinct groups of fluorine atoms:

  • A trifluoromethyl group (-CF₃)

  • A single fluorine on a chiral center (-CHF-)

  • A difluoromethylene group adjacent to the ether oxygen (-CF₂-O-)

To facilitate discussion, we will use the following notation for the different nuclei:

CF₃(a)-CH(b)F(b)-CF₂(c)-O-CH(d)Cl₂

Predicted ¹H NMR Spectrum Analysis

The proton NMR spectrum is predicted to be relatively simple in terms of the number of signals, but the multiplicity will provide key structural information.

• Chemical Shift (δ): The single proton, H(d), is attached to a carbon that is bonded to an ether oxygen and two highly electronegative chlorine atoms. This environment results in significant deshielding. For comparison, the analogous proton in dichloromethyl methyl ether (CH₃-O-CHCl₂) appears at approximately 6.50 ppm.[6] The strongly electron-withdrawing hexafluoropropyl group attached to the ether oxygen will further deshield this proton. Therefore, a downfield chemical shift is expected, likely in the range of 6.6 – 6.8 ppm .

• Multiplicity: The H(d) proton is separated from the nearest fluorine atoms, F(c), by four bonds (H-C-O-C-F). This through-bond interaction, known as a four-bond coupling (⁴JHF), can lead to splitting. Given that there are two F(c) fluorines, the H(d) signal is predicted to appear as a triplet , assuming the coupling constant is large enough to be resolved. Long-range H-F couplings are common and often observable.[4]

Predicted ¹⁹F NMR Spectrum Analysis

The ¹⁹F NMR spectrum will be significantly more complex and informative, with three distinct signals, each exhibiting intricate splitting patterns due to both homonuclear (F-F) and heteronuclear (H-F) couplings.[7]

Trifluoromethyl Group: -CF₃(a)

• Chemical Shift (δ): Trifluoromethyl groups typically resonate in the upfield region of the spectrum. A chemical shift in the range of -75 to -80 ppm is a reasonable prediction for this environment.[8]

• Multiplicity: The three equivalent F(a) nuclei are coupled to two different spin systems:

  • Coupling to H(b): A three-bond coupling (³JHF) to the single proton H(b) will split the signal into a doublet .

  • Coupling to F(c): A four-bond coupling (⁴JFF) to the two F(c) fluorines will further split each line of the doublet into a triplet .

  • Overall Pattern: The resulting signal is predicted to be a doublet of triplets (dt) .

Methylene Fluorine: -CHF(b)

• Chemical Shift (δ): Single fluorine atoms on an sp³-hybridized carbon are typically found in the most downfield (most negative) region of the ¹⁹F spectrum.[8] A chemical shift in the range of -180 to -200 ppm is anticipated.

• Multiplicity: The F(b) nucleus is coupled to three other spin systems, leading to a highly complex multiplet:

  • Coupling to H(b): A large two-bond geminal coupling (²JHF) to the proton on the same carbon will split the signal into a doublet . This coupling is typically in the range of 45-55 Hz.[4]

  • Coupling to F(a): A three-bond coupling (³JFF) to the three F(a) fluorines will split each line into a quartet .

  • Coupling to F(c): A two-bond geminal coupling (²JFF) to the two F(c) fluorines will split each line further into a triplet .

  • Overall Pattern: The signal for F(b) is predicted to be a complex multiplet, best described as a doublet of triplets of quartets (dtq) . Due to the number of overlapping lines, it may appear as an unresolved multiplet in lower-field instruments.

Difluoromethylene Group: -CF₂(c)

• Chemical Shift (δ): A -CF₂- group adjacent to an ether oxygen is expected to appear in the range of -90 to -115 ppm .[8]

• Multiplicity: The two equivalent F(c) nuclei are coupled to multiple nuclei:

  • Coupling to F(b): A two-bond geminal coupling (²JFF) to the single F(b) fluorine will split the signal into a doublet .

  • Coupling to H(b): A three-bond coupling (³JHF) to the single H(b) proton will split each line into another doublet .

  • Coupling to F(a): A four-bond coupling (⁴JFF) to the three F(a) fluorines will split each line into a quartet .

  • Coupling to H(d): As discussed for the ¹H spectrum, a four-bond coupling (⁴JHF) to the H(d) proton may also be present, which would further split each line into a doublet . This coupling may be small and not resolved.

  • Overall Pattern: Neglecting the smaller ⁴JHF coupling for clarity, the F(c) signal is predicted to be a doublet of doublets of quartets (ddq) .

Data Summary and Visualization

The predicted NMR parameters are summarized in the tables below for clarity.

Table 1: Predicted ¹H NMR Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Coupling to

| H(d) | 6.6 – 6.8 | Triplet (t) | F(c) |

Table 2: Predicted ¹⁹F NMR Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Coupling to
F(a)	-75 to -80	Doublet of Triplets (dt)	H(b), F(c)
F(b)	-180 to -200	Doublet of Triplets of Quartets (dtq)	H(b), F(c), F(a)

| F(c) | -90 to -115 | Doublet of Doublets of Quartets (ddq) | F(b), H(b), F(a) |

Visualization of the Coupling Network

The following diagram, generated using DOT language, illustrates the primary through-bond coupling relationships within the molecule.

Caption: Molecular structure and key 2-bond and 3-bond NMR coupling pathways.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹⁹F NMR spectra of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, a standardized protocol should be followed.

A. Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is soluble. Deuterated chloroform (CDCl₃) is a common and suitable choice for many fluorinated compounds.[6]

• Concentration: Prepare a solution by dissolving 5-10 mg of the compound in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal reference standard. For ¹H NMR, tetramethylsilane (TMS) is standard (δ = 0.00 ppm). For ¹⁹F NMR, a common reference is trichlorofluoromethane (CFCl₃, δ = 0.00 ppm), although it is a Class I ozone-depleting substance. Alternatively, an inert, fluorinated compound with a known chemical shift (e.g., C₆F₆ at δ ≈ -163 ppm) can be added as an internal standard, or the spectrum can be referenced externally.

B. Spectrometer Setup and Data Acquisition

• Instrument Tuning: Tune the NMR probe for both the ¹H and ¹⁹F frequencies to ensure optimal sensitivity.

• ¹H NMR Acquisition:

  • Spectral Width: A standard spectral width of 12-16 ppm is usually sufficient.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Relaxation Delay: Use a relaxation delay (d1) of 1-2 seconds for qualitative analysis.

  • Processing: Process the Free Induction Decay (FID) with an appropriate line broadening factor (e.g., 0.3 Hz) and reference the spectrum to the TMS signal at 0.00 ppm or the residual solvent peak (CDCl₃ at 7.26 ppm).[9]

• ¹⁹F NMR Acquisition:

  • Decoupling: Acquire both a proton-coupled and a proton-decoupled spectrum. The decoupled spectrum simplifies the fluorine signals by removing H-F coupling, which can help in assigning the F-F coupling patterns. The coupled spectrum provides the full structural information.[7]

  • Spectral Width: A wide spectral width is crucial due to the large chemical shift dispersion of ¹⁹F. A width of at least 250 ppm (e.g., from -250 ppm to 0 ppm) is recommended to ensure all signals are captured.

  • Number of Scans: ¹⁹F is a sensitive nucleus, so fewer scans (e.g., 16-64) are often needed compared to ¹³C NMR.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is appropriate.

  • Processing: Process the FID and reference the spectrum to the internal or external standard.

Conclusion

The ¹H and ¹⁹F NMR spectra of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether serve as an excellent case study in the structural elucidation of complex organofluorine molecules. The ¹H spectrum provides a clear diagnostic signal for the dichloromethyl ether moiety, while the ¹⁹F spectrum reveals a rich and detailed fingerprint of the hexafluoropropyl group. The predicted chemical shifts and complex, higher-order splitting patterns arise from a predictable network of heteronuclear and homonuclear couplings that, when fully analyzed, can unambiguously confirm the molecular structure. The successful interpretation of these spectra relies on a solid understanding of fundamental NMR principles and adherence to a rigorous experimental protocol.

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A Technical Guide to the Mass Spectrometric Analysis of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

Abstract

This technical guide provides a comprehensive framework for the mass spectrometric analysis of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (CAS No. 56860-82-3). This highly fluorinated and chlorinated ether presents unique analytical challenges due to its chemical properties. This document outlines a robust Gas Chromatography-Mass Spectrometry (GC-MS) methodology, from sample preparation to spectral interpretation. It delves into the predicted fragmentation pathways based on established principles for halogenated ethers, offering researchers and drug development professionals a validated approach to the qualitative and quantitative analysis of this compound.

Introduction: The Analytical Imperative

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, with the molecular formula C4H2Cl2F6O, belongs to a class of halogenated ethers.[1] Such compounds are often characterized by high chemical inertness, thermal stability, and unique solvent properties.[2] These characteristics make them valuable in various industrial and pharmaceutical applications, including as intermediates in the synthesis of specialty chemicals and active pharmaceutical ingredients.[3]

The analytical challenge with such compounds lies in their volatility and the complex isotopic patterns introduced by the chlorine atoms. Furthermore, highly fluorinated compounds can exhibit challenging behavior during ionization, often yielding weak or absent molecular ion peaks in standard Electron Ionization (EI) mass spectrometry.[4] This guide provides a systematic approach to navigate these challenges using Gas Chromatography-Mass Spectrometry (GC-MS), a cornerstone technique for the analysis of volatile and semi-volatile organic compounds.

Compound Properties:

Property	Value	Source
CAS Number	56860-82-3	[1]
Molecular Formula	C4H2Cl2F6O	[1]
Molecular Weight	266.96 g/mol	[1]

Experimental Workflow: A Validated Pathway

The accurate analysis of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether necessitates a meticulous and well-defined workflow. The following diagram illustrates the logical progression from sample receipt to final data interpretation. Each stage is designed to ensure reproducibility and data integrity.

Caption: A top-level overview of the analytical workflow for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Detailed Methodologies

Sample Preparation Protocol

The goal of sample preparation is to produce a clean, homogenous sample in a solvent compatible with the GC-MS system. Given the non-polar nature of the analyte, a solvent such as ethyl acetate is a suitable choice.[5]

Step-by-Step Protocol:

• Sample Weighing: Accurately weigh approximately 10-20 mg of the sample into a 10 mL volumetric flask.

• Dissolution: Dissolve the sample in ethyl acetate and bring it to volume. This creates a stock solution.

• Working Solution Preparation: Perform a serial dilution of the stock solution to achieve a final concentration within the calibrated range of the instrument (e.g., 1-100 ng/mL).[5]

• Internal Standard (ISTD) Spiking: Spike the final working solution with an appropriate internal standard. For fluorinated compounds, a deuterated or structurally similar compound not present in the sample is ideal. A perfluorinated glycol ether could serve as a potential candidate if an isotopically labeled standard is unavailable.[6]

• Vial Transfer: Transfer the final solution to a 2 mL autosampler vial for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Parameters

The selection of GC-MS parameters is critical for achieving good chromatographic separation and sensitive detection. A semi-polar GC column is recommended for the analysis of halogenated ethers.[7]

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

GC Parameters:

Parameter	Recommended Setting	Rationale
Injector	Split/Splitless	Allows for a wide range of sample concentrations. A split ratio of 50:1 is a good starting point.
Injection Volume	1 µL	Standard volume for capillary GC.
Inlet Temperature	250 °C	Ensures complete vaporization of the analyte without thermal degradation.
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow rate for most capillary columns.
Column	DB-624 or Rxi-1301Sil MS (30 m x 0.25 mm, 1.4 µm film)	These columns provide good resolution for halogenated and polar compounds.[6][7]
Oven Program	40 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	A starting temperature below the boiling point of the solvent and a ramp to a high final temperature ensures elution of all components.

MS Parameters:

Parameter	Recommended Setting	Rationale
Ion Source	Electron Ionization (EI) or Chemical Ionization (CI)	EI is standard, but CI (with methane or isobutane) may be necessary to enhance the molecular ion.[4][7]
EI Energy	70 eV	Standard energy for generating reproducible fragmentation patterns.
Source Temperature	230 °C	Standard operating temperature.
Quadrupole Temp.	150 °C	Standard operating temperature.
Scan Range	35-350 amu	Captures the molecular ion and key fragments. Starting above the mass of air/water.
Acquisition Mode	Full Scan for qualitative analysis; Selected Ion Monitoring (SIM) for quantitative analysis.	Full scan provides comprehensive spectral data, while SIM offers enhanced sensitivity.

Data Interpretation: Decoding the Mass Spectrum

The mass spectrum of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is predicted to be complex due to the presence of both fluorine and chlorine atoms.

Key Fragmentation Principles

• Molecular Ion (M+): For ethers, the molecular ion peak is often weak or absent in EI-MS.[8][9] For fluorinated compounds, this is also a common observation.[4] If the molecular ion is observed, it will appear as a cluster of peaks due to the chlorine isotopes.

• Isotopic Patterns: The presence of two chlorine atoms will result in a characteristic isotopic pattern for any chlorine-containing fragment. The relative abundances of the M+, M+2, and M+4 peaks will be in a ratio of approximately 9:6:1, corresponding to the statistical probability of incorporating ³⁵Cl and ³⁷Cl isotopes.[10]

• Alpha-Cleavage: Cleavage of the C-C bond adjacent (alpha) to the ether oxygen is a dominant fragmentation pathway for ethers.[8][11][12]

• C-O Bond Cleavage: The bond between the carbon and the oxygen can also cleave, leading to the formation of carbocations.[8][12]

Predicted Fragmentation Pathways

The following diagram illustrates the most probable fragmentation pathways for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

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An In-depth Technical Guide to the Thermal Stability of Fluorinated Dichloromethyl Ethers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluorinated dichloromethyl ethers represent a unique class of compounds with potential applications in medicinal chemistry and materials science. Their utility is intrinsically linked to their thermal stability, a critical parameter influencing their synthesis, purification, storage, and application. This guide provides a comprehensive technical overview of the core principles governing the thermal stability of these molecules. We will delve into the electronic and structural factors that dictate their decomposition pathways, propose potential degradation mechanisms, and outline robust experimental protocols for assessing their thermal resilience. This document is intended to be a foundational resource for researchers and professionals working with or developing fluorinated dichloromethyl ethers, enabling them to make informed decisions and advance their scientific endeavors.

Introduction: The Significance of Thermal Stability in Fluorinated Dichloromethyl Ethers

The introduction of fluorine into organic molecules can dramatically alter their physicochemical properties, often leading to enhanced metabolic stability, increased lipophilicity, and unique conformational preferences. When combined with the reactive dichloromethyl ether moiety, these fluorinated analogues present a compelling scaffold for the design of novel pharmaceuticals and functional materials. However, the inherent reactivity of the dichloromethyl group raises critical questions about the overall thermal stability of these compounds.

Understanding the thermal stability of fluorinated dichloromethyl ethers is paramount for several reasons:

• Synthetic Viability: Many synthetic transformations require elevated temperatures. A thorough understanding of a molecule's thermal limits is crucial to prevent decomposition during synthesis and purification processes like distillation.

• Storage and Handling: The long-term stability of these compounds under various storage conditions is a key determinant of their shelf-life and viability as research tools or therapeutic agents.

• In Vivo and In Vitro Applications: For drug development professionals, the stability of these ethers under physiological temperatures is a critical factor influencing their pharmacokinetic and pharmacodynamic profiles.

• Safety: Uncontrolled thermal decomposition can lead to the formation of hazardous and corrosive byproducts, such as hydrogen chloride and phosgene. A comprehensive understanding of decomposition pathways is essential for safe handling and risk mitigation.

This guide will provide a detailed exploration of the factors governing the thermal stability of this unique class of molecules, offering insights into their anticipated behavior under thermal stress.

Fundamental Principles Governing Thermal Stability

The thermal stability of a molecule is dictated by the strength of its covalent bonds and the availability of low-energy decomposition pathways. For fluorinated dichloromethyl ethers, the interplay of several factors determines their overall resilience to heat.

The Influence of Fluorine Substitution

The substitution of hydrogen with fluorine has a profound impact on the stability of adjacent chemical bonds. The carbon-fluorine (C-F) bond is one of the strongest single bonds in organic chemistry, with a bond dissociation energy of approximately 116 kcal/mol. This inherent strength contributes significantly to the overall thermal stability of fluorinated compounds.

In the context of a dichloromethyl ether, the presence of fluorine on the same carbon atom as the chlorine atoms is expected to have a stabilizing effect. The high electronegativity of fluorine induces a strong negative inductive effect (-I), which polarizes the C-Cl and C-O bonds, potentially strengthening them against homolytic cleavage.

The Role of the Dichloromethyl Group

The dichloromethyl group (-CCl₂-) is inherently less stable than its perfluorinated or hydrogenated counterparts. The carbon-chlorine (C-Cl) bond is significantly weaker than the C-F bond, with a bond dissociation energy of around 81 kcal/mol. This makes the C-Cl bond a likely initiation point for thermal decomposition.

Furthermore, the presence of two chlorine atoms on the same carbon can lead to potential α-elimination pathways, although this is less common in ethers compared to other functional groups.

The Ether Linkage

The carbon-oxygen (C-O) bond of the ether linkage is another potential site of thermal cleavage. The strength of this bond can be influenced by the nature of the substituents on either side of the oxygen atom. In fluorinated dichloromethyl ethers, the electronic effects of the fluorinated dichloromethyl group will play a crucial role in modulating the stability of the ether bond.

Proposed Thermal Decomposition Mechanisms

While specific experimental data on the thermal decomposition of fluorinated dichloromethyl ethers is scarce, we can propose plausible degradation pathways based on the known reactivity of related compounds, such as chloromethyl methyl ether and fluorinated polymers.[1][2]

Homolytic Cleavage of the C-Cl Bond

The most probable initiation step for the thermal decomposition of a fluorinated dichloromethyl ether is the homolytic cleavage of a C-Cl bond, due to it being the weakest bond in the immediate vicinity of the ether oxygen. This would generate a radical intermediate.

Caption: Initial C-Cl bond homolysis.

The resulting radicals can then participate in a variety of secondary reactions, including hydrogen abstraction from other molecules or further fragmentation.

Decomposition via Hydrolysis

In the presence of water, even at elevated temperatures, dichloromethyl ethers are susceptible to hydrolysis.[3] This reaction is likely to proceed via nucleophilic substitution, leading to the formation of an unstable hemiacetal which then decomposes.

Caption: Proposed hydrolysis pathway.

The formyl fluoride (O=CHF) produced is itself reactive and may undergo further reactions.

Potential for Rearrangement and Elimination

Depending on the structure of the "R" group, rearrangement reactions may also be possible. If the R group contains abstractable protons, intramolecular elimination reactions could occur, leading to the formation of an alkene and other byproducts.

Experimental Assessment of Thermal Stability

A robust evaluation of the thermal stability of fluorinated dichloromethyl ethers requires a combination of analytical techniques.

Thermogravimetric Analysis (TGA)

TGA is a fundamental technique for determining the temperature at which a compound begins to decompose.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the purified fluorinated dichloromethyl ether into a TGA pan (platinum or ceramic).

• Instrument Setup:

  • Place the pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature of 500 °C or until complete decomposition is observed.

• Data Analysis:

  • Plot the sample weight as a function of temperature.

  • The onset temperature of decomposition is typically defined as the temperature at which a 5% weight loss is observed (Td5%).

Differential Scanning Calorimetry (DSC)

DSC can be used to detect thermal events such as melting, boiling, and decomposition, which are associated with changes in heat flow.

Experimental Protocol:

• Sample Preparation: Seal a small amount of the sample (1-5 mg) in a hermetically sealed aluminum or gold-plated steel pan to prevent volatilization before decomposition.

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas.

• Thermal Program:

  • Heat the sample at a controlled rate (e.g., 10 °C/min) over the desired temperature range.

• Data Analysis:

  • Exothermic peaks on the DSC thermogram can indicate decomposition. The onset temperature of the exotherm provides information about the initiation of the decomposition process.

Evolved Gas Analysis (EGA)

To identify the decomposition products, the effluent gas from the TGA can be coupled to a mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR).

Experimental Workflow:

Caption: TGA-MS/FTIR experimental setup.

This powerful combination allows for the real-time identification of volatile decomposition products as they are formed, providing invaluable mechanistic insights.

Data Summary and Interpretation

The data obtained from these analyses can be summarized to provide a comprehensive profile of the thermal stability of a given fluorinated dichloromethyl ether.

Compound	Td5% (°C) (TGA, N2)	Decomposition Onset (°C) (DSC, N2)	Major Decomposition Products (TGA-MS)
Hypothetical Example 1	185	180 (exo)	HCl, CO, R-F
Hypothetical Example 2	210	205 (exo)	HCl, COCl₂, R-H

Interpretation:

• A higher Td5% indicates greater thermal stability.

• The presence of an exotherm in the DSC trace concurrent with weight loss in the TGA is a strong indicator of decomposition.

• The identity of the evolved gases provides direct evidence for the operative decomposition mechanisms. For instance, the detection of HCl would support pathways involving C-Cl bond cleavage.

Conclusion and Future Directions

The thermal stability of fluorinated dichloromethyl ethers is a complex property governed by the interplay of the stabilizing effect of fluorine and the inherent reactivity of the dichloromethyl group. While direct experimental data remains limited, a combination of established analytical techniques and a sound understanding of chemical principles can provide critical insights into their behavior under thermal stress.

Future research in this area should focus on the systematic synthesis and thermal analysis of a series of fluorinated dichloromethyl ethers with varying substitution patterns. Such studies will not only provide valuable quantitative data but also help to elucidate the precise mechanisms of their thermal decomposition, ultimately enabling the rational design of more stable and useful molecules for a wide range of applications.

References

• Ellis, D. A., Mabury, S. A., Martin, J. W., & Muir, D. C. G. (2001). Thermolysis of fluoropolymers as a potential source of halogenated organic acids in the environment. Nature, 412(6844), 321-324. [Link]

• U.S. Environmental Protection Agency. (1994). Chloromethyl methyl ether. Retrieved from [Link]

• Sax, N. I. (1989).

• U.S. National Library of Medicine. (n.d.). Chloromethyl methyl ether. PubChem. Retrieved from [Link]

• Government of Canada. (1993). Bis(chloromethyl) Ether and Chloromethyl Methyl Ether. Retrieved from [Link]

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The Solubility of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether in Organic Solvents: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. In the absence of extensive published quantitative data for this specific molecule, this document establishes a predictive framework based on the fundamental principles of fluorinated compound solubility. It further provides a detailed, self-validating experimental protocol for researchers to quantitatively determine its solubility in various organic solvents. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound's behavior in solution to optimize reaction conditions, purification processes, and formulation strategies.

Introduction: The Enigmatic Nature of Fluorinated Ethers in Solution

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a molecule of significant interest in synthetic chemistry, particularly in the development of novel pharmaceutical and agrochemical agents. Its highly fluorinated propyl chain and dichloromethyl ether moiety impart unique electronic and steric properties. However, these same features contribute to a complex and often non-intuitive solubility profile.

Highly fluorinated organic molecules are known to be both hydrophobic and lipophobic, leading to their potential immiscibility in both polar and non-polar organic solvents. This phenomenon arises from the high electronegativity and low polarizability of the fluorine atoms, which result in weak van der Waals and dipole-dipole interactions with hydrocarbon-based solvents. Therefore, a predictive understanding of solubility, coupled with robust experimental verification, is paramount for the effective utilization of this compound.

Theoretical Framework: Predicting Solubility through Solvent Properties

The principle of "like dissolves like" provides a foundational, albeit simplified, model for predicting solubility. For a partially fluorinated compound like 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, a more nuanced approach is required. The solubility will be dictated by a balance of interactions: the fluorophilic/fluorophobic nature of the hexafluoropropyl group and the polar/non-polar character of the dichloromethyl ether portion.

To facilitate a more accurate prediction, we can correlate the solubility with key solvent properties such as the Polarity Index , Dielectric Constant , and Dipole Moment .

• Polarity Index: An empirical measure of a solvent's polarity. Solvents with a polarity index similar to the solute are more likely to be effective.

• Dielectric Constant (ε): A measure of a solvent's ability to separate ions. While the ether itself is not ionic, the dielectric constant can indicate the solvent's overall polarity and its ability to solvate polar regions of the molecule.

• Dipole Moment (μ): Indicates the polarity of individual solvent molecules. A significant dipole moment may enhance interactions with the polar ether linkage and dichloromethyl group.

The following table summarizes these properties for a range of common organic solvents, providing a valuable tool for initial solvent screening.

Solvent	Chemical Formula	Polarity Index	Dielectric Constant (ε)	Dipole Moment (μ, D)
n-Hexane	C₆H₁₄	0.1	1.88	0.08
Toluene	C₇H₈	2.4	2.38	0.31
Diethyl Ether	C₄H₁₀O	2.8	4.33	1.15
Dichloromethane (DCM)	CH₂Cl₂	3.1	8.93	1.14
Tetrahydrofuran (THF)	C₄H₈O	4.0	7.58	1.75
Chloroform	CHCl₃	4.1	4.81	1.15
Ethyl Acetate	C₄H₈O₂	4.4	6.02	1.88
Acetone	C₃H₆O	5.1	20.7	2.69
Methanol	CH₄O	5.1	32.70	2.87
Acetonitrile	C₂H₃N	5.8	37.5	3.44
N,N-Dimethylformamide (DMF)	C₃H₇NO	6.4	36.71	3.86
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	7.2	46.68	4.1
Water	H₂O	10.2	80.1	1.87

Expert Insight: Based on the structure of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, it is anticipated to exhibit preferential solubility in solvents that can engage in dipole-dipole interactions without being overly polar. Halogenated solvents such as dichloromethane and chloroform are strong candidates due to their ability to interact with the dichloromethyl group. Ethers like THF and diethyl ether may also show good solubility. Highly polar, protic solvents like methanol and water are expected to be poor solvents due to the hydrophobic nature of the fluorinated chain.

Experimental Protocol for Quantitative Solubility Determination

The following gravimetric method provides a robust and reliable means to quantify the solubility of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether in a chosen organic solvent. This protocol is designed to be self-validating by ensuring the creation of a saturated solution and accurate measurement of the dissolved solute.

Materials and Equipment

• 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (± 0.0001 g)

• Temperature-controlled shaker or water bath

• Glass vials with PTFE-lined caps

• Volumetric flasks and pipettes

• Syringe filters (0.22 μm, PTFE)

• Evaporating dish or pre-weighed beaker

• Vacuum oven or desiccator

Step-by-Step Methodology

• Preparation of a Saturated Solution:

  • To a series of glass vials, add a fixed volume of the chosen solvent (e.g., 5.00 mL).

  • Add an excess of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether to each vial, ensuring a visible amount of undissolved material remains. The presence of excess solute is critical to confirm saturation.

  • Seal the vials tightly and place them in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C).

  • Equilibrate the solutions for a minimum of 24 hours to ensure that equilibrium is reached. The equilibration time should be validated by taking measurements at 24 and 48 hours; consistent results confirm equilibrium.

• Sample Collection and Filtration:

  • Allow the vials to stand undisturbed at the equilibration temperature for at least 2 hours to allow the undissolved solid to settle.

  • Carefully draw a known volume of the supernatant (e.g., 2.00 mL) using a volumetric pipette.

  • Immediately filter the collected supernatant through a 0.22 μm PTFE syringe filter into a pre-weighed, clean, and dry evaporating dish or beaker. This step is crucial to remove any undissolved microparticles.

• Gravimetric Analysis:

  • Record the exact mass of the evaporating dish containing the filtered solution.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For higher boiling point solvents, a vacuum oven at a temperature below the boiling point of the solute can be used.

  • Once the solvent is fully evaporated, place the evaporating dish in a desiccator to cool to room temperature and then weigh it on the analytical balance.

  • Repeat the drying and weighing process until a constant mass is achieved (i.e., two consecutive weighings differ by less than 0.0005 g).

• Calculation of Solubility:

  • The mass of the dissolved 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is the difference between the final mass of the evaporating dish with the residue and the initial mass of the empty dish.

  • Calculate the solubility in grams per 100 mL ( g/100 mL) or any other desired unit.

Experimental Workflow Diagram

Caption: Workflow for the gravimetric determination of solubility.

Logical Relationships in Solubility Prediction

The interplay between the solute's structure and the solvent's properties dictates the resulting solubility. The following diagram illustrates the key considerations for predicting the solubility of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Caption: Logical relationship between solute structure and solvent properties.

Conclusion

References

• Determination of Solubility by Gravimetric Method. (n.d.). Retrieved from a university resource on experimental procedures.
• National Journal of Pharmaceutical Sciences. (n.d.). A brief review on the determination of solubility by gravimetric method.

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• MilliporeSigma. (n.d.). Solvent Physical Properties.

• Murov, S. (2020, August 19). Properties of Solvents Used in Organic Chemistry. Retrieved from [Link]

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• Chemistry LibreTexts. (2021, September 22). Gravimetric Analysis (Experiment).

• Machiels, J., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Scientific Reports, 10(1), 19665. [Link]

• Hoang, K. C., & Mecozzi, S. (2004). Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants. Langmuir, 20(18), 7347–7350. [Link]

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• ResearchGate. (n.d.). Prediction of Solubility of Solid Organic Compounds in Solvents by UNIFAC.

• Kähkönen, E., et al. (2000). Solubility of fluorinated pharmaceuticals in dense carbon dioxide. Organic Process Research & Development, 4(5), 353–356. [Link]

An In-depth Technical Guide to the Hazards and Safety Precautions for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Abstract: This technical guide provides a comprehensive overview of the known and potential hazards associated with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (CAS No. 56860-82-3). Given the limited publicly available toxicological data for this specific compound, this document synthesizes direct information with a logical analysis of structurally related compounds, namely dichloromethyl ethers and halogenated hydrocarbons, to offer a robust framework for risk assessment and safe handling. This guide is intended for researchers, chemists, and professionals in drug development and other scientific fields who may work with this or similar halogenated ethers.

Introduction and Scope

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a fluorinated and chlorinated ether.[1][2] While specific applications are not widely documented in public literature, its structure suggests potential utility as an intermediate in organic synthesis, particularly where the introduction of a hexafluoropropyl group is desired.[3] The presence of both fluorine and chlorine atoms on the ether structure imparts unique chemical properties but also necessitates a thorough and cautious approach to safety.

A critical challenge in developing safety protocols for this compound is the sparse toxicological data. The Safety Data Sheet (SDS) from INDOFINE Chemical Company explicitly states, "To the best of our knowledge, the health hazards of this product have not been fully investigated."[4] This guide addresses this gap by:

• Presenting all available direct safety information for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

• Providing a scientific rationale for inferring potential hazards based on the well-documented toxicology of dichloromethyl ethers and halogenated hydrocarbons.

• Offering detailed, field-proven protocols for safe handling, storage, emergency response, and waste disposal.

Physicochemical and Hazard Identification

Understanding the physical properties of a chemical is the first step in anticipating its behavior in a laboratory setting. While comprehensive data is limited, the following information has been compiled from supplier data.

Table 1: Physicochemical Properties of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Property	Value	Source
CAS Number	56860-82-3	[4][5]
Molecular Formula	C₄H₂Cl₂F₆O	[2][4]
Molecular Weight	250.95 g/mol	[2][4]
Synonyms	1-(Dichloromethoxy)-1,1,2,3,3,3-hexafluoropropane	[1][5]
Boiling Point	98 °C	[5]
Flash Point	Not available (None listed by one supplier)	[5]

Known Hazard Classifications

Based on available Safety Data Sheets, 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is classified with the following hazards:

• H315: Causes skin irritation. [1]

• H319: Causes serious eye irritation. [1]

• H335: May cause respiratory irritation. [1]

• H336: May cause drowsiness or dizziness. [1]

These classifications indicate that the primary routes of hazardous exposure are through skin contact, eye contact, and inhalation.[4]

Inferred Hazards from Structural Analogs

The dichloromethyl ether functional group is a significant structural alert. Dichloromethyl methyl ether (CAS 4885-02-3), a related compound, is noted for its high reactivity and is considered a hazardous substance.[3][6] It can act as a chlorinating agent and is used in formylation reactions under Friedel-Crafts conditions.[7] The reactivity of these compounds suggests that 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether may also be highly reactive and potentially corrosive.

Furthermore, many chlorinated solvents are known to have detrimental effects on the human body, potentially causing organ damage or other long-term health issues with repeated exposure.[8] While the high degree of fluorination in the target molecule may alter its metabolic profile compared to simpler chlorinated compounds, a cautious approach assuming potential systemic toxicity upon absorption is warranted.

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to protection, starting with engineering controls and supplemented by appropriate PPE, is mandatory when handling this compound.

Engineering Controls

• Fume Hood: All manipulations of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether must be performed in a well-ventilated chemical fume hood to minimize inhalation exposure.[4]

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be immediately accessible in the work area.[4]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

• Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] A face shield should be worn in addition to goggles when there is a significant risk of splashing.

• Hand Protection: Use chemical-resistant gloves that have been inspected for integrity before use.[4] Given the chlorinated and fluorinated nature of the compound, multi-layered gloves (e.g., a nitrile base glove with a more resistant outer glove) or specialized laminate gloves should be considered. Always use proper glove removal technique to avoid skin contact.[4]

• Skin and Body Protection: A lab coat is the minimum requirement. For procedures with a higher risk of splashes or spills, a chemical-resistant apron or a full chemical suit should be worn.[8]

• Respiratory Protection: If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator with appropriate cartridges for organic vapors and acid gases should be used.[4]

Diagram 1: Hierarchy of controls and required PPE.

Safe Handling and Storage Protocols

Handling

• Work Area: Designate a specific area within a fume hood for handling this chemical.

• Inert Atmosphere: While not explicitly stated, the reactivity of analogous dichloromethyl ethers suggests that reactions may benefit from being conducted under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with atmospheric moisture.[1]

• Grounding: For transfers of larger quantities, equipment should be grounded to prevent static discharge, a common ignition source for flammable ethers.[9]

• Avoidance: Avoid direct contact with skin, eyes, and clothing, and prevent inhalation of vapors.[4] Do not handle the chemical if you have open cuts or abrasions.

Storage

• Container: Store in a tightly closed container in a dry, cool, and well-ventilated area.[9]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and bases.[10] The reactivity of dichloromethyl ethers with various nucleophiles suggests that a wide range of compounds could be incompatible.

• Segregation: Store separately from other chemicals to prevent accidental mixing.

Emergency Procedures

A clear and practiced emergency plan is crucial.

Spills

• Small Spills:

  • Ensure the area is well-ventilated (fume hood is operational).

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

  • Collect the contaminated absorbent material into a suitable, labeled container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills:

  • Evacuate the immediate area and alert others.

  • If the spill is outside of a fume hood, and vapors are present, evacuate the entire lab and contact your institution's emergency response team.

  • Prevent the spill from entering drains.

  • Only personnel trained in hazardous spill response should attempt to clean up a large spill.

Exposure Response

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

• Skin Contact: Immediately flush the affected area with large amounts of running water for at least 15 minutes while removing contaminated clothing.[4] Seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4]

Diagram 2: General workflow for a chemical spill response.

Waste Disposal

All waste containing 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether must be treated as hazardous.

• Collect all waste materials (including contaminated absorbents and disposable PPE) in a dedicated, properly labeled, and sealed hazardous waste container.

• Dispose of the waste through a licensed hazardous waste disposal company, in accordance with all local, state, and federal regulations.[9] Do not dispose of it down the drain.

Conclusion

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a compound with limited direct safety and toxicological data. However, its chemical structure, containing both a dichloromethyl ether group and a hexafluoropropyl group, indicates a high potential for skin, eye, and respiratory irritation, as well as possible systemic effects upon exposure. The protocols outlined in this guide are based on the precautionary principle, combining the known hazards of this compound with established best practices for handling structurally related and potentially more hazardous chemicals. Adherence to these guidelines is essential for the protection of researchers and the environment.

References

• Current time information in Alachua County, US. (n.d.). Google Search.

• Safety Data Sheet - 1,1,2,3,3,3-HEXAFLUOROPROPYL DICHLOROMETHYL ETHER. (n.d.). INDOFINE Chemical Company, Inc. Retrieved January 18, 2026, from [Link]

• Dichloromethane. (n.d.). In Wikipedia. Retrieved January 18, 2026, from [Link]

• dichloromethyl methyl ether. (n.d.). Organic Syntheses Procedure. Retrieved January 18, 2026, from [Link]

• 56860-82-3 | Dichloromethyl 1,1,2,3,3,3-hexafluoropropyl ether. (n.d.). Alachem Co., Ltd. Retrieved January 18, 2026, from [Link]

• Toxicological Profile for 1,2-Dichloropropane. (n.d.). Agency for Toxic Substances and Disease Registry (ATSDR). Retrieved January 18, 2026, from [Link]

• Some considerations in the handling of fluorine and the chlorine fluorides. (1979, July 10). INIS-IAEA. Retrieved January 18, 2026, from [Link]

• 1,3-Dichloropropene. (n.d.). EPA. Retrieved January 18, 2026, from [Link]

• Some considerations in the handling of fluorine and the chlorine fluorides. (n.d.). OSTI.GOV. Retrieved January 18, 2026, from [Link]

• Toxicological profile for 1,2-Dichloropropane. (n.d.). Agency for Toxic Substances and Disease Registry | ATSDR - CDC. Retrieved January 18, 2026, from [Link]

• Guide for the Safe Handling of Fluoropolymer Resins. (2025, September 8). Plastics Europe. Retrieved January 18, 2026, from [Link]

• STANDARD OPEARTING PROCEDURE FOR CHLORINATED SOLVENTS. (n.d.). USC Nanofab Wiki. Retrieved January 18, 2026, from [Link]

• CHLORINE TRIFLUORIDE HANDLING MANUAL. (n.d.). DTIC. Retrieved January 18, 2026, from [Link]

• Dichloropropenes | ToxFAQs™. (n.d.). ATSDR - CDC. Retrieved January 18, 2026, from [Link]

• The biochemical toxicology of 1,3-difluoro-2-propanol, the major ingredient of the pesticide gliftor: the potential of 4-methylpyrazole as an antidote. (n.d.). PubMed. Retrieved January 18, 2026, from [Link]

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A Theoretical Exploration of the Reactivity of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether: A Technical Guide for Researchers

Introduction: Unveiling the Reactive Landscape of a Complex Fluorinated Ether

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (HFPDME) represents a molecule of significant interest at the intersection of medicinal chemistry and materials science. Its unique structure, combining a highly fluorinated propyl chain with a dichloromethyl ether moiety, suggests a complex and nuanced reactivity profile. The hexafluoropropyl group is known to impart properties such as thermal stability and lipophilicity, while the dichloromethyl group serves as a versatile synthetic handle. Understanding the theoretical underpinnings of HFPDME's reactivity is paramount for its effective utilization in the design of novel pharmaceuticals, agrochemicals, and advanced polymers.

This technical guide provides an in-depth theoretical analysis of the reactivity of HFPDME. In the absence of direct experimental or computational studies on this specific molecule, we will leverage established principles of physical organic chemistry and high-level computational studies on analogous fluorinated and chlorinated ethers to predict its behavior. This document is intended to serve as a foundational resource for researchers, offering insights into potential reaction pathways and providing a framework for future experimental and computational investigations.

Molecular Architecture and Predicted Physicochemical Properties

The structure of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is characterized by two distinct electronic environments. The hexafluoropropyl group, with its strong electron-withdrawing fluorine atoms, is expected to significantly influence the electron density across the molecule. Conversely, the dichloromethyl group also possesses electron-withdrawing chlorine atoms, which will impact the reactivity of the adjacent ether oxygen and the C-Cl bonds.

Table 1: Predicted Physicochemical Properties of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₄H₂Cl₂F₆O	-
Molecular Weight	266.95 g/mol	-
Boiling Point	Elevated	The high molecular weight and polarity suggest a relatively high boiling point.
Solubility	Soluble in organic solvents, low in water	The fluorinated chain enhances lipophilicity, while the ether and chloro groups provide some polarity.[1]
Chemical Stability	High thermal stability, reactive towards specific reagents	The C-F bonds contribute to thermal stability, while the C-Cl and C-H bonds are potential sites of reaction.[1][2]

Theoretical Framework for Reactivity Assessment

To probe the reactivity of HFPDME, a multi-faceted theoretical approach is necessary. Density Functional Theory (DFT) stands as a powerful tool for elucidating reaction mechanisms, calculating activation energies, and determining the geometries of transition states.[3] Key parameters to be computationally investigated include:

• Bond Dissociation Energies (BDEs): Calculation of BDEs for the C-H, C-Cl, C-F, and C-O bonds will provide critical insights into the most probable sites for homolytic cleavage and radical initiation.[4][5][6]

• Reaction Pathways and Energy Profiles: Mapping the potential energy surfaces for various reactions, such as nucleophilic substitution or radical abstraction, will help in identifying the most kinetically and thermodynamically favorable pathways.

• Natural Bond Orbital (NBO) Analysis: NBO analysis can be employed to understand the charge distribution and orbital interactions within the molecule, further clarifying the influence of the fluoro and chloro substituents on reactivity.

Predicted Reaction Pathways: A Multi-faceted Reactivity Profile

Based on theoretical studies of analogous compounds, we can predict several key reaction pathways for HFPDME.

Homolytic Cleavage and Radical Reactivity

The initiation of radical reactions is often dictated by the weakest bond in the molecule. Theoretical calculations on similar halogenated compounds can provide estimates for the BDEs in HFPDME.

Table 2: Estimated Bond Dissociation Energies (BDEs) in HFPDME

Bond	Estimated BDE (kcal/mol)	Rationale and Supporting Evidence
C-H	~95-100	Generally, C-H bonds are strong; however, the presence of adjacent electronegative atoms can slightly weaken them.
C-Cl	~70-80	C-Cl bonds are significantly weaker than C-H and C-F bonds, making them susceptible to homolytic cleavage.[7]
C-O	~85-95	Ether C-O bonds are relatively strong but can be cleaved under harsh conditions.[8]
C-F	~110-120	C-F bonds are exceptionally strong and are the least likely to undergo homolytic cleavage.

Given these estimated BDEs, the C-Cl bond is the most probable site for initial homolytic cleavage upon exposure to heat or UV radiation, leading to the formation of a dichloromethyl radical. This prediction is supported by computational studies on dichloromethane, which indicate that C-Cl bond activation is a key step in its reactions.[9]

Once formed, radicals can participate in a variety of reactions. For instance, in the presence of radical initiators or under photolytic conditions, HFPDME could undergo radical chain reactions. Furthermore, reactions with atmospheric radicals, such as the hydroxyl radical (•OH), are likely to proceed via hydrogen abstraction from the dichloromethyl group, a common pathway for fluorinated ethers.[10]

Caption: Proposed nucleophilic substitution pathway for HFPDME.

Thermal Decomposition

The thermal decomposition of fluorinated compounds often proceeds via elimination pathways. [11]For HFPDME, a likely decomposition route would involve the elimination of HCl to form a fluorinated enol ether. The high thermal stability of the C-F bonds suggests that the hexafluoropropyl group will likely remain intact under moderate thermal stress. Theoretical studies on the thermal decomposition of fluorinated graphene have shown that fluorine atoms can be released at elevated temperatures, but this typically requires more energy than C-Cl bond cleavage. [12][13]

Acid-Catalyzed Cleavage

Ethers are known to undergo cleavage in the presence of strong acids like HBr and HI. [14][15]The reaction is initiated by the protonation of the ether oxygen, followed by nucleophilic attack of the halide ion. [16]For HFPDME, the cleavage could occur at either the C-O bond of the dichloromethyl group or the C-O bond of the hexafluoropropyl group. The regioselectivity of this cleavage would be an interesting subject for a dedicated computational study, as the electronic effects of the two substituents are competing.

A Practical Guide to a Theoretical Workflow: Investigating HFPDME Reactivity with DFT

For researchers wishing to perform their own computational studies on HFPDME, the following protocol outlines a general workflow using DFT.

Step 1: Geometry Optimization and Frequency Calculation

• Objective: To find the lowest energy conformation of the HFPDME molecule.

• Method: Use a suitable DFT functional (e.g., B3LYP or M06-2X) and a basis set (e.g., 6-31G(d) or larger). Perform a geometry optimization followed by a frequency calculation to ensure the structure corresponds to a true minimum on the potential energy surface (no imaginary frequencies).

Step 2: Bond Dissociation Energy (BDE) Calculation

• Objective: To determine the energy required to homolytically cleave specific bonds.

• Method:

  • Optimize the geometry of the HFPDME molecule.

  • Optimize the geometries of the resulting radicals from the cleavage of each bond of interest (e.g., C-H, C-Cl).

  • Calculate the electronic energy of the parent molecule and each of the radical fragments.

  • The BDE is the difference in the sum of the energies of the fragments and the energy of the parent molecule.

Step 3: Transition State Searching for a Specific Reaction

• Objective: To locate the transition state for a proposed reaction pathway (e.g., nucleophilic substitution).

• Method:

  • Propose a reaction coordinate.

  • Use a transition state search algorithm (e.g., QST2, QST3, or Berny optimization) to locate the saddle point on the potential energy surface.

  • Perform a frequency calculation on the resulting structure. A true transition state will have exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

Step 4: Intrinsic Reaction Coordinate (IRC) Calculation

• Objective: To confirm that the found transition state connects the desired reactants and products.

• Method: Perform an IRC calculation starting from the optimized transition state structure. The IRC path should lead downhill to the optimized geometries of the reactants and products.

Caption: A typical DFT workflow for studying chemical reactivity.

Conclusion and Future Outlook

This technical guide has provided a comprehensive theoretical framework for understanding the reactivity of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. By drawing upon computational studies of analogous compounds, we have predicted that the primary modes of reactivity will involve the dichloromethyl moiety, specifically through C-Cl bond homolysis to initiate radical reactions and as an electrophilic center for nucleophilic substitution. The hexafluoropropyl group is expected to confer significant thermal stability and modulate the electronic properties of the molecule.

The theoretical predictions and workflows presented herein offer a solid foundation for future experimental and computational research. Experimental studies to validate these predictions, such as product analysis from thermal or photochemical reactions, and kinetic studies of reactions with nucleophiles, are highly encouraged. Further computational work, including detailed DFT calculations on the specific reaction pathways of HFPDME, will provide more quantitative insights and refine our understanding of this intriguing molecule. The interplay of the highly fluorinated chain and the reactive dichloromethyl ether group makes HFPDME a promising candidate for the development of new functional molecules, and a thorough understanding of its reactivity is the key to unlocking its full potential.

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Protocols & Analytical Methods

Application Notes and Protocols: Rieche Formylation of Phenols with 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction: Expanding the Synthetic Toolbox for Hydroxybenzaldehydes

The introduction of a formyl group onto an aromatic ring, or formylation, is a cornerstone of organic synthesis, yielding aromatic aldehydes that are pivotal intermediates in the production of pharmaceuticals, fine chemicals, and natural products.[1] Among the various formylation methods, the Rieche formylation stands out for its effectiveness with electron-rich aromatic compounds like phenols and their ethers.[2][3] This reaction typically employs a dichloromethyl alkyl ether, such as dichloromethyl methyl ether, in the presence of a Lewis acid catalyst, most commonly titanium tetrachloride (TiCl₄).[1][2] A key advantage of the Rieche formylation is its propensity for ortho-formylation of phenols, offering high regioselectivity and good to excellent yields, often outperforming other methods like the Vilsmeier-Haack or Duff reactions.[1]

This application note delves into a novel variation of this classic reaction, utilizing 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether as the formylating agent. The introduction of a hexafluoropropyl group is hypothesized to modulate the reactivity of the dichloromethyl ether, potentially offering advantages in terms of stability, handling, and unique applications in the synthesis of fluorinated aromatic aldehydes. Fluorinated organic molecules are of significant interest in medicinal chemistry and materials science due to their unique physicochemical properties.[4][5] This document provides a comprehensive theoretical framework, a proposed experimental protocol, and safety guidelines for researchers venturing into this innovative synthetic territory.

Mechanistic Insights: The Role of the Hexafluoropropyl Group

The Rieche formylation proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid, typically TiCl₄ or AlCl₃, coordinates to one of the chlorine atoms of the dichloromethyl ether, facilitating the formation of a highly electrophilic dichloromethyl cation equivalent. This electrophile is then attacked by the electron-rich phenolic ring to form a cyclohexadienyl cation intermediate, which subsequently loses a proton to restore aromaticity. The resulting dichloromethyl-substituted phenol is then hydrolyzed during the workup to yield the desired hydroxybenzaldehyde.

The presence of the electron-withdrawing 1,1,2,3,3,3-hexafluoropropyl group is anticipated to decrease the electron density on the ether oxygen, thereby making the formation of the dichloromethyl cation equivalent more challenging compared to its non-fluorinated analog. This reduced reactivity may necessitate the use of a stronger Lewis acid or slightly elevated reaction temperatures to achieve efficient formylation. However, this enhanced stability could also translate to a reagent that is less sensitive to moisture and easier to handle.

Caption: Proposed mechanism for the Rieche formylation of phenols.

Experimental Protocol: A Guideline for Implementation

The following is a proposed, detailed protocol for the Rieche formylation of a model phenol substrate using 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. This protocol is based on established procedures for the standard Rieche formylation and has been adapted to account for the potential differences in reactivity of the fluorinated reagent.

Materials and Reagents:

• Phenolic substrate (e.g., 2-naphthol)

• 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

• Lewis acid (e.g., Titanium tetrachloride (TiCl₄) or Aluminum chloride (AlCl₃))

• Anhydrous dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• 0.1 N Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Nitrogen or Argon gas

• Ice bath

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert gas inlet

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Column chromatography setup

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet, dissolve the phenolic substrate (1.0 eq) in anhydrous dichloromethane (approximately 1.5 mL per gram of phenol).

• Inert Atmosphere: Purge the flask with nitrogen or argon gas to establish an inert atmosphere.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Lewis Acid: While stirring, add the Lewis acid (2.2 to 5.0 eq) dropwise over 15–30 minutes. A color change in the reaction mixture may be observed.

• Stirring: Allow the mixture to stir at 0 °C for an additional 30–60 minutes to allow for complexation.

• Addition of Formylating Agent: Add 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (1.0 eq) dropwise over 15 minutes.

• Reaction Progression: Continue stirring the reaction mixture at 0 °C for 1–2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). If the reaction is sluggish, the ice bath can be removed to allow the mixture to slowly warm to room temperature, and stirring can be continued for an additional 1-3 hours.

• Quenching: Carefully and slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride while cooling the flask in an ice bath, as this step is exothermic.

• Warming and Stirring: Remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic phase and wash it sequentially with 0.1 N HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and evaporate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by crystallization to afford the desired formylated phenol.

Caption: General experimental workflow for the Rieche formylation.

Data Presentation: Proposed Reaction Parameters for Various Phenols

The optimal reaction conditions may vary depending on the electronic nature of the phenolic substrate. The following table provides a starting point for optimization.

Phenolic Substrate	Proposed Lewis Acid (eq.)	Proposed Temperature	Expected Primary Product
Phenol	TiCl₄ (2.2)	0 °C to RT	2-Hydroxybenzaldehyde
2-Naphthol	TiCl₄ (2.2)	0 °C to RT	1-Hydroxy-2-naphthaldehyde
3,5-Dimethoxyphenol	TiCl₄ (2.2)	0 °C	2-Hydroxy-4,6-dimethoxybenzaldehyde
2,3,5-Trimethylphenol	TiCl₄ (2.2)	0 °C to RT	2-Hydroxy-3,4,6-trimethylbenzaldehyde
4-Fluorophenol	AlCl₃ (3.0)	RT	5-Fluoro-2-hydroxybenzaldehyde

Note: The yields for these reactions with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether are not yet established and will require experimental determination.

Safety and Handling Precautions

• Lewis Acids: Titanium tetrachloride and aluminum chloride are corrosive and moisture-sensitive. They react violently with water, releasing hydrogen chloride gas. All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Dichloromethyl Ethers: Dichloromethyl methyl ether is a regulated substance and a potential carcinogen.[1] While the toxicological properties of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether are not well-documented, it should be handled with extreme care in a fume hood to minimize exposure.

• Inert Atmosphere: The reaction should be conducted under an inert atmosphere (nitrogen or argon) to prevent the decomposition of reagents by atmospheric moisture.[1]

• Exothermic Quenching: The quenching step is exothermic and should be performed slowly and with adequate cooling to control the reaction rate.[1]

Applications in Drug Development and Materials Science

Hydroxy-substituted aromatic aldehydes are valuable building blocks in the synthesis of a wide range of biologically active compounds and pharmaceuticals.[1] The formyl group can be readily transformed into other functionalities, enabling the construction of complex molecular architectures such as benzopyrans and benzofurans, which are common motifs in natural products and drug molecules.[1] The use of a fluorinated formylating agent opens up new avenues for the synthesis of novel fluorinated analogs of existing drugs and materials, potentially leading to compounds with enhanced biological activity, altered metabolic stability, or improved material properties.

References

• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical & Pharmaceutical Bulletin, 67(6), 587-593.
• García, O., Nicolás, E., & Albericio, F. (2003). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. Tetrahedron Letters, 44(27), 4961–4963.
• BenchChem. (2025). Application Notes and Protocols: Rieche Formylation of Electron-Rich Phenols using Dichloromethyl Methyl Ether.
• Wikipedia. (2025).
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• iChemical. (n.d.). 1,1,1,3,3,3-hexafluoroisopropyl chloromethyl ether, CAS No. 26103-07-1.
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• BenchChem. (2025).
• PubChem. (n.d.). 1,1,2,3,3,3-Hexafluoropropyl methyl ether.
• ChemicalBook. (n.d.). 1,1,2,3,3,3-HEXAFLUOROPROPYL METHYL ETHER synthesis.
• WIPO Patentscope. (n.d.). WO/1998/031652 PROCESS FOR THE SYNTHESIS OF HEXAFLUOROISOPROPYL ETHERS.
• PubMed. (2024). Lewis Acid-Mediated Friedel-Crafts-Type Formylation of Alkenes with Dichloromethyl Methyl Ether in the Presence of Pyridines.
• Guidechem. (n.d.). 1,1,2,3,3,3-hexafluoropropyl 2,2,2-trifluoroethyl ether.
• Makosza, M., & Podraza, K. (1995). Synthesis and Application of Fluorine-Containing Ethers Based on Perfluoroolefins. Russian Journal of Organic Chemistry, 31(3), 297-306.
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• Google Patents. (n.d.). A method for preparing chloromethyl-1,1,1,3,3,3- hexafluoroisopropyl ether.
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Application Notes and Protocols: Friedel-Crafts Formylation of Electron-Rich Aromatics using Dichloromethyl Methyl Ether

A Note on the Specified Reagent

Initial research indicates a lack of published data for the use of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether as a reagent in the Friedel-Crafts formylation of electron-rich aromatics. While this specific fluorinated ether is a known compound, its application in this context is not documented in the reviewed scientific literature.

Therefore, to provide a scientifically accurate and actionable guide for researchers, this document will focus on a closely related, extensively documented, and highly effective reagent for the same chemical transformation: Dichloromethyl Methyl Ether (Cl₂CHOMe) . The principles, mechanisms, and protocols detailed herein for Dichloromethyl Methyl Ether serve as the established benchmark for this class of formylation reactions.

Introduction: A Modern Approach to Aromatic Aldehyde Synthesis

The introduction of a formyl group (-CHO) onto an aromatic ring is a cornerstone transformation in organic synthesis, providing a critical entry point for the elaboration of complex molecules, including pharmaceuticals and advanced materials. Among the array of available methods, the Friedel-Crafts formylation, particularly the Rieche formylation, stands out for its efficiency and applicability to electron-rich substrates.[1][2] This guide provides an in-depth exploration of the formylation of activated aromatic compounds using dichloromethyl methyl ether in the presence of a Lewis acid, most commonly titanium tetrachloride (TiCl₄).[3] This method offers significant advantages over classical techniques like the Vilsmeier-Haack or Duff reactions, which can suffer from harsh conditions, low yields, and a lack of regioselectivity.[4][5]

The TiCl₄-mediated reaction with dichloromethyl methyl ether is particularly noted for its high regioselectivity, often favoring ortho-formylation in phenolic substrates, and its ability to proceed under milder conditions, thus preserving sensitive functional groups.[3][4] The excellent yields and clean reaction profiles make this a preferred method for the synthesis of substituted benzaldehydes from phenols, anisoles, and other activated aromatic systems.[3][6]

The Causality of a Superior Reaction: Mechanism and Regioselectivity

The success of the dichloromethyl methyl ether and TiCl₄ system lies in a well-defined and controlled reaction pathway. The process is a variant of the Rieche formylation.[1][2]

• Activation of the Formylating Agent: The reaction initiates with the coordination of the potent Lewis acid, TiCl₄, to the oxygen atom of dichloromethyl methyl ether. This coordination enhances the electrophilicity of the central carbon atom, facilitating the departure of a chloride ion to form a highly reactive cationic intermediate, the dichloromethoxymethane cation ([ClCHOMe]⁺).

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring then acts as a nucleophile, attacking the electrophilic carbon of the activated intermediate. This step forms a new carbon-carbon bond and generates a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Hydrolysis to the Aldehyde: The resulting intermediate is then hydrolyzed during aqueous workup. The dichloromethyl group is readily converted to the final aldehyde product.

The notable ortho-selectivity observed with phenolic substrates is attributed to the formation of a titanium-chelated intermediate.[3][4] TiCl₄ coordinates to both the phenolic oxygen and a nearby ether oxygen (in the case of methoxyphenols), directing the electrophilic attack to the sterically accessible ortho position. This chelation control is a key advantage, preventing the formation of isomeric mixtures that are often difficult to separate.[4]

Figure 1. Reaction mechanism of TiCl₄-mediated formylation.

Substrate Scope and Performance

This methodology has been successfully applied to a wide range of electron-rich aromatic compounds. The regioselectivity is highly dependent on the directing groups present on the aromatic ring.

Starting Material	Major Product(s)	Ratio of Isomers	Yield (%)	Reference
3,5-Dimethoxyphenol	2-Formyl-3,5-dimethoxyphenol	82:18 (ortho vs. para)	94	[4]
2,3,5-Trimethylphenol	2-Formyl-3,5,6-trimethylphenol & 4-Formyl-2,3,5-trimethylphenol	7:3	93	[4]
3,4,5-Trimethoxyphenol	2-Formyl-3,4,5-trimethoxyphenol	Single Isomer	High	[4]
Phenol	2-Hydroxybenzaldehyde & 4-Hydroxybenzaldehyde	50:18 (ortho vs. para)	Low (Decomposition)	[5]
1,3,5-Trimethoxybenzene	2,4,6-Trimethoxybenzaldehyde	Single Isomer	44	[5]
2,3-Difluoroanisole	2-Methoxy-3,4-difluorobenzaldehyde	Not specified	Good	[7]

Detailed Experimental Protocol: ortho-Formylation of 3,5-Dimethoxyphenol

This protocol is adapted from established literature procedures and provides a representative example of the reaction.[1][4][8]

Materials and Reagents:

• 3,5-Dimethoxyphenol

• Dichloromethyl methyl ether (Cl₂CHOMe)

• Titanium tetrachloride (TiCl₄)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• 0.1 N Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, nitrogen/argon line

Safety Precautions:

• Titanium tetrachloride is highly corrosive and reacts violently with water, releasing HCl gas. Handle exclusively in a well-ventilated fume hood under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Dichloromethyl methyl ether is a lachrymator and is moisture-sensitive. Handle in a fume hood.

• Dichloromethane is a volatile solvent. Avoid inhalation and skin contact.

Step-by-Step Procedure:

• Reaction Setup: Under an inert atmosphere (N₂ or Ar), add 3,5-dimethoxyphenol (1.0 eq) to a flame-dried round-bottom flask equipped with a magnetic stirrer. Dissolve the phenol in anhydrous dichloromethane (approx. 1.5 mL per gram of phenol).

• Lewis Acid Addition: Cool the solution to 0 °C using an ice bath. Add titanium tetrachloride (2.2 eq) dropwise via a syringe or dropping funnel over 15-30 minutes. A color change is typically observed as the titanium complex forms.

• Pre-Stirring: Allow the reaction mixture to stir at 0 °C for an additional 30-60 minutes. This pre-coordination step is crucial for achieving high regioselectivity.[4]

• Addition of Formylating Agent: Add dichloromethyl methyl ether (1.0 eq) dropwise to the reaction mixture over approximately 15 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: Let the reaction stir at 0 °C for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) if desired.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of NH₄Cl. Caution: This can be an exothermic process.

• Workup: Allow the mixture to stir for 1 hour while warming to room temperature. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Separate the organic phase. Wash the organic layer sequentially with 0.1 N HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The resulting crude product can be purified by column chromatography on silica gel to isolate the desired 2-formyl-3,5-dimethoxyphenol.

Figure 2. Experimental workflow for the formylation of 3,5-dimethoxyphenol.

References

• Garcia, O., Nicolás, E., & Albericio, F. (2003). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. Tetrahedron Letters, 44(27), 4961-4963. [Link]

• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical & Pharmaceutical Bulletin, 67(6), 587-593. [Link]

• Zhang, S. L., et al. (2020). Direct formylation of phenols using difluorocarbene as a safe CO surrogate. Organic & Biomolecular Chemistry. [Link]

• The Hive. Selective ortho-formylation of phenols. Hive Novel Discourse. [Link]

• Hansen, T. V., & Skattebøl, L. (2012). ortho-Formylations of Phenols; Preparation of 3-Bromosalicylaldehyde. Organic Syntheses, 89, 220. [Link]

• Lawrence, N. J., Hepworth, L. A., Rennison, D., & Hadfield, J. A. (2003). Synthesis and Anticancer Activity of Fluorinated Analogues of Combretastatin A-4. Journal of Fluorine Chemistry. [Link]

• Ma, J., et al. (2019). 1,1,1,3,3,3-Hexafluoro-2-Propanol-Promoted Friedel–Crafts Reaction: Metal-Free Synthesis of C3-Difluoromethyl Carbinol-Containing Imidazo[1,2-a]pyridines at Room Temperature. Molecules, 24(22), 4056. [Link]

• Ramos-Tomillero, I., et al. (2015). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 20(4), 5409-5422. [Link]

• Zhang, W., et al. (2018). C3‐Formylation of Indoles in Continuous Flow. ChemistrySelect. [Link]

• Ramos-Tomillero, I., et al. (2015). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Semantic Scholar. [Link]

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Application Notes and Protocols for Lewis Acid-Catalyzed Formylation with 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

Introduction: The Strategic Importance of Formylation in Complex Synthesis

The introduction of a formyl group (-CHO) into an aromatic scaffold is a cornerstone transformation in organic synthesis. The resulting aromatic aldehydes are pivotal intermediates in the manufacturing of a vast array of high-value molecules, including pharmaceuticals, agrochemicals, and advanced materials. Among the various formylation methods, the Rieche formylation, a variant of the Friedel-Crafts acylation, offers a powerful approach for the direct formylation of electron-rich aromatic compounds.[1] This method traditionally employs dichloromethyl methyl ether in the presence of a strong Lewis acid, such as titanium tetrachloride (TiCl₄).[2]

This document provides a detailed guide to the use of a specialized formylating agent, 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether , in Lewis acid-catalyzed formylation reactions. While protocols for the analogous dichloromethyl methyl ether are well-established, the unique electronic properties of the hexafluoropropyl group necessitate a nuanced and expert-driven approach to experimental design. This guide will provide both the foundational protocols based on the Rieche formylation and the critical considerations for adapting these protocols to the specified fluorinated reagent.

The Formylating Agent: Understanding the Role of the Hexafluoropropyl Group

The choice of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether as a formylating agent introduces a significant electronic perturbation compared to its non-fluorinated analog. The hexafluoropropyl group is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms. This strong inductive effect (-I) has a direct impact on the reactivity of the dichloromethyl ether moiety.

The key mechanistic step in the Rieche formylation is the activation of the dichloromethyl ether by a Lewis acid to form a highly electrophilic chlorocarbenium ion. The electron-withdrawing nature of the hexafluoropropyl group is anticipated to destabilize the developing positive charge on the adjacent carbon atom, thereby making the formation of the active electrophile more challenging.[3] Consequently, this reduced reactivity may necessitate the use of more potent Lewis acids or more forcing reaction conditions to achieve efficient formylation.

Visualizing the Core Reaction: The Rieche Formylation Pathway

Caption: Generalized workflow of the Lewis acid-catalyzed formylation of an aromatic substrate.

Selecting the Appropriate Lewis Acid: A Key Experimental Decision

The choice of Lewis acid is paramount to the success of this formylation reaction. The reduced intrinsic reactivity of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether will likely require a stronger Lewis acid compared to standard Rieche conditions. Below is a comparative table to guide your selection.

Lewis Acid	Relative Strength	Typical Substrates	Key Considerations
TiCl₄	Moderate to Strong	Phenols, anilines, electron-rich heterocycles	Excellent for ortho-formylation of phenols due to chelating effects.[4]
SnCl₄	Moderate	Aromatic ethers, alkylbenzenes	Generally milder than TiCl₄ and AlCl₃, may require higher temperatures.
AlCl₃	Strong	Less activated aromatics, polycyclic aromatic hydrocarbons	Highly active, but can lead to side reactions and lower selectivity.
AgOTf	Mild to Moderate	Sensitive substrates, protected phenols	Can promote formylation under milder conditions, potentially preserving sensitive functional groups.[5][6]

For formylation with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, it is recommended to start with a strong Lewis acid such as TiCl₄ or AlCl₃ to overcome the deactivating effect of the fluorinated alkyl chain.

Experimental Protocols: A Step-by-Step Guide

The following protocols are adapted from established Rieche formylation procedures and include specific considerations for the use of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Protocol 1: General Procedure for the Formylation of an Electron-Rich Aromatic Compound

This protocol is a robust starting point for a variety of electron-rich aromatic substrates such as anisole derivatives or activated biphenyls.

Materials:

• Electron-rich aromatic substrate

• 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

• Titanium tetrachloride (TiCl₄) or Aluminum trichloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• 0.1 N Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Nitrogen or Argon gas

• Ice bath

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet, dissolve the aromatic substrate (1.0 eq.) in anhydrous DCM.

• Inert Atmosphere: Purge the flask with nitrogen or argon gas to ensure anhydrous conditions.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Lewis Acid: While stirring vigorously, add the Lewis acid (TiCl₄ or AlCl₃, 2.2 - 3.0 eq.) dropwise via the dropping funnel over a period of 15-30 minutes. Caution: The addition of the Lewis acid can be exothermic. Maintain the temperature at 0 °C.

• Pre-complexation: Allow the reaction mixture to stir at 0 °C for 30-60 minutes.

• Addition of Formylating Agent: Add 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (1.1 - 1.5 eq.) dropwise over 15 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). Due to the potentially lower reactivity of the formylating agent, a longer reaction time or warming to room temperature may be necessary.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

• Work-up: Allow the mixture to warm to room temperature and stir for 1 hour. Transfer the mixture to a separatory funnel and separate the organic layer.

• Washing: Wash the organic layer sequentially with 0.1 N HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by crystallization to yield the desired formylated product.

Visualizing the Experimental Workflow

Caption: Step-by-step experimental workflow for the formylation reaction.

Troubleshooting and Optimization

Issue	Possible Cause	Recommended Solution
Low or no conversion	Insufficiently strong Lewis acid; Low reaction temperature; Sterically hindered substrate	Increase the amount of Lewis acid (up to 3.0 eq.); Allow the reaction to warm to room temperature or gently heat; Use a stronger Lewis acid (e.g., AlCl₃).
Formation of multiple products	Lack of regioselectivity; Di-formylation	For phenols, use TiCl₄ to favor ortho-formylation. For other substrates, consider a milder Lewis acid or lower reaction temperature. Use a smaller excess of the formylating agent.
Decomposition of starting material or product	Lewis acid is too harsh; Reaction temperature is too high	Use a milder Lewis acid (e.g., SnCl₄ or AgOTf); Maintain a low reaction temperature throughout the addition and reaction.

Safety Considerations

• Lewis Acids: Titanium tetrachloride and aluminum trichloride are corrosive and react violently with water, releasing HCl gas. Handle these reagents in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Dichloromethyl Ethers: Dichloromethyl ethers are potential carcinogens and should be handled with extreme care in a fume hood.

• Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is flame-dried and that anhydrous solvents are used.

Conclusion

The formylation of aromatic compounds using 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether presents a unique set of challenges and opportunities. The strong electron-withdrawing nature of the hexafluoropropyl group necessitates a careful selection of a potent Lewis acid and potentially more forcing reaction conditions compared to traditional Rieche formylations. By understanding the underlying electronic effects and systematically optimizing the reaction parameters as outlined in this guide, researchers can effectively utilize this specialized reagent for the synthesis of novel formylated aromatic compounds.

References

• Rieche, A., Gross, H., & Höft, E. (1960). Über Arend-sulfenyl-chloride, I. Chemische Berichte, 93(1), 88-94.
• García, O., Nicolás, E., & Albericio, F. (2003). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. Tetrahedron letters, 44(28), 5357-5359.

• Organic Syntheses. (n.d.). Rieche Formylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Ohsawa, K., Yoshida, M., & Doi, T. (2013). A direct and mild formylation method for substituted benzenes utilizing dichloromethyl methyl ether–silver trifluoromethanesulfonate. The Journal of Organic Chemistry, 78(7), 3438-3444.
• Al-Rawi, J. M. A., & Yousif, N. M. (1987). Aromatic formylation with dichloromethyl methyl ether and tin (IV) chloride. Journal of the Chemical Society, Perkin Transactions 1, 205-208.
• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical and Pharmaceutical Bulletin, 67(6), 587-593.

• PubChem. (n.d.). 1,1,2,3,3,3-Hexafluoropropyl methyl ether. Retrieved from [Link]

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• Francis Academic Press. (2020). Study of Electronic Effect in Organic Reactions Introduction. International Journal of New Developments in Engineering and Society, 4(1), 28-32.

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Application Notes &amp; Protocols: A Guide to the Regioselective Formylation of Anisole Derivatives with 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

Abstract

The introduction of a formyl group onto an aromatic ring is a cornerstone transformation in organic synthesis, yielding aldehyde intermediates crucial for the pharmaceutical, agrochemical, and fragrance industries. Among the array of formylation techniques, the Rieche formylation, which utilizes dichloromethyl alkyl ethers, offers a stable and effective alternative to the often harsh conditions of methods like the Gattermann-Koch reaction.[1][2] This guide provides a detailed exploration of the regioselective formylation of activated anisole derivatives using 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. We delve into the mechanistic underpinnings that govern regioselectivity, provide field-proven, step-by-step protocols for achieving high yields of either para or ortho products, and offer insights into the causality behind experimental choices.

Scientific Foundation: Mechanism and Regiocontrol

The formylation of anisole derivatives with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a variant of the Friedel-Crafts acylation reaction.[3][4] The reaction proceeds via electrophilic aromatic substitution (EAS), where the electron-rich aromatic ring of the anisole derivative attacks a potent electrophile generated in situ.

Generation of the Formylating Electrophile

Unlike simpler acyl halides, dichloromethyl ethers require activation by a Lewis acid (e.g., TiCl₄, SnCl₄, AlCl₃).[2][5][6] The Lewis acid coordinates to one of the chlorine atoms on the dichloromethyl group. This coordination polarizes the C-Cl bond, facilitating its cleavage to generate a highly reactive dichloromethyl cation equivalent (a chlorocarbenium ion). This cation is the key electrophile that is attacked by the anisole ring. Subsequent hydrolysis of the resulting dichloromethyl adduct during aqueous workup unmasks the aldehyde functionality.

Caption: General mechanism of Lewis acid-activated formylation.

The Basis of Regioselectivity: Ortho vs. Para

The methoxy group (-OCH₃) of anisole is a powerful activating group and an ortho, para-director in electrophilic aromatic substitution.[7] This is due to its ability to donate a lone pair of electrons into the aromatic ring via resonance, which stabilizes the positive charge in the arenium ion intermediate, particularly when the electrophile adds to the ortho or para positions.[8][9]

The choice between ortho and para formylation is not random; it can be strategically controlled by the choice of Lewis acid.

• Para-Selectivity (Steric Control): Bulky Lewis acids like AlCl₃ or SnCl₄, complexed with the formylating agent, experience significant steric hindrance from the methoxy group at the ortho positions. Consequently, the electrophilic attack occurs preferentially at the less sterically crowded para position.[9]

• Ortho-Selectivity (Chelation Control): Certain Lewis acids, most notably Titanium tetrachloride (TiCl₄), can chelate with the oxygen atom of the methoxy group and the incoming electrophile.[10] This pre-organization holds the electrophile in close proximity to the ortho position, directing the formylation to occur there despite steric repulsion. This effect is particularly pronounced in phenolic substrates but also influences methoxy-substituted rings.[10]

Reagent Handling and Safety

Scientific integrity begins with safety. The reagents used in this protocol are hazardous and must be handled with appropriate precautions in a well-ventilated chemical fume hood.

• 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether: While specific data is limited, by analogy to similar fluorinated ethers and dichloromethyl methyl ether, this reagent should be treated as a moisture-sensitive, corrosive, and lachrymatory liquid.[1][11][12] It can cause skin and eye irritation.[11][13] Always handle under an inert atmosphere (N₂ or Ar) and use personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.[11]

• Lewis Acids (TiCl₄, SnCl₄, AlCl₃): These are highly corrosive and react violently and exothermically with water and other protic sources, releasing HCl gas.[14] They must be stored and handled under a strictly anhydrous, inert atmosphere. Use dry syringes and needles for transfers.

• Dichloromethane (DCM): A volatile chlorinated solvent. Avoid inhalation and skin contact.

Experimental Protocols

The following protocols are designed for a 5 mmol scale reaction. Adjust reagent quantities proportionally for different scales. All glassware must be oven- or flame-dried before use.

Protocol A: General Procedure for Para-Selective Formylation

This protocol prioritizes the formation of the 4-formyl product using SnCl₄ as the Lewis acid.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add the anisole derivative (5.0 mmol, 1.0 eq).

• Solvent Addition: Add anhydrous dichloromethane (DCM, 25 mL) via syringe and stir to dissolve the substrate.

• Inert Atmosphere: Place the flask under a positive pressure of nitrogen or argon.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Lewis Acid Addition: While stirring vigorously, add tin (IV) tetrachloride (SnCl₄, 1.0 M in DCM, 6.0 mL, 6.0 mmol, 1.2 eq) dropwise via syringe over 10 minutes. A color change is often observed.

• Formylating Agent Addition: Add 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (5.5 mmol, 1.1 eq) dropwise over 15 minutes. Ensure the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) every 30 minutes. The reaction is typically complete within 1-3 hours.

• Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture into a beaker containing crushed ice (approx. 50 g) with vigorous stirring. Caution: Quenching is exothermic.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 25 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (25 mL), saturated aqueous NaHCO₃ solution (25 mL), and brine (25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the pure para-formylated anisole derivative.

Protocol B: Procedure for Ortho-Selective Formylation

This protocol is optimized for ortho-formylation using the chelating properties of TiCl₄.[10]

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask with a stir bar, add the anisole derivative (5.0 mmol, 1.0 eq) and anhydrous DCM (25 mL).

• Inert Atmosphere & Cooling: Place the flask under an inert atmosphere and cool the solution to 0 °C in an ice-water bath.

• Lewis Acid Addition: Add titanium (IV) tetrachloride (TiCl₄, 1.0 M in DCM, 11.0 mL, 11.0 mmol, 2.2 eq) dropwise via syringe over 15-20 minutes. A deeply colored complex will form. Stir for an additional 20 minutes at 0 °C.

• Formylating Agent Addition: Slowly add 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (5.5 mmol, 1.1 eq) dropwise.

• Reaction & Monitoring: Allow the reaction to stir at 0 °C for 2-4 hours, monitoring progress by TLC.

• Workup & Purification: Follow steps 8-12 from Protocol A. The quenching of TiCl₄ is often more vigorous than SnCl₄. The major product isolated after chromatography will be the ortho-formylated isomer.

Caption: Standard experimental workflow for regioselective formylation.

Data Summary and Expected Outcomes

The regiochemical outcome is highly dependent on the substrate's existing substitution pattern and the chosen Lewis acid.

Substrate	Lewis Acid	Major Product	Expected Yield Range	Rationale
Anisole	SnCl₄	4-Methoxybenzaldehyde	80-95%	Steric control strongly favors the para position.
Anisole	TiCl₄	2-Methoxybenzaldehyde	70-85%	Chelation directs formylation to the ortho position.[10]
2-Methylanisole	SnCl₄	4-Methoxy-3-methylbenzaldehyde	75-90%	The para position to the powerful -OCH₃ director is favored.
3-Methylanisole	SnCl₄	4-Methoxy-2-methylbenzaldehyde	60-75%	Both groups direct to the 4-position (para to -OCH₃, ortho to -CH₃).
1,3-Dimethoxybenzene	TiCl₄	2,4-Dimethoxybenzaldehyde	85-98%	Highly activated ring; formylation occurs ortho to one -OCH₃ group and para to the other.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inactive Lewis acid due to moisture exposure.2. Insufficient reaction time or temperature.3. Deactivated aromatic ring.	1. Use a fresh, unopened bottle of Lewis acid or titrate to check activity.2. Allow the reaction to stir longer or warm slowly to room temperature.3. This method is best for electron-rich rings; strongly deactivated substrates may not react.
Poor Regioselectivity	1. Reaction temperature too high.2. Incorrect stoichiometry of Lewis acid.	1. Maintain temperature strictly at 0 °C or lower (-20 °C).2. Ensure correct stoichiometry, especially for TiCl₄-mediated ortho formylation where >2 equivalents are needed.
Formation of Tar/Byproducts	1. Reaction temperature too high.2. Substrate is too activated, leading to multiple formylations or polymerization.	1. Lower the reaction temperature (-40 °C or -78 °C).2. Use a milder Lewis acid (e.g., ZnCl₂) or reduce the amount of formylating agent.

References

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• PrepChem.com. (n.d.). Synthesis of 4-methoxybenzaldehyde. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Friedel-Crafts reaction of anisole? Retrieved from [Link]

• Vedantu. (n.d.). On Friedel-Crafts acetylation, anisole yields. Retrieved from [Link]

• Warashina, T., et al. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical and Pharmaceutical Bulletin, 67(6), 587-593. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Wang, Y., et al. (2017). Friedel–Crafts acylation of anisole with octanoic acid over acid modified zeolites. RSC Advances, 7(78), 49354-49363. [Link]

• ResearchGate. (n.d.). Direct ortho Arylation of Anisoles via the Formation of Four-Membered Lithiumcycles/Palladacycles. Retrieved from [Link]

• ResearchGate. (2006). Facile N-formylation of amines using Lewis acids as novel catalysts. Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Is the para-position of anisoles more reactive than ortho in electrophilic substitutions? Retrieved from [Link]

• Chemistry Steps. (n.d.). Ortho, Para, Meta. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of 4-methoxybenzaldehyde 8 by a two-phase oxidation reaction... Retrieved from [Link]

• Owen, N. L., & Hester, R. E. (1969). Vibrational spectra and torsional barriers of anisole and some monohalogen derivatives. Spectrochimica Acta Part A: Molecular Spectroscopy, 25(2), 343-353. [Link]

• Trivedi, M. K., et al. (2015). Thermal, Spectroscopic and Chemical Characterization of Biofield Energy Treated Anisole. Journal of Molecular and Genetic Medicine, 9(4). [Link]

• ResearchGate. (2001). Acylation of anisole using acid clay catalyst. Retrieved from [Link]

• ResearchGate. (2018). Anisole at 100 K: the first crystal structure determination. Retrieved from [Link]

• ResearchGate. (2015). Lewis acid solid catalysts for the synthesis of methylenedianiline from aniline and formaldehyde. Retrieved from [Link]

• Master Organic Chemistry. (2018). Understanding Ortho, Para, and Meta Directors. Retrieved from [Link]

• National Institutes of Health. (n.d.). 4-Ethoxy-3-methoxybenzaldehyde. Retrieved from [Link]

• Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of control and treated anisole. Retrieved from [Link]

• ResearchGate. (2013). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Formylation - Common Conditions. Retrieved from [Link]

• Roldan-Molina, E., et al. (2019). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 24(19), 3462. [Link]

• National Institutes of Health. (2020). Lewis acid-catalyzed asymmetric reactions of β,γ-unsaturated 2-acyl imidazoles. Retrieved from [Link]

• Ohsawa, K., et al. (2013). A direct and mild formylation method for substituted benzenes utilizing dichloromethyl methyl ether-silver trifluoromethanesulfonate. The Journal of Organic Chemistry, 78(7), 3438-44. [Link]

• National Institutes of Health. (n.d.). Cooperative N-Heterocyclic Carbene/Lewis Acid Catalysis for Highly Stereoselective Annulation Reactions with Homoenolates. Retrieved from [Link]

• Pitchai, M., et al. (2024). Regioselective C3-Formylation of 2H-Indazoles Using Selectfluor under Microwave-Assisted Conditions. Synlett. [Link]

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Synthesis of fluorinated aldehydes using 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Application Note & Protocol

Advanced Formylation Techniques: Synthesis of Fluorinated Aldehydes Utilizing 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

Abstract

Fluorinated aromatic aldehydes are pivotal building blocks in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, owing to the unique physicochemical properties imparted by the fluorine atom. This document provides a comprehensive guide to the synthesis of these valuable compounds via electrophilic formylation of fluorinated aromatic substrates. We focus on the application of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether as a potent formylating agent. This guide delineates the underlying reaction mechanism, offers detailed experimental protocols, and discusses critical process parameters, safety considerations, and substrate scope. The methodologies presented are designed to be robust and reproducible for researchers in both academic and industrial settings.

Introduction: The Significance of Fluorinated Aldehydes

The introduction of fluorine into organic molecules can dramatically alter their biological and chemical properties, often leading to enhanced metabolic stability, increased binding affinity, and modified lipophilicity.[1] Consequently, fluorinated benzaldehydes serve as crucial intermediates for a wide array of complex molecules.[2] Traditional methods for their synthesis often involve multi-step sequences or harsh reaction conditions.[3][4]

Direct formylation of fluorine-containing aromatic compounds presents a more efficient and atom-economical alternative. The Rieche formylation, which utilizes dichloromethyl alkyl ethers in the presence of a Lewis acid, is a powerful method for introducing an aldehyde group onto an activated aromatic ring.[5] This application note explores the use of a highly fluorinated reagent, 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether, a specialized analogue of the more common dichloromethyl methyl ether (Cl₂CHOMe).[5][6][7] The strong electron-withdrawing nature of the hexafluoropropyl group is anticipated to modulate the reactivity of the formylating agent, offering a unique profile for specific applications.

Reaction Mechanism: Electrophilic Aromatic Substitution

The formylation reaction proceeds via a classic Electrophilic Aromatic Substitution (EAS) mechanism.[8] The key steps are outlined below:

• Generation of the Electrophile: The Lewis acid (e.g., TiCl₄, SnCl₄, AlCl₃) coordinates to one of the chlorine atoms of the 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether. This coordination facilitates the departure of a chloride ion, generating a highly reactive oxocarbenium ion. This cation is the active electrophile in the reaction.

• Nucleophilic Attack (σ-complex formation): The π-electron system of the fluorinated aromatic substrate acts as a nucleophile, attacking the electrophilic carbon of the oxocarbenium ion. This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as an arenium ion or σ-complex. This is typically the rate-determining step of the reaction.[8]

• Re-aromatization: A weak base, often the displaced chloride ion (e.g., [L.A.]-Cl⁻), abstracts a proton from the carbon atom bearing the new substituent. This restores the aromaticity of the ring, yielding the protonated aldehyde intermediate.

• Hydrolysis: The reaction mixture is quenched with water or a dilute acid, which hydrolyzes the intermediate to afford the final fluorinated aldehyde product.

Figure 1: General mechanism for the Lewis acid-mediated formylation of aromatic compounds.

Experimental Protocols

3.1. Safety Precautions

• Warning: Dichloromethyl alkyl ethers are classified as potential carcinogens and are highly corrosive and moisture-sensitive.[9] All manipulations must be performed in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile or neoprene) at all times.

• Inert Atmosphere: The reaction is highly sensitive to moisture. All glassware must be oven- or flame-dried prior to use, and the reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

• Lewis Acids: Lewis acids such as TiCl₄ and AlCl₃ are corrosive and react violently with water. Handle with extreme care.

3.2. General Protocol for the Formylation of a Fluorinated Anisole Derivative

This protocol is a representative example for the formylation of an activated, fluorinated aromatic substrate.

Materials:

• Fluorinated aromatic substrate (e.g., 2-fluoroanisole) (1.0 eq)

• 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether (1.1 - 1.5 eq)

• Titanium (IV) tetrachloride (TiCl₄) (2.0 - 2.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, inert gas inlet.

Procedure:

• Reaction Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser with a nitrogen/argon inlet.

• Reagent Charging: Under a positive flow of inert gas, charge the flask with the fluorinated aromatic substrate (1.0 eq) and anhydrous DCM (to make a ~0.5 M solution).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Lewis Acid Addition: Slowly add TiCl₄ (2.2 eq) to the stirred solution via syringe or the dropping funnel. A color change is typically observed. Stir the mixture at 0 °C for 30-60 minutes.[5]

• Formylating Agent Addition: Add the 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether (1.1 eq) dropwise to the reaction mixture over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction time can vary from 1 to 6 hours depending on the substrate's reactivity.

• Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture into a beaker containing crushed ice and water to quench the reaction. Caution: This process is highly exothermic.

• Work-up:

  • Transfer the quenched mixture to a separatory funnel.

  • Extract the aqueous layer with DCM (3 x volume).

  • Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO₃, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the resulting crude oil or solid by flash column chromatography on silica gel, using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure fluorinated aldehyde.

Figure 2: Experimental workflow for the formylation of fluorinated aromatics.

Discussion of Parameters and Scope

4.1. Choice of Lewis Acid

The choice and stoichiometry of the Lewis acid are critical.

• TiCl₄: Often favored for its high reactivity and good solubility in DCM. It is particularly effective for ortho-formylation of phenolic substrates due to its strong chelating ability.[5]

• AlCl₃ & FeCl₃: Stronger Lewis acids that can be effective for less activated aromatic rings. However, they may lead to more side products or charring.[6]

• SnCl₄: A milder Lewis acid that can offer better selectivity in some cases.

4.2. Substrate Scope

The success of this formylation reaction is highly dependent on the electronic nature of the aromatic substrate.

• Electron-Rich Aromatics: Fluorinated phenols, anisoles, and alkylbenzenes are excellent substrates for this reaction. The formylation typically occurs at the ortho or para position relative to the activating group. Strong activation generally leads to higher yields and faster reaction times.[5]

• Electron-Deficient Aromatics: Aromatics substituted with strong electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃) in addition to fluorine are generally poor substrates for Friedel-Crafts type reactions and may not react under these conditions.

• Regioselectivity: The position of the formyl group is directed by the existing substituents on the aromatic ring. For monosubstituted fluoroaromatics, the directing effects of the substituents will determine the product isomer distribution.

Table 1: Representative Substrates and Expected Outcomes

Substrate	Activating/Deactivating Group	Expected Major Product(s)	Relative Reactivity
Fluorobenzene	Weakly Deactivating (Halogen)	para-Fluorobenzaldehyde	Low
2-Fluoroanisole	Strongly Activating (-OCH₃)	2-Fluoro-4-methoxybenzaldehyde	High
4-Fluorotoluene	Weakly Activating (-CH₃)	4-Fluoro-2-methylbenzaldehyde	Moderate
1,3-Difluorobenzene	Deactivating (-F)	2,4-Difluorobenzaldehyde	Low to Moderate
3-Fluorophenol	Strongly Activating (-OH)	3-Fluoro-2-hydroxybenzaldehyde and/or 3-Fluoro-4-hydroxybenzaldehyde	High

Conclusion

The formylation of fluorinated aromatic compounds using 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether is a potent and direct method for synthesizing fluorinated aldehydes. This approach, grounded in the well-established Rieche formylation mechanism, offers a valuable tool for synthetic chemists. By carefully selecting the Lewis acid and controlling the reaction conditions, researchers can achieve efficient conversion of various activated fluoroaromatic substrates. The protocols and guidelines provided herein serve as a robust starting point for the exploration and optimization of this important transformation in the synthesis of high-value fluorinated molecules.

References

• Process for producing fluorobenzaldehydes.
• Process for the preparation of fluorobenzaldehydes.
• Process for the preparation of fluorinated benzyl alcohols and aldehydes.

• Synthesis Involving Fluoroaromatic Benzaldehydes. ProQuest. [Link]

• Process for producing fluorobenzaldehydes. European Patent Office, EP 0289942 B1. [Link]

• Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. ResearchGate. [Link]

• Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical and Pharmaceutical Bulletin, 67(6), 587-593. [Link]

• Process for formylation of aromatic compounds.

• Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl₄: Scope and Limitations. MDPI, Molecules, 24(21), 3941. [Link]

• Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Semantic Scholar. [Link]

• 1,1,2,3,3,3-Hexafluoropropyl methyl ether. PubChem, CID 2778364. [Link]

• Dichloromethyl methyl ether. Organic Syntheses. [Link]

• Difluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal. [Link]

• Synthesis and Applications of Selected Fluorine-Containing Fluorophores. National Institutes of Health (NIH). [Link]

• Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. [Link]

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• 3. US5227531A - Process for the preparation of fluorobenzaldehydes - Google Patents [patents.google.com]
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• 9. Organic Syntheses Procedure [orgsyn.org]

Formylation of heterocyclic compounds with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Application Note & Protocol

Topic: Formylation of Heterocyclic Compounds with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Audience: Researchers, scientists, and drug development professionals.

Abstract

The introduction of a formyl group onto heterocyclic scaffolds is a cornerstone of synthetic chemistry, providing a versatile handle for further molecular elaboration in drug discovery and materials science. While the Vilsmeier-Haack reaction is a classic and robust method, alternative reagents offer unique advantages in terms of reactivity, selectivity, and substrate scope.[1][2][3] This guide provides an in-depth exploration of formylation using dichloromethyl alkyl ethers, with a specific focus on the novel, highly fluorinated reagent, 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. We present a detailed mechanistic overview, validated protocols using analogous reagents, and proposed investigational procedures for this specific ether. This document is intended to serve as a comprehensive resource, blending established principles with practical, field-proven insights for the research scientist.

The Formylating Reagents: A Mechanistic Comparison

The choice of formylating agent is critical and depends on the substrate's electronic properties and stability. Here, we contrast the classical Vilsmeier reagent with the dichloromethyl alkyl ether class.

The Vilsmeier-Haack Reagent: The Benchmark

The Vilsmeier-Haack reaction typically employs a chloroiminium salt, known as the Vilsmeier reagent, generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[1][4] This reagent is a relatively weak electrophile, making it ideal for electron-rich heterocycles like pyrroles and indoles.[1][5][6] The reaction proceeds via electrophilic aromatic substitution followed by hydrolysis of the resulting iminium salt to yield the aldehyde.[5][6]

Dichloromethyl Alkyl Ethers (Cl₂CHOR): A Powerful Alternative

Dichloromethyl alkyl ethers, such as dichloromethyl methyl ether (Cl₂CHOMe), serve as potent formylating agents when activated by a Lewis acid, typically titanium tetrachloride (TiCl₄).[7][8] This method is particularly effective for a broad range of aromatic compounds, including phenols and their ethers, and can offer different regioselectivity compared to the Vilsmeier-Haack reaction.[7][8] The Lewis acid coordinates to the substrate and activates the dichloromethyl ether, enhancing its electrophilicity.[8]

Focus Reagent: 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (HFPDME)

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, herein abbreviated as HFPDME, is a specialized, non-standard reagent. Its highly fluorinated hexafluoropropyl group is strongly electron-withdrawing. This is anticipated to significantly increase the electrophilicity of the dichloromethylene carbon upon Lewis acid activation, potentially allowing for the formylation of less reactive heterocyclic systems or enabling reactions under milder conditions. The unique solubility profile of fluorinated compounds may also necessitate different solvent systems for optimal results. The protocols described herein for HFPDME are investigational and based on the established chemistry of its non-fluorinated analogs.

Reaction Mechanism with Dichloromethyl Alkyl Ethers

The formylation process using a dichloromethyl alkyl ether and a Lewis acid like TiCl₄ can be dissected into three primary stages:

• Activation Complex Formation: The Lewis acid (TiCl₄) coordinates with the oxygen atom of the heterocyclic substrate (if it contains one, like a phenol) or with the dichloromethyl ether itself, polarizing the molecule.[8]

• Electrophilic Attack: The electron-rich heterocycle attacks the electrophilic dichloromethyl carbon, forming a new C-C bond and a cationic intermediate, which is stabilized by the Lewis acid complex.

• Hydrolysis: Aqueous workup quenches the reaction, hydrolyzing the intermediate to release the formyl group and regenerate the aromatic system.

Below is a generalized mechanistic pathway.

Caption: Generalized mechanism of Lewis acid-mediated formylation.

Safety Precautions and Reagent Handling

Critical Safety Notice: Dichloromethyl alkyl ethers are potentially hazardous and must be handled with extreme care in a well-ventilated chemical fume hood.[9] They are corrosive and can cause severe skin burns and eye damage.[9] Always wear appropriate personal protective equipment (PPE), including chemical safety goggles, a face shield, impervious gloves (inspect prior to use), and a flame-retardant lab coat.[9][10]

• 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (HFPDME): As a fluorinated ether, handle with the same precautions as other dichloromethyl ethers. Avoid inhalation of vapors and contact with skin and eyes.[10]

• Titanium Tetrachloride (TiCl₄): A highly corrosive liquid that reacts violently with moisture in the air to produce HCl gas. Handle under an inert atmosphere (e.g., Argon or Nitrogen).

• Solvents: Use dry solvents, as water will react with the Lewis acid. Dichloromethane (DCM) should be passed through an alumina column before use.[8]

• Waste Disposal: Quench all reactive waste carefully before disposal. Dispose of chemical waste in accordance with local and institutional regulations.

Experimental Protocols

Protocol 1: Formylation of 2-Fluoroanisole with Dichloromethyl Methyl Ether (Validated Method)

This protocol is adapted from established literature and serves as a reliable baseline for the formylation of an activated aromatic system.[11][12]

Reagents & Materials	Amount	M.W.	Moles (mmol)	Equivalents
2-Fluoroanisole	1.26 g	126.13	10.0	1.0
Dichloromethyl methyl ether	1.26 g	114.96	11.0	1.1
Titanium tetrachloride (TiCl₄)	2.4 mL	189.68	22.0	2.2
Dichloromethane (DCM), dry	20 mL	-	-	-
Sat. aq. NH₄Cl solution	25 mL	-	-	-
0.1 N HCl solution	50 mL	-	-	-
Brine	50 mL	-	-	-

Procedure:

• To a flame-dried, three-necked flask equipped with a magnetic stirrer and under an Argon atmosphere, add 2-fluoroanisole (1.0 eq.).

• Add dry dichloromethane (20 mL) and cool the solution to 0 °C in an ice bath.

• Slowly add titanium tetrachloride (2.2 eq.) dropwise via syringe. The solution will likely turn a deep color. Stir for 1 hour at 0 °C.

• Add dichloromethyl methyl ether (1.1 eq.) dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C for an additional 45-60 minutes. Monitor reaction progress by TLC (e.g., 4:1 Hexanes:EtOAc).

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl (25 mL).

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with 0.1 N HCl (2 x 25 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired aldehyde.

Protocol 2: Proposed Investigational Protocol for C3-Formylation of Indole using HFPDME

This is a proposed protocol based on the known reactivity of indole and the expected properties of HFPDME. Optimization will be required.

Reagents & Materials	Amount	M.W.	Moles (mmol)	Equivalents
Indole	586 mg	117.15	5.0	1.0
HFPDME (est.)	1.34 g	268.98	5.0	1.0
Titanium tetrachloride (TiCl₄)	0.6 mL	189.68	5.5	1.1
Dichloromethane (DCM), dry	25 mL	-	-	-
Sat. aq. NaHCO₃ solution	30 mL	-	-	-
Diethyl ether	50 mL	-	-	-

Procedure:

• To a flame-dried, three-necked flask under an Argon atmosphere, add indole (1.0 eq.) and dry dichloromethane (15 mL). Cool to -20 °C (ice/salt bath).

• In a separate flask, prepare a solution of HFPDME (1.0 eq.) and titanium tetrachloride (1.1 eq.) in dry DCM (10 mL) at -20 °C. Rationale: Pre-complexing the reagent may improve selectivity for this highly reactive heterocycle.

• Add the pre-formed reagent solution dropwise to the indole solution over 30 minutes, ensuring the internal temperature does not exceed -15 °C.

• Stir the reaction mixture at -20 °C for 1-2 hours. Monitor progress by TLC.

• Work-up: Quench the reaction by carefully pouring it into a beaker of crushed ice and saturated aqueous NaHCO₃ solution.

• Stir vigorously for 1 hour at room temperature to hydrolyze the iminium intermediate.

• Extract the product with diethyl ether (3 x 25 mL).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by recrystallization or flash column chromatography to obtain indole-3-carboxaldehyde.[4]

Experimental Workflow and Data Analysis

The overall process from planning to final product analysis follows a systematic workflow.

Caption: Workflow from reaction setup to product characterization.

Expected Outcomes & Regioselectivity

Heterocycle	Expected Major Regioisomer	Rationale / Comments
Indole	C3-formylation	The C3 position is the most nucleophilic site for electrophilic attack.
Pyrrole	C2-formylation	C2 is electronically favored for electrophilic substitution. Diformylation (2,5-) is a common side reaction if excess reagent is used.[6][13]
Thiophene	C2-formylation	Thiophene is less reactive than pyrrole or furan but still favors C2 attack.[1]
Substituted Phenols	ortho-formylation	Chelation control with TiCl₄ strongly directs formylation to the position ortho to the hydroxyl group.[8]

Troubleshooting & Scientific Rationale

• Issue: No Reaction or Low Conversion.

  • Cause: Inactive Lewis acid due to moisture contamination. Insufficiently activated substrate.

  • Solution: Ensure all glassware is rigorously dried and solvents are anhydrous. Use freshly opened or distilled TiCl₄. For less reactive heterocycles, consider increasing the equivalents of Lewis acid or allowing the reaction to warm slowly to room temperature.

• Issue: Multiple Products (Poor Regioselectivity).

  • Cause: Reaction temperature is too high. For highly reactive substrates like pyrrole, the electrophile may not be selective.

  • Solution: Maintain strict temperature control at all stages. For pyrrole, consider using a bulkier protecting group on the nitrogen to sterically hinder one of the alpha positions.

• Why is TiCl₄ the preferred Lewis Acid?

  • TiCl₄ is a strong Lewis acid that effectively activates the dichloromethyl ether. Crucially, in substrates containing oxygen atoms (like phenols or anisoles), it acts as a chelating agent, directing the electrophile to the ortho position with high selectivity, a phenomenon not as pronounced with other Lewis acids like AlCl₃.[8]

• Why is the reaction performed at low temperatures?

  • Formylation reactions are exothermic. Low temperatures (0 °C to -20 °C) are essential to control the reaction rate, prevent side reactions (like polymerization or diformylation), and improve regioselectivity.[14]

References

• BenchChem. (2025).
• ChemicalBook. (2024).

• Perreault, H., et al. (2018). Use of XtalFluor-E as an Alternative to POCl3 in the Vilsmeier–Haack Formylation of C-2-Glycals. The Journal of Organic Chemistry. [Link]

• Fisher Scientific. (2025).
• Sigma-Aldrich. (2024).
• Fisher Scientific. (2025).
• TCI Chemicals. (2018).
• NROChemistry. Vilsmeier-Haack Reaction.
• LookChem. Cas 26103-07-1, Chloromethyl-1,1,1,3,3,3-hexafluoroisopropyl ether.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction.

• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3, 1-7. [Link]

• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical & Pharmaceutical Bulletin, 67(6), 587-593. [Link]

• HETEROCYCLES, Vol.
• Figshare. (Collection). Regioselective Formylation of Pyrrole-2-Carboxylate: Crystalline Vilsmeier Reagent vs Dichloromethyl Alkyl Ether.

• García, O., Nicolás, E., & Albericio, F. (2021). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 26(15), 4483. [Link]

• ResearchGate. (2025).

• García, O., Nicolás, E., & Albericio, F. (2003). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. Tetrahedron Letters, 44(27), 4961-4963. [Link]

• ResearchGate. (2011). Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of pyrrole-2,3,5-tricarboxaldehyde.
• BenchChem. (2025). Application Notes and Protocols: Formylation of Electron-Rich Heterocycles with Vilsmeier Reagent.

• ChemTube3D. Pyrrole-The Vilsmeier Reaction. [Link]

• Química Organica.org.

• Organic Syntheses. dichloromethyl methyl ether. [Link]

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• 13. researchgate.net [researchgate.net]
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Application Notes &amp; Protocols: A Detailed Guide to Electrophilic Formylation of Aromatic Systems

A Note on the Formylating Agent: 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Extensive searches of the current scientific literature did not yield established experimental protocols specifically detailing the use of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether as a formylating agent. This suggests that it is not a commonly used reagent for this purpose. However, the principles of electrophilic formylation are well-understood, and a robust protocol can be developed by referencing a closely related and widely utilized analogue: dichloromethyl methyl ether .

This guide will therefore focus on the detailed protocol for the Rieche formylation , which employs dichloromethyl methyl ether. We will provide a comprehensive, field-proven protocol and then discuss the likely mechanistic and practical implications of substituting the methyl group with a 1,1,2,3,3,3-hexafluoropropyl group. This will provide researchers with a strong foundational methodology to adapt for their specific, novel reagent.

Introduction: The Rieche Formylation

The introduction of a formyl group (-CHO) onto an aromatic ring is a cornerstone transformation in organic synthesis, producing valuable aldehyde intermediates for pharmaceuticals, agrochemicals, and fine chemicals.[1][2] The Rieche formylation is a powerful method for the formylation of electron-rich aromatic compounds, such as phenols and anisoles, using dichloromethyl methyl ether in the presence of a Lewis acid catalyst, typically titanium tetrachloride (TiCl₄) or tin tetrachloride (SnCl₄).[1][3][4] First reported by Alfred Rieche in 1960, this method is a variant of the Friedel-Crafts acylation and is particularly noted for its high regioselectivity, often favoring ortho-formylation in phenols, and its ability to avoid diformylation products that can plague other methods.[1][3][5]

Mechanistic Insights

The Rieche formylation proceeds via an electrophilic aromatic substitution pathway. The reaction can be broken down into three key stages:

• Activation of the Formylating Agent: The Lewis acid (e.g., TiCl₄) coordinates to one of the chlorine atoms of the dichloromethyl methyl ether. This coordination polarizes the C-Cl bond, leading to the formation of a highly electrophilic dichloromethyl cation equivalent, [ClCH-OCH₃]⁺.[6]

• Electrophilic Attack: The electron-rich aromatic ring acts as a nucleophile, attacking the electrophilic carbon of the activated complex. This results in the formation of a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[6]

• Hydrolysis: The intermediate is then hydrolyzed during aqueous workup to yield the final aromatic aldehyde.

For phenolic substrates, the Lewis acid is believed to coordinate with the phenolic oxygen, which can direct the electrophilic attack to the ortho position, accounting for the high regioselectivity often observed.[1][5]

Caption: Proposed mechanism for the Rieche formylation.

Implications of Using 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Substituting the methyl group with a 1,1,2,3,3,3-hexafluoropropyl group would be expected to significantly alter the reagent's properties:

• Electronic Effects: The hexafluoropropyl group is intensely electron-withdrawing. This would likely increase the electrophilicity of the dichloromethyl carbon, potentially making the reagent more reactive and allowing for the formylation of less activated aromatic rings. However, it could also destabilize the key [ClCH-OR]⁺ intermediate.

• Steric Effects: The hexafluoropropyl group is considerably bulkier than a methyl group. This increased steric hindrance could influence the regioselectivity of the reaction, potentially favoring attack at less hindered positions on the aromatic substrate.

• Solubility and Handling: The physical properties, including boiling point, viscosity, and solubility, will differ. Safety protocols should be re-evaluated, as fluorinated compounds can have unique toxicological profiles.[7]

Researchers exploring this novel reagent should start with the protocol below, but consider modifications such as lower reaction temperatures due to potentially higher reactivity, and careful analysis of product isomers due to altered steric demands.

Detailed Experimental Protocol: Formylation of 3,5-Dimethoxyphenol

This protocol provides a method for the highly selective ortho-formylation of an electron-rich phenol using dichloromethyl methyl ether and titanium tetrachloride.[5]

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
3,5-Dimethoxyphenol	ReagentPlus®, 99%	Sigma-Aldrich
Dichloromethyl methyl ether	≥97.0%	Sigma-Aldrich	Caution: Potential carcinogen. Handle in a fume hood.[1]
Titanium(IV) chloride	99.9% trace metals basis	Sigma-Aldrich	Caution: Corrosive and moisture-sensitive.[1]
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	Stored over molecular sieves.
Ammonium chloride (NH₄Cl)	ACS reagent, ≥99.5%	Fisher Scientific	For saturated aqueous solution.
Sodium bicarbonate (NaHCO₃)	ACS reagent, ≥99.7%	VWR	For saturated aqueous solution.
Magnesium sulfate (MgSO₄)	Anhydrous, ≥99.5%	Acros Organics
Nitrogen or Argon Gas	High purity	For inert atmosphere.

Procedure:

• Reaction Setup:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet, dissolve 3,5-dimethoxyphenol (1.0 eq) in anhydrous dichloromethane (approx. 1.5 mL/g of phenol).[1][5]

  • Purge the flask with nitrogen or argon to establish an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

• Addition of Lewis Acid:

  • While stirring vigorously, add titanium tetrachloride (2.2 eq) dropwise via the dropping funnel over 15-30 minutes. The solution will typically turn a deep color.[1][5]

  • Allow the mixture to stir at 0 °C for an additional 30-60 minutes.

• Addition of Formylating Agent:

  • Add dichloromethyl methyl ether (1.0 eq) dropwise over approximately 15 minutes, maintaining the temperature at 0 °C.[1][6]

  • Continue stirring the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by TLC if desired.

• Quenching and Work-up:

  • Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride. Caution: This is an exothermic process.

  • Remove the ice bath and allow the mixture to warm to room temperature while stirring for 1 hour.[1]

  • Transfer the mixture to a separatory funnel and separate the organic phase.

  • Wash the organic layer sequentially with 0.1 N HCl, saturated aqueous NaHCO₃ solution, and finally with brine.[1]

• Isolation and Purification:

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by crystallization to afford the pure formylated product.[1]

Caption: General experimental workflow for the Rieche formylation.

Safety Considerations

• Titanium tetrachloride (TiCl₄): This reagent is highly corrosive and reacts violently with water, releasing toxic HCl gas. Always handle it in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including acid-resistant gloves, safety glasses, and a lab coat.[1]

• Dichloromethyl methyl ether: This reagent is a potential carcinogen and a lachrymator. All manipulations must be performed within a fume hood to minimize inhalation and contact.[1]

• General Precautions: The reaction should be conducted under an inert atmosphere to prevent the decomposition of reagents by moisture. The quenching step is exothermic and must be performed slowly and with adequate cooling.

References

• Rieche Formylation. SynArchive. Available from: [Link]

• o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. Tetrahedron Letters. 2003.
• Use of XtalFluor-E as an Alternative to POCl3 in the Vilsmeier–Haack Formylation of C-2-Glycals. The Journal of Organic Chemistry. 2018.
• Formylation of electron-rich aromatic rings mediated by dichloromethyl methyl ether and TiCl4: scope and limit

• Formylation. Wikipedia. Available from: [Link]

• Formylation - Common Conditions. Organic Chemistry Data. Available from: [Link]

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Application Notes and Protocols: The Potential of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether as a Novel Formylating Agent in Pharmaceutical Synthesis

Disclaimer: As of the latest literature review, 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is not a commercially available reagent and has not been described in published scientific literature or patents. Consequently, the following application notes and protocols are a scientifically informed projection based on the well-established chemistry of analogous, non-fluorinated dichloromethyl alkyl ethers and the known effects of fluorine in medicinal chemistry. This document is intended to serve as a theoretical guide for researchers exploring novel formylating agents.

Introduction: The Quest for Advanced Formylating Agents in Drug Development

The introduction of a formyl group (–CHO) is a cornerstone of synthetic organic chemistry, providing a gateway to a vast array of functional groups essential for the construction of complex pharmaceutical molecules.[1] Traditional formylating methods, while effective, can sometimes be limited by harsh reaction conditions, low regioselectivity, or the use of highly toxic reagents.[2] The Rieche formylation, which employs dichloromethyl alkyl ethers in the presence of a Lewis acid, offers a powerful method for the formylation of electron-rich aromatic and heteroaromatic systems.[3]

This guide explores the hypothetical application of a novel, highly fluorinated analogue, 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether , as a specialized formylating agent. The rationale for its potential utility lies in the unique properties conferred by the hexafluoropropyl group, which may offer advantages in terms of reaction selectivity, solubility in fluorinated solvents, and the direct introduction of a fluorine-containing motif—a feature of significant interest in modern drug design.[4]

Physicochemical Properties and Reactivity Profile (Hypothetical)

The properties of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether can be inferred from its constituent parts. The dichloromethyl ether moiety is the reactive center for formylation, while the hexafluoropropyl group is expected to significantly influence its physical and chemical behavior.

Property	Anticipated Characteristic	Rationale and Scientific Precedent
Boiling Point	Higher than dichloromethyl methyl ether	The increased molecular weight and strong dipole of the C-F bonds will lead to stronger intermolecular forces.
Solubility	Enhanced solubility in fluorinated solvents	The "like dissolves like" principle suggests good miscibility with solvents like trifluorotoluene or hexafluoroisopropanol, potentially enabling unique reaction media.
Reactivity	Potentially moderated electrophilicity	The strong electron-withdrawing nature of the hexafluoropropyl group may reduce the electron density on the ether oxygen, potentially tempering the formation of the active electrophile and leading to higher selectivity.
Stability	Increased thermal and chemical stability	The high bond strength of C-F bonds is known to enhance the stability of organic molecules.
Byproducts	Formation of 1,1,2,3,3,3-hexafluoropropanol	Hydrolysis of the reagent during workup would release this fluorinated alcohol, which is less volatile and potentially easier to handle than methanol.

Part 1: The Mechanistic Landscape: Rieche Formylation with a Fluorinated Twist

The formylation reaction with dichloromethyl alkyl ethers proceeds via the Rieche formylation mechanism.[3] A Lewis acid, typically titanium tetrachloride (TiCl₄), coordinates to the ether oxygen, facilitating the departure of a chloride ion to form a highly electrophilic oxocarbenium ion. This electrophile then attacks the electron-rich aromatic substrate in a classical electrophilic aromatic substitution. Subsequent hydrolysis of the resulting intermediate furnishes the aromatic aldehyde.

The use of a hexafluoropropyl group is not expected to fundamentally alter this pathway but may influence the kinetics and selectivity of the reaction.

Caption: Proposed mechanism for the Rieche formylation.

Part 2: Experimental Protocols for Pharmaceutical Intermediates

The following protocols are hypothetical and should be adapted based on small-scale trials and careful reaction monitoring. They are based on established procedures for Rieche formylation with dichloromethyl methyl ether.[5]

Protocol 2.1: Ortho-Formylation of a Protected Phenol

Objective: To synthesize a protected hydroxy-benzaldehyde, a common intermediate in the synthesis of natural products and active pharmaceutical ingredients (APIs).

Materials:

• Substrate: 4-Methoxyphenol (1.0 eq)

• Formylating Agent: 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (1.1 eq)

• Lewis Acid: Titanium tetrachloride (TiCl₄) (2.0 eq)

• Solvent: Dichloromethane (DCM), anhydrous

• Quenching Solution: Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 4-methoxyphenol (1.0 eq) and anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Lewis Acid Addition: Slowly add TiCl₄ (2.0 eq) dropwise via syringe. A deep red or purple complex is expected to form. Stir for 30 minutes at 0 °C.

• Formylating Agent Addition: Add 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (1.1 eq) dropwise over 15 minutes, maintaining the temperature below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl. This step is exothermic.

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, separate the organic layer, and wash with 1M HCl, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for ortho-formylation.

Protocol 2.2: Formylation of an Electron-Rich Heterocycle

Objective: To synthesize a formylated indole, a privileged scaffold in medicinal chemistry.

Materials:

• Substrate: 1-Methylindole (1.0 eq)

• Formylating Agent: 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (1.2 eq)

• Lewis Acid: Tin(IV) chloride (SnCl₄) (1.5 eq)

• Solvent: 1,2-Dichloroethane (DCE), anhydrous

Procedure:

• Reaction Setup: In a similar setup to Protocol 2.1, dissolve 1-methylindole in anhydrous DCE.

• Cooling: Cool the solution to 0 °C.

• Lewis Acid Addition: Add SnCl₄ (1.5 eq) dropwise.

• Formylating Agent Addition: Add the fluorinated dichloromethyl ether (1.2 eq) at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quenching and Workup: Quench with water and perform a standard aqueous workup.

• Purification: Purify by chromatography or recrystallization to yield the desired 1-methylindole-3-carboxaldehyde.

Part 3: Self-Validating Systems and Troubleshooting

For any new reagent, it is crucial to establish a self-validating experimental design.

Observation	Potential Cause	Suggested Action
No reaction or low conversion	Insufficiently activated substrate; Reagent instability; Insufficient Lewis acid	Use a stronger Lewis acid (e.g., AlCl₃); Increase reaction temperature; Confirm the purity of the formylating agent.
Multiple products (poor regioselectivity)	Over-activation of the substrate; High reaction temperature	Use a milder Lewis acid (e.g., SnCl₄); Maintain low reaction temperatures; Reduce the stoichiometry of the formylating agent.
Formation of aryl formate	Reaction with phenolic hydroxyl group	This is a known side reaction with dichloromethyl alkyl ethers, especially with less sterically hindered phenols.[6] Consider protecting the phenol before formylation.
Decomposition of starting material	Substrate is unstable to strong Lewis acids	Screen a panel of Lewis acids to find a milder alternative; Reduce reaction time.

Conclusion and Future Outlook

While 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether remains a hypothetical reagent, the principles of organic chemistry suggest it could be a valuable tool in pharmaceutical synthesis. Its highly fluorinated tail could impart unique solubility and reactivity, potentially leading to improved yields and selectivities in the formylation of complex, fluorine-containing drug candidates. The direct incorporation of a hexafluoropropyl moiety could also be a strategic advantage in drug discovery, where fluorine substitution is a well-established strategy for modulating metabolic stability and binding affinity.[4] The protocols and considerations outlined in this guide provide a robust starting point for any researcher wishing to explore this or other novel fluorinated formylating agents.

References

• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical and Pharmaceutical Bulletin, 67(6), 587-593. [Link]

• Berliner, M. A., & Belecki, K. (2005). Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. The Journal of Organic Chemistry, 70(23), 9618–9621. [Link]

• Gross, H., Rieche, A., Höft, E., & Beyer, E. (1961). Dichloromethyl Methyl Ether. Organic Syntheses, 41, 15. [Link]

• Crochemore, M., et al. (1991). Process for the preparation of aromatic aldehydes. U.S.

• Comins, D. L., & Abdullah, A. H. (1982). Synthesis of 3-pyridinecarboxaldehydes via β-formylation of 1-(phenoxycarbonyl)-1,2-dihydropyridines. The Journal of Organic Chemistry, 47(22), 4315–4319. [Link]

• Hayat, S., et al. (2001). A convenient synthesis of difluoromethyl ethers from phenols. Tetrahedron Letters, 42(9), 1647-1649. [Link]

• Olah, G. A., & Ohannesian, L. (1987). Formylating agents. Chemical Reviews, 87(4), 671–686. [Link]

• Collovray, C., et al. (2022). N-Formylsaccharin: A Sweet(able) Formylating Agent in Mechanochemistry. Molecules, 27(19), 6529. [Link]

• Prakash, G. K. S., et al. (2012). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. Organic Letters, 14(3), 824–827. [Link]

• Olah, G. A., & Kuhn, S. J. (1960). Formylation with Formyl Fluoride. A New Aldehyde Synthesis and Formylation Method. Journal of the American Chemical Society, 82(9), 2380–2382. [Link]

• Request PDF. (2020). Deoxygenative Chlorination of Aldehydes and Alcohols with Dichloromethyl Methyl Ether and TiCl4. ResearchGate. [Link]

• Patents from Fluorine-containing Reactant. (n.d.). Justia Patents. [Link]

• YouTube. (2020). Formylation reaction on arene by chloromethyl ether: Aromatic electrophilic substitution (AES). [Link]

• Gerack, C. J., & McElwee-White, L. (2014). Formylation of Amines. Molecules, 19(6), 7689–7713. [Link]

• Chakrabarty, M., et al. (2007). Neat Formic Acid: an Excellent N-Formylating Agent for Carbazoles, 3-Alkylindoles, Diphenylamine and Moderately Weak Nucleophilic Anilines. Synthetic Communications, 37(24), 4439-4446. [Link]

• Shibata, N., et al. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry, 249, 109849. [Link]

• Berliner, M. A., & Belecki, K. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. Organic Chemistry Portal. [Link]

• Fernando, A., & Albericio, F. (2018). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 23(10), 2469. [Link]

• Google Patents. (n.d.).

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Application Notes and Protocols: Green Chemistry Approaches to Formylation Using Fluorinated Reagents

Introduction: The Imperative for Greener Formylation in Synthesis

The formyl group (–CHO) is a cornerstone functional group in organic synthesis, serving as a critical precursor for a vast array of more complex molecular architectures in pharmaceuticals, agrochemicals, and materials science. Traditionally, formylation reactions have often relied on stoichiometric, and frequently hazardous, reagents such as carbon monoxide, hydrogen cyanide, or derivatives of formic acid like Vilsmeier-Haack reagents (e.g., POCl₃/DMF). These classical methods, while effective, often suffer from significant drawbacks that are misaligned with the principles of green chemistry, including the use of toxic and gaseous reagents, harsh reaction conditions, and the generation of substantial amounts of corrosive or toxic waste.

The drive towards more sustainable chemical manufacturing has catalyzed the development of innovative formylation protocols that mitigate these environmental and safety concerns. Within this paradigm, fluorinated reagents have emerged as a surprisingly versatile and powerful toolkit. The unique electronic properties of fluorine can be leveraged to activate molecules in novel ways, enabling milder reaction conditions and offering alternative, safer pathways to the coveted formyl group.

This comprehensive guide delves into the cutting-edge, green chemistry approaches to formylation that are enabled by fluorinated reagents. We will move beyond a mere listing of protocols to provide a deep, mechanistic understanding of why these methods work, offering researchers, scientists, and drug development professionals the insights needed to confidently select and implement these safer, more sustainable synthetic strategies. We will explore three principal green strategies:

• Indirect Formylation via C–H Difluoromethylation: A clever two-step approach where a difluoromethyl group (–CF₂H) is installed and subsequently hydrolyzed to a formyl group. This strategy transforms the challenge of direct formylation into a more manageable C–H functionalization problem.

• Difluorocarbene as a Safe Carbon Monoxide Surrogate: Utilizing precursors that generate difluorocarbene (:CF₂) in situ, which can then be trapped to form an aldehyde, thus bypassing the need for high-pressure CO gas.

• Fluoride-Catalyzed Formylation Using Carbon Dioxide: An exemplary green approach that employs the fluoride anion to activate hydrosilanes, enabling the efficient reduction of CO₂, an abundant and non-toxic C1 feedstock, to introduce the formyl group.

By understanding the principles and practicalities of these fluorinated reagent-based methods, the modern chemist can significantly reduce the environmental footprint of their synthetic endeavors while maintaining high levels of efficiency and selectivity.

Part 1: Indirect Formylation via C–H Difluoromethylation and Hydrolysis

One of the most elegant green strategies for formylation involves the introduction of a difluoromethyl (–CF₂H) group, which acts as a "masked" formyl group. The robust C–F bonds make the –CF₂H group stable to many reaction conditions, allowing for its introduction early in a synthetic sequence. The subsequent hydrolysis to the –CHO group is often straightforward, making this a highly attractive and strategic approach. The overall transformation avoids the direct use of many traditional, hazardous formylating agents.[1]

Scientific Principle and Green Advantage

The core principle lies in the controlled hydrolysis of a gem-difluoro compound. The two electron-withdrawing fluorine atoms render the benzylic carbon susceptible to nucleophilic attack by water or other nucleophiles, leading to a cascade that results in the formation of the aldehyde.

The green advantages are manifold:

• Avoidance of Toxic Reagents: This method circumvents the use of reagents like phosgene, HCN, or high-pressure CO.

• Atom Economy: C–H functionalization is inherently atom-economical, as it avoids the need for pre-functionalized substrates (e.g., organohalides).

• Process Safety: The reagents used for difluoromethylation are often solids or liquids that are easier to handle than toxic gases.

Mechanism of Action: From –CF₂H to –CHO

The conversion of the difluoromethyl group to a formyl group typically proceeds through a hydrolysis mechanism, which can be acid- or base-catalyzed. The key is the formation of a gem-halohydrin intermediate, which is unstable and rapidly eliminates HF to yield the aldehyde.

Caption: Generalized mechanism for the hydrolysis of a difluoromethyl group to a formyl group.

Featured Reagent: Radical Difluoromethylating Agents

A variety of reagents can be used to install the –CF₂H group. Radical C–H difluoromethylation is particularly powerful for late-stage functionalization, especially on electron-rich (hetero)aromatic systems.[1]

Reagent/Precursor	Activating Conditions	Substrate Scope	Key Advantages
Difluoroacetic Anhydride	Photocatalytic activation (e.g., with a quinolinium N-oxide complex)	Heteroarenes, coumarins	Metal-free options available, mild conditions.[1]
Various Sulfonium Salts	Photolysis with blue light	Heteroarenes	Good functional group tolerance.[1]

Experimental Protocol 1: Photocatalytic C–H Difluoromethylation of a Heteroarene

This protocol is a representative example based on photocatalytic methods for C–H difluoromethylation, which can then be followed by hydrolysis to achieve formylation.[1]

Materials:

• Heteroaromatic substrate (e.g., caffeine) (1.0 equiv)

• Difluoroacetic anhydride (2.0 equiv)

• N-Oxide photocatalyst precursor (e.g., quinoline N-oxide) (10 mol%)

• Anhydrous, degassed solvent (e.g., acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

• Blue LED light source (e.g., 450 nm)

Procedure:

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add the heteroaromatic substrate (e.g., 0.5 mmol), and the N-oxide photocatalyst precursor (0.05 mmol).

• Inert Atmosphere: Seal the vial with a septum and purge with nitrogen or argon for 10-15 minutes.

• Reagent Addition: Add the anhydrous, degassed solvent (e.g., 5 mL) via syringe, followed by the difluoroacetic anhydride (1.0 mmol).

• Photocatalysis: Place the reaction vial approximately 5-10 cm from the blue LED light source and begin vigorous stirring. Ensure the reaction is cooled, if necessary (e.g., with a fan), to maintain room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the difluoromethylated heteroarene.

• Hydrolysis to Aldehyde: The purified difluoromethylated compound can then be hydrolyzed to the corresponding aldehyde using standard methods, such as refluxing in aqueous acid (e.g., HCl) or treatment with a base.

Part 2: Difluorocarbene (:CF₂) as a Safe Carbon Monoxide Surrogate

Carbon monoxide (CO) is a fundamental C1 building block but is also a highly toxic, flammable, and difficult-to-handle gas. A significant green chemistry goal is to find safer, benchtop-stable surrogates for CO. Difluorocarbene (:CF₂), generated in situ from stable fluorinated precursors, can serve as an effective CO surrogate for the formylation of certain nucleophiles, notably phenols.[2]

Scientific Principle and Green Advantage

The reaction proceeds via a two-step sequence. First, the phenol undergoes O-difluoromethylation with the in situ generated difluorocarbene. The resulting aryl difluoromethyl ether is an intermediate that, under the reaction conditions, hydrolyzes to the final aryl formate product.[2]

The primary green advantages are:

• CO-Free: Completely avoids the handling of toxic carbon monoxide gas.

• Safe Precursors: Utilizes stable, often solid or liquid, precursors for generating difluorocarbene.

• Milder Conditions: Often proceeds under milder conditions than high-pressure carbonylation reactions.

Mechanism of Action: From Phenol to Aryl Formate

Caption: Pathway for the formylation of phenols using difluorocarbene as a CO surrogate.

Featured Reagent: TMSCF₂Br (Bromodifluoromethyl)trimethylsilane)

TMSCF₂Br, in the presence of a fluoride source like tetrabutylammonium fluoride (TBAF), is an effective precursor for the generation of difluorocarbene.

Experimental Protocol 2: Direct Formylation of a Phenol using a Difluorocarbene Surrogate

This protocol is a representative example for the formylation of phenols using a difluorocarbene precursor.[2]

Materials:

• Phenol substrate (1.0 equiv)

• (Bromodifluoromethyl)trimethylsilane (TMSCF₂Br) (1.5 equiv)

• Tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 2.0 equiv)

• Anhydrous tetrahydrofuran (THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried flask equipped with a magnetic stir bar, add the phenol substrate (e.g., 1.0 mmol).

• Inert Atmosphere: Seal the flask and purge with nitrogen or argon.

• Solvent and Reagent Addition: Add anhydrous THF (10 mL) and TMSCF₂Br (1.5 mmol). Cool the mixture to 0 °C in an ice bath.

• Initiation: Slowly add the TBAF solution (2.0 mL, 2.0 mmol) dropwise over 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitoring and Work-up: Monitor the reaction by TLC or GC-MS. Upon completion, quench the reaction with water (15 mL) and extract with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude aryl formate product by flash column chromatography.

Part 3: Fluoride-Catalyzed N-Formylation of Amines with CO₂

Perhaps the epitome of a green formylation reaction is the use of carbon dioxide (CO₂) as the C1 source. CO₂ is abundant, inexpensive, non-toxic, and its utilization as a chemical feedstock is a major goal of sustainable chemistry. Fluoride ions have been shown to be highly effective catalysts for the N-formylation of amines using CO₂ in the presence of a hydrosilane reducing agent.[3][4]

Scientific Principle and Green Advantage

The key to this transformation is the activation of the hydrosilane reducing agent by the fluoride anion. The hypervalent pentacoordinate silicate species formed is a much more potent hydride donor than the parent silane, capable of reducing CO₂. The resulting silyl formate can then react with the amine to produce the formamide.[5][6][7]

The green advantages are exceptional:

• CO₂ Utilization: Employs a greenhouse gas as a renewable C1 source.

• Catalytic Process: Uses a simple, inexpensive catalyst (e.g., TBAF).

• Mild Conditions: The reaction can often be performed at room temperature and atmospheric pressure of CO₂.[3]

• High Atom Economy: The primary byproduct is a benign siloxane.

Mechanism of Action: Fluoride-Catalyzed CO₂ Reduction

Caption: Catalytic cycle for the fluoride-mediated N-formylation of amines using CO₂ and a hydrosilane.

Comparative Data for N-Formylation Methods

Method	C1 Source	Catalyst	Reducing Agent	Conditions	Advantages
Fluoride-Catalyzed	CO₂	TBAF, CsF	Hydrosilanes (e.g., PMHS)	Room temp, 1 atm CO₂	Extremely mild, utilizes CO₂, inexpensive catalyst.[3][4]
Traditional (e.g., formic acid)	Formic Acid	None (or acid/base)	None	Elevated temp	Simple, but lower atom economy.
Vilsmeier-Haack	DMF	POCl₃	None	0 °C to RT	Effective for electron-rich arenes, but stoichiometric toxic reagents.

Experimental Protocol 3: N-Formylation of an Amine using CO₂ and TBAF

This protocol provides a general procedure for the fluoride-catalyzed N-formylation of an amine with CO₂.[3]

Materials:

• Amine substrate (1.0 equiv)

• Hydrosilane (e.g., Polymethylhydrosiloxane - PMHS) (1.5 equiv Si-H)

• Tetrabutylammonium fluoride (TBAF) (5 mol%)

• Solvent (e.g., THF or DMSO)

• CO₂ source (balloon or cylinder)

Procedure:

• Reaction Setup: In a flask equipped with a magnetic stir bar and a CO₂ inlet (e.g., a balloon-filled with CO₂), add the amine (e.g., 1.0 mmol) and the solvent (5 mL).

• Catalyst Addition: Add the TBAF catalyst (0.05 mmol).

• CO₂ Atmosphere: Purge the flask with CO₂ for 5-10 minutes.

• Reducing Agent: Add the hydrosilane (PMHS) to the stirred solution.

• Reaction: Stir the reaction mixture at room temperature under a CO₂ atmosphere (balloon pressure is sufficient) for 12-24 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Work-up: Once the reaction is complete, carefully quench by the slow addition of 1 M HCl. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over sodium sulfate, and concentrate. Purify the resulting formamide by column chromatography or distillation.

Conclusion and Future Outlook

The use of fluorinated reagents has opened up new, greener avenues for the synthesis of formylated compounds, a testament to the power of fluorine chemistry to solve long-standing challenges in organic synthesis. The methods presented here—indirect formylation via difluoromethylation, the use of difluorocarbene as a safe CO surrogate, and the fluoride-catalyzed utilization of CO₂—each offer significant advantages in terms of safety, environmental impact, and process efficiency over classical formylation techniques.

For researchers in academic and industrial settings, particularly in drug development where the rapid and clean synthesis of new chemical entities is paramount, these protocols provide a robust and reliable toolkit. The ability to perform formylations under mild, catalytic conditions, and to use feedstocks as benign as carbon dioxide, represents a significant step forward.

The field continues to evolve, with ongoing research focused on developing new and more efficient fluorinated reagents, expanding the substrate scope of these reactions, and further lowering catalyst loadings. As the principles of green chemistry become more deeply integrated into the practice of chemical synthesis, the innovative use of fluorine is set to play an ever-increasing role in building a more sustainable chemical future.

References

• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews.
• Direct formylation of phenols using difluorocarbene as a safe CO surrog
• Carbon Dioxide Based N-Formylation of Amines Catalyzed by Fluoride and Hydroxide Anions. Infoscience EPFL.
• Carbon Dioxide Based N‐Formylation of Amines Catalyzed by Fluoride and Hydroxide Anions. OUCI.
• Mechanistic Study of the N-Formylation of Amines with Carbon Dioxide and Hydrosilanes.
• Formylation and acylation reactions catalysed by trifluoromethanesulphonic acid. Journal of the Chemical Society, Perkin Transactions 1.
• Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers.
• Use of XtalFluor-E as an Alternative to POCl3 in the Vilsmeier–Haack Formylation of C-2-Glycals.
• Catalytic N-formylation of amines using CO 2 as a carbon source.
• Mechanistic Study of the N-Formylation of Amines with Carbon Dioxide and Hydrosilanes. Infoscience EPFL.

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Technical Notes & Optimization

Technical Support Center: Optimizing Formylation with 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

Welcome to the technical support center for formylation reactions using 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you navigate the complexities of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address specific issues you may encounter during the formylation of aromatic compounds with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Q1: What are the recommended starting conditions for formylating an electron-rich aromatic compound?

A1: Formylation with dichloromethyl alkyl ethers, a variant of the Rieche formylation, is most effective on electron-rich aromatic systems like phenols, anisoles, and alkylbenzenes.[1] The reaction is catalyzed by a Lewis acid. Titanium tetrachloride (TiCl₄) is often an excellent choice due to its high reactivity and ability to influence regioselectivity through coordination.[2][3]

A general starting protocol is as follows:

Experimental Protocol: General Formylation

• Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the aromatic substrate (1.0 equiv.) in a dry, inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Lewis Acid Addition: Cool the solution to 0 °C in an ice bath. Add the Lewis acid (e.g., TiCl₄, 2.2 equiv.) dropwise. The mixture may change color. Stir for 30-60 minutes at this temperature.

• Reagent Addition: Slowly add 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (1.0-1.2 equiv.) dropwise to the reaction mixture.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours, monitoring progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Carefully quench the reaction by pouring it into a mixture of ice and water, or a dilute HCl solution.

• Workup: Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography.

Q2: My reaction yield is very low, or the reaction is not proceeding. What are the likely causes and how can I fix them?

A2: Low conversion can stem from several factors, primarily related to reagent activity, substrate reactivity, and reaction conditions.

• Insufficient Lewis Acid Strength or Stoichiometry: The Lewis acid is crucial for activating the dichloromethyl ether to form the electrophilic dichloromethyl cation intermediate.[4] If your substrate is only moderately activated, a stronger Lewis acid (e.g., AlCl₃) might be necessary. Alternatively, increasing the equivalents of TiCl₄ (up to 5 equiv. for less reactive phenols) can drive the reaction forward.[3]

• Moisture Contamination: Lewis acids like TiCl₄ react violently with water. Any moisture in the solvent, glassware, or reagents will consume the catalyst and inhibit the reaction. Ensure all materials are scrupulously dried before use.

• Low Reaction Temperature: While 0 °C is a good starting point to control selectivity, some less reactive substrates may require higher temperatures. You can try letting the reaction warm to room temperature after the addition of the formylating agent.

• Substrate Deactivation: If your aromatic ring contains strongly electron-withdrawing groups, it may be too deactivated for this type of electrophilic aromatic substitution to occur efficiently.

Troubleshooting Workflow for Low Yield

Below is a logical workflow to diagnose and resolve low-yield issues.

Caption: A step-by-step troubleshooting guide for low-yield formylation reactions.

Q3: I am getting a mixture of ortho and para isomers. How can I improve the regioselectivity?

A3: Regioselectivity is a common challenge in electrophilic aromatic substitution. For substrates like phenols, formylation can occur at the ortho and/or para positions.

• Leverage Chelation Control: The choice of Lewis acid is paramount. TiCl₄ is known to coordinate with the oxygen atoms of phenols and methoxy groups.[3] This chelation blocks one side of the aromatic ring, directing the electrophile to the ortho position. This effect is often stronger at lower temperatures. Running the reaction at 0 °C or even lower (e.g., -60 °C) can significantly enhance ortho-selectivity.[3]

• Steric Hindrance: If the ortho positions are sterically hindered, the formylation will naturally favor the para position. You can sometimes leverage this by choosing a substrate with appropriate blocking groups.

• Solvent Effects: The polarity of the solvent can influence the transition state and thus the isomeric ratio. While DCM is standard, exploring less polar solvents like hexane (if solubility permits) or slightly more polar ones like DCE may alter the product distribution.

Q4: I am observing significant resin or polymer formation. What is causing this and how can I prevent it?

A4: Resin formation is a known side reaction, especially with phenols, under strong acid conditions.[5] This occurs when the newly formed aldehyde product reacts further with the electron-rich starting material in a process similar to phenol-formaldehyde polymerization.[5]

• Control Stoichiometry: Use only a slight excess (e.g., 1.1 equivalents) of the dichloromethyl ether. Adding a large excess can lead to side reactions.

• Maintain Low Temperature: Higher temperatures accelerate polymerization.[5] Keeping the reaction at 0 °C or below is often effective.

• Slow Addition: Add the formylating agent very slowly to the mixture of the substrate and Lewis acid. This keeps the instantaneous concentration of the electrophile low, favoring the desired mono-formylation over polymerization.

• Milder Lewis Acid: If polymerization is severe, a milder Lewis acid like SnCl₄ might provide a better outcome, although this may require longer reaction times or higher temperatures.[1]

Q5: What is the reaction mechanism, and how does it inform optimization?

A5: Understanding the mechanism is key to rational troubleshooting.

• Activation: The Lewis acid (e.g., TiCl₄) coordinates to one or both chlorine atoms of the 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

• Formation of Electrophile: This coordination facilitates the departure of a chloride ion, generating a highly reactive oxocarbenium ion intermediate. This is the key electrophile in the reaction.

• Electrophilic Attack: The electron-rich aromatic ring attacks the electrophilic carbon of the oxocarbenium ion, forming a sigma complex (Wheland intermediate).

• Rearomatization: A base (such as the displaced chloride ion) removes a proton from the ring, restoring aromaticity and yielding an α-chloro ether intermediate.

• Hydrolysis: During aqueous workup, this intermediate is rapidly hydrolyzed to the final aldehyde product.

Simplified Reaction Mechanism

Caption: The key stages of the Lewis acid-catalyzed formylation reaction.

Q6: What are the critical safety precautions for this reaction?

A6: Both the formylating agent and the Lewis acids used are hazardous. Adherence to safety protocols is essential.

• Handling Reagents: 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether should be handled with care. While specific data is limited, related dichloromethyl ethers are corrosive and lachrymatory.[6] Always handle in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[7]

• Lewis Acids: Lewis acids like TiCl₄ and AlCl₃ are highly corrosive and react exothermically with moisture.[6] They can cause severe burns. Always add them slowly to the reaction mixture, and ensure the system is under an inert atmosphere to prevent contact with air/moisture. Have a suitable quenching agent and spill kit ready.

• Workup: The quenching step can be highly exothermic. Perform it slowly by adding the reaction mixture to ice/water, never the other way around. Ensure adequate cooling and ventilation.

Data Summary

The following table provides suggested starting conditions for various classes of aromatic substrates. These should be considered as starting points for your optimization.

Substrate Class	Example	Lewis Acid (Equiv.)	Temperature	Expected Outcome
Highly Activated Phenols	3,5-Dimethoxyphenol	TiCl₄ (2.2)	0 °C	High yield, excellent ortho-selectivity.[3]
Moderately Activated Phenols	3-Methylphenol	TiCl₄ (2.2)	0 °C to RT	Good yield, mixture of isomers possible.[2]
Anisoles	1,3-Dimethoxybenzene	TiCl₄ (2.2)	0 °C to RT	Good yield, high selectivity for the 4-position.
Alkylbenzenes	Mesitylene	AlCl₃ (1.2)	0 °C to RT	Moderate to good yield.

References

• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical & Pharmaceutical Bulletin, 67(6), 587-593. [Link]

• ResearchGate . (2008). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. [Link]

• Organic Syntheses . dichloromethyl methyl ether. [Link]

• MDPI . (2020). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 25(21), 5199. [Link]

• De Gruyter . (1987). Comment of the use of dichloromethyl methyl ether as formylating agent. [Link]

• Google Patents. (2007). A method for preparing chloromethyl-1,1,1,3,3,3- hexafluoroisopropyl ether.

• MDPI . (2020). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. [Link]

• ScienceDirect . (2002). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. Tetrahedron Letters, 43(41), 7349-7351. [Link]

• LookChem . Chloromethyl-1,1,1,3,3,3-hexafluoroisopropyl ether. [Link]

• Organic Chemistry Portal . Vilsmeier-Haack Reaction. [Link]

• Organic Chemistry Portal . Difluoroalkane synthesis by fluorination or substitution. [Link]

• PubMed . (2018). Synthesis of Difluoromethylthioesters from Aldehydes. Angewandte Chemie International Edition, 57(6), 1663-1667. [Link]

• Organic Chemistry Portal . Formylation - Common Conditions. [Link]

• National Institutes of Health (NIH) . (2013). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. chemicalbook.com [chemicalbook.com]

Technical Support Center: Workup and Troubleshooting for Reactions Involving 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying chemical principles and field-proven insights to ensure your experiments are safe, efficient, and reproducible. This guide is structured to address your questions logically, from foundational knowledge to advanced troubleshooting.

Disclaimer: 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a hazardous substance. All operations should be conducted by trained personnel in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1] Always consult the latest Safety Data Sheet (SDS) before use.[2][3]

Section 1: Foundational Knowledge & Safety

This section covers the essential properties and safety considerations that form the basis for all handling and workup procedures.

Frequently Asked Questions (FAQs)

Q1: What is 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether and what are its primary hazards?

A1: 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether (CAS No. 56860-82-3) is a fluorinated ether used as a chemical intermediate in organic synthesis.[1][4] Its reactivity stems from the dichloromethyl ether group, which can act as an electrophile in the presence of a Lewis acid, analogous to reagents like dichloromethyl methyl ether (DCME).[5][6] The primary hazards include causing serious skin and eye irritation, and potentially causing respiratory irritation or dizziness.[1]

Property	Value
CAS Number	56860-82-3[1]
Molecular Formula	C₄H₂Cl₂F₆O[1]
Appearance	Liquid
Primary Use	Laboratory chemical, synthetic intermediate[1]
Key Hazards	Skin Irritant (H315), Eye Irritant (H319), STOT SE 3 (H335, H336)[1]

Q2: What are the most critical safety precautions before starting a workup?

A2: Before beginning any workup, ensure the following are in place:

• Engineering Controls: All manipulations must be performed in a certified chemical fume hood to avoid inhalation of vapors.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety goggles, a flame-resistant lab coat, and impervious gloves (inspect gloves before use).[2][8]

• Quenching Plan: Have a clear, pre-defined plan for quenching the reaction. This is the most hazardous step of the workup. The quenching agent should be ready and the cooling bath prepared before you start.

• Spill Kit: Ensure an appropriate spill kit is readily available.

Section 2: General Workup Protocol & Common Questions

Reactions involving this reagent, particularly those catalyzed by Lewis acids, follow a general workup pattern designed to neutralize reactive species, remove byproducts, and isolate the desired product.

General Experimental Workflow

The following diagram illustrates the standard sequence of operations for a typical reaction workup.

Caption: A standard workflow for reactions using 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Workup FAQs

Q3: How do I properly quench a reaction involving this reagent and a Lewis acid (e.g., TiCl₄, AlCl₃)?

A3: This is the most critical step. Direct addition of water to an unquenched reaction can be violently exothermic. The correct procedure involves the slow, controlled addition of the reaction mixture to a separate, vigorously stirred quenching solution at low temperature.

• Method: Prepare a flask with a cold (0 °C) saturated aqueous solution of a mild quenching agent like ammonium chloride (NH₄Cl) or a dilute acid.[5][9] Slowly, via an addition funnel or cannula, add the reaction mixture to the cold quenching solution. This method ensures that the heat generated is absorbed by the bulk of the cold solution.[10] A stepwise quench, first with a less reactive alcohol like isopropanol before adding aqueous solutions, can also be employed for highly reactive systems.[10][11]

Q4: What is the specific purpose of each washing step (water, bicarbonate, brine)?

A4: Each wash targets different impurities, and understanding their function is key to a successful workup.[12]

• Water Wash: Removes the bulk of water-soluble materials, such as the quenched Lewis acid salts (e.g., aluminum hydroxides) and other polar, non-basic/non-acidic impurities.[12]

• Saturated Sodium Bicarbonate (NaHCO₃) Wash: This is a crucial step to neutralize any remaining acid. This includes residual Lewis or Brønsted acids and, importantly, any HCl that may have formed from the hydrolysis of the dichloromethyl group.[12] Self-Validation: Continue this wash until CO₂ evolution (bubbling) ceases and the pH of the aqueous layer is neutral or basic (pH ≥ 8), as tested with pH paper.

• Brine (Saturated NaCl) Wash: This wash does not dry the organic layer completely but removes the majority of the dissolved water through the principle of high ionic strength.[12] This makes the subsequent drying step with an anhydrous salt more efficient.

Q5: My organic layer is cloudy after the washes. What does this mean?

A5: A cloudy organic layer indicates the presence of finely dispersed water. This must be removed before solvent evaporation to prevent product decomposition or contamination. Add a solid anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), swirl the flask, and let it stand.[12] Add more drying agent until some of it remains free-flowing, indicating all water has been absorbed.

Section 3: Advanced Troubleshooting Guide

Even with a solid protocol, challenges can arise. This section addresses specific issues you may encounter.

Q6: I've formed a stable emulsion during the bicarbonate wash. How can I break it?

A6: Emulsions are common, especially when using chlorinated solvents or when the reaction mixture contains amphiphilic byproducts.[13]

• Causality: Emulsions are colloidal suspensions of one liquid in another, stabilized by impurities that act as surfactants. The basic wash can sometimes generate anionic species that promote this.

• Solutions (in order of application):

  • Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes.

  • Add Brine: Add a significant volume of saturated brine. The high ionic strength can help destabilize the emulsion.[12]

  • Filtration: Gently filter the entire emulsified layer through a pad of Celite® or glass wool. This can physically disrupt the droplets.

  • Solvent Modification: If the emulsion persists, try adding a small amount of a different organic solvent (e.g., diethyl ether if you are using dichloromethane) to change the polarity of the organic phase.

Q7: My final product is unstable or shows signs of decomposition after workup. What could be the cause?

A7: The instability often points to residual acidic impurities.

• Causality: The C-F bond, while strong, can be susceptible to elimination or hydrolysis under certain conditions, particularly if acidic or basic impurities are carried through the workup.[14][15] Trace amounts of HCl or Lewis acids can catalyze decomposition upon heating or long-term storage.

• Preventative Measures:

  • Thorough Neutralization: Ensure the bicarbonate wash is performed until the aqueous layer is definitively basic (pH ≥ 8).

  • Avoid Overheating: When removing the solvent on a rotary evaporator, use a low bath temperature and do not evaporate to complete dryness, which can concentrate non-volatile acidic impurities.

  • Prompt Purification: Do not let the crude product sit for extended periods. Proceed to chromatography or another purification method promptly.

Q8: I am having difficulty removing a fluorinated impurity that co-elutes with my product on silica gel. Are there workup-based solutions?

A8: This is a common challenge with fluorinated compounds, which often exhibit similar polarities.[16]

• Causality: Structural similarity between the product and fluorinated byproducts (like unreacted starting material or 1,1,1,3,3,3-hexafluoroisopropanol from hydrolysis) can make chromatographic separation difficult.

• Workup-Based Strategies:

  • Chemical Conversion: If the impurity has a reactive functional group that the product lacks, it can be chemically altered. For example, if you suspect the presence of acidic 1,1,1,3,3,3-hexafluoroisopropanol, a wash with a dilute basic solution (e.g., 1M NaOH) can convert it to its highly water-soluble sodium salt, effectively extracting it from the organic layer.[17]

  • Solvent Partitioning: The unique solubility properties of highly fluorinated compounds can be exploited. Sometimes, partitioning the crude mixture between a hydrocarbon solvent (like hexane) and a polar solvent (like acetonitrile) can separate components based on their "fluorous" character.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common workup issues.

References

• A method for preparing chloromethyl-1,1,1,3,3,3- hexafluoroisopropyl ether. (n.d.).

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). University of California, Irvine. [Link]

• Wang, B. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 991-994. [Link]

• Nichols, L. (2021). 4.7: Reaction Work-Ups. Chemistry LibreTexts. [Link]

• About Workup. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Process for purifying fluoromethyl 1,1,1,3,3,3-hexafluoroisopropyl ether. (n.d.).

• Gross, H., Rieche, A., Höft, E., & Beyer, E. (1962). Dichloromethyl methyl ether. Organic Syntheses, 42, 38. [Link]

• Workup for Polar and Water-Soluble Solvents. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Quenching of Pyrophoric Materials. (2016). The Sarpong Group, University of California, Berkeley. [Link]

• Wang, B. (2019). The Dark Side of Fluorine. PMC - NIH. [Link]

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• 17. EP0980348B1 - Process for purifying fluoromethyl 1,1,1,3,3,3-hexafluoroisopropyl ether - Google Patents [patents.google.com]

Technical Support Center: Purification of Products from 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether Formylation

Introduction

Welcome to the technical support center for the purification of formylation products derived from 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific chemical transformation. Formylation reactions, particularly those involving highly fluorinated substrates, can present unique challenges in product isolation and purification. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work. The information herein is grounded in established chemical principles and practical laboratory experience to ensure scientific integrity and experimental success.

The formylation of aromatic compounds using dichloromethyl alkyl ethers, such as 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, is a powerful method for introducing an aldehyde functional group.[1][2][3] This reaction, often carried out in the presence of a Lewis acid, allows for the synthesis of valuable fluorinated benzaldehydes.[1][2] However, the purification of the resulting products can be complicated by the presence of unreacted starting materials, byproducts, and residual reagents. This guide will walk you through the common hurdles and provide systematic approaches to achieving high purity of your target compound.

I. Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the purification of products from the formylation of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Q1: What are the expected products and major byproducts in this formylation reaction?

A1: The primary expected product is the formylated aromatic compound, where a -CHO group has been added to the aromatic ring. The regioselectivity of the formylation (i.e., the position of the new aldehyde group) is influenced by the existing substituents on the aromatic ring and the reaction conditions.[4][5]

Major potential byproducts include:

• Unreacted Starting Material: Incomplete reactions will leave residual aromatic substrate.

• Isomeric Products: If the aromatic ring has multiple possible sites for formylation, a mixture of isomers can be formed.[6]

• Hydrolysis Products: The dichloromethyl ether starting material is sensitive to moisture and can hydrolyze. Similarly, the intermediate species in the formylation reaction are hydrolyzed during aqueous work-up to yield the final aldehyde.[7][8] Improper quenching can lead to undesired side reactions.

• Polymerization/Tar Formation: Highly reactive aromatic substrates or harsh reaction conditions (e.g., high temperatures) can lead to the formation of intractable tarry residues.[6]

• Aryl Formates: In the case of phenolic substrates, the reaction of dichloromethyl alkyl ethers can sometimes lead to the formation of aryl formates instead of the desired salicylaldehyde derivatives.[1]

Q2: I am observing a complex mixture in my crude product by TLC and NMR. What are the first troubleshooting steps?

A2: A complex crude mixture is a common issue. Here’s a systematic approach to troubleshooting:

• Confirm the Identity of the Main Spot: Before extensive purification attempts, try to confirm if your desired product is present. If you have an expected NMR spectrum, check for characteristic aldehyde proton signals (typically δ 9-10 ppm).

• Analyze the Reaction Conditions:

  • Moisture Control: Ensure all glassware was oven-dried and the reaction was performed under an inert atmosphere (e.g., nitrogen or argon). Dichloromethyl ethers are highly sensitive to moisture.

  • Reagent Purity: Use fresh, high-purity 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether and Lewis acid.

  • Temperature Control: Maintain the recommended reaction temperature. Overheating can lead to byproduct formation and decomposition.[6]

• Evaluate the Work-up Procedure:

  • Quenching: The quenching step is critical. The reaction should be quenched by slowly adding the reaction mixture to ice-cold water or a saturated aqueous solution of a mild salt like ammonium chloride to control the exotherm from the hydrolysis of the Lewis acid and any unreacted dichloromethyl ether.[3][9]

  • Extraction: Ensure you are using an appropriate organic solvent for extraction and that the pH of the aqueous layer is adjusted correctly to ensure your product is in the organic phase.

Q3: My fluorinated product seems to be volatile. What precautions should I take during purification?

A3: Volatility is a common characteristic of some fluorinated compounds. To minimize loss of product:

• Rotary Evaporation: Use a lower bath temperature and a well-controlled vacuum. It can be beneficial to use a cold trap with dry ice/acetone or liquid nitrogen.

• Distillation: If your product is amenable to distillation, this can be a very effective purification method for volatile compounds. Fractional distillation under reduced pressure is often necessary to separate components with close boiling points. The presence of fluorine can sometimes lead to the formation of azeotropes, which may require extractive distillation techniques.[10][11]

• Storage: Store the purified product in a tightly sealed container at low temperatures.

Q4: What are the best chromatographic techniques for purifying fluorinated ethers?

A4: The unique properties of fluorinated compounds can influence their behavior on standard chromatography media.

• Normal-Phase Chromatography (Silica Gel): This is often the first choice. However, highly fluorinated compounds can be very non-polar and elute quickly. You may need to use less polar solvent systems (e.g., higher percentages of hexanes or heptane).

• Fluorinated Stationary Phases: For challenging separations, consider using columns with fluorinated stationary phases (e.g., perfluoroalkyl or pentafluorophenyl phases). These can offer different selectivity for halogenated compounds compared to standard silica or C18 columns.[12][13]

• Reverse-Phase Chromatography (C18): While less common for initial purification from a reaction mixture, HPLC with a C18 column can be an excellent tool for final purification and purity analysis. The use of fluorinated eluents, like trifluoroethanol, can sometimes improve separation.[14]

II. Troubleshooting Guide

This section provides a problem-and-solution-oriented guide to common issues encountered during the purification process.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction. 2. Decomposition of product during work-up or purification. 3. Loss of volatile product.	1. Monitor the reaction by TLC or GC-MS to ensure completion. Consider extending the reaction time or using a slight excess of the formylating agent. 2. Perform the aqueous work-up at low temperatures. If the product is acid or base sensitive, use buffered solutions. Check for product stability on silica gel with a small-scale test.[15] 3. Use a cold trap during solvent removal and avoid high vacuum.
Product is Contaminated with Starting Material of Similar Polarity	1. Incomplete reaction. 2. Co-elution during column chromatography.	1. Drive the reaction to completion if possible. 2. Optimize the chromatography conditions. Use a shallow solvent gradient. Consider a different stationary phase (e.g., alumina, or a fluorinated phase).[12][13]
Formation of a Tarry, Intractable Residue	1. Overheating of the reaction. 2. Highly reactive substrate leading to polymerization. 3. Uncontrolled quenching of the reaction.	1. Maintain careful temperature control. 2. For very reactive substrates, consider milder conditions (e.g., lower temperature, shorter reaction time). 3. Quench the reaction slowly by adding the reaction mixture to vigorously stirred ice-cold water.[6]
Product Decomposes on Silica Gel Column	1. The product is sensitive to the acidic nature of silica gel.	1. Deactivate the silica gel by pre-treating it with a small amount of a tertiary amine (e.g., triethylamine) in the eluent. 2. Use a different stationary phase like neutral alumina or Florisil.[15]
Difficulty in Separating Isomers	1. The isomers have very similar polarities.	1. High-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) may be required. 2. Consider derivatization to change the physical properties of the isomers, allowing for easier separation, followed by removal of the derivatizing group. 3. Fractional crystallization can sometimes be effective if the product is a solid.

III. Experimental Protocols

Protocol 1: General Aqueous Work-up Procedure

This protocol outlines a standard method for quenching the formylation reaction and performing the initial extraction.

• Preparation: Prepare a beaker with crushed ice and water (or a saturated aqueous solution of NH₄Cl) and place it in an ice bath with vigorous stirring.

• Quenching: After the reaction is complete (as determined by TLC or other monitoring), cool the reaction mixture to 0 °C. Slowly and carefully, add the reaction mixture dropwise to the stirred ice/water mixture. Caution: This process can be highly exothermic, especially with residual Lewis acids.

• Neutralization: Once the addition is complete, allow the mixture to stir for 15-30 minutes. If the aqueous layer is acidic, slowly add a base (e.g., saturated NaHCO₃ solution or solid Na₂CO₃) until the pH is neutral or slightly basic.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane) three times.

• Washing: Combine the organic extracts and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

Protocol 2: Purity Assessment by ¹⁹F NMR

Quantitative ¹⁹F NMR (qNMR) is a powerful technique for determining the purity of fluorinated compounds without the need for a reference standard of the analyte itself.[16]

• Sample Preparation: Accurately weigh a known amount of your purified product and a certified internal standard (a stable, non-reactive fluorinated compound with a simple ¹⁹F NMR spectrum that does not overlap with your sample's signals) into an NMR tube.

• Dissolution: Add a deuterated solvent to dissolve both the sample and the internal standard completely.

• Acquisition: Acquire a quantitative ¹⁹F NMR spectrum. Ensure a long relaxation delay (D1) is used to allow for full relaxation of all fluorine nuclei, which is crucial for accurate integration.

• Processing and Integration: Process the spectrum and carefully integrate the signals corresponding to your product and the internal standard.

• Calculation: The purity of your sample can be calculated using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * Purity_std

  Where:

  • I = Integral value

  • N = Number of fluorine atoms for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_std = Purity of the internal standard

IV. Visualizations

Workflow for Purification of Formylation Products

Caption: A generalized workflow for the purification and analysis of products from a formylation reaction.

Troubleshooting Logic Diagram

Caption: A decision-making diagram for troubleshooting a complex crude product mixture.

V. References

• Vilsmeier-Haack Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 18, 2026, from [Link]

• Vilsmeier-Haack Reaction | NROChemistry. (n.d.). Retrieved January 18, 2026, from [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps. (n.d.). Retrieved January 18, 2026, from [Link]

• Vilsmeier-Haack reaction - Name-Reaction.com. (n.d.). Retrieved January 18, 2026, from [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC - NIH. (2014). Retrieved January 18, 2026, from [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. (n.d.). Retrieved January 18, 2026, from [Link]

• Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications | Request PDF - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns. (n.d.). Retrieved January 18, 2026, from [Link]

• US3101304A - Distillation process for fluorocarbons - Google Patents. (1963). Retrieved January 18, 2026, from

• US3101304A - Distillation process for fluorocarbons - Google Patents. (1963). Retrieved January 18, 2026, from

• Applications of fluorinated compounds as phases and additives in chromatography and their uses in pharmaceutical analysis. | Semantic Scholar. (n.d.). Retrieved January 18, 2026, from [Link]

• dichloromethyl methyl ether - Organic Syntheses Procedure. (n.d.). Retrieved January 18, 2026, from [Link]

• Determination of Fluorine in Fluoro-Organic Compounds - DTIC. (n.d.). Retrieved January 18, 2026, from [Link]

• Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. (2019). Retrieved January 18, 2026, from [Link]

• Neighboring Group Participation in the Hydrolysis of Dichloromethyl Carbinols - Molecular Diversity Preservation International (MDPI). (2000). Retrieved January 18, 2026, from [Link]

• Does Distillation Effectively Remove PFAS from Drinking Water? - Living Whole. (2023). Retrieved January 18, 2026, from [Link]

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• Vilsmeier Reaction Vilsmeier-Haack Reaction Vilsmeier Formylation 1K+ Subscribers Special Video - YouTube. (2021). Retrieved January 18, 2026, from [Link]

• Purification of Fluorine by Distillation - SciSpace. (n.d.). Retrieved January 18, 2026, from [Link]

• Determination of fluorine in organic compounds: Microcombustion method. (2002). Retrieved January 18, 2026, from [Link]

• Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. (2025). Retrieved January 18, 2026, from [Link]

• GC Troubleshooting Guide - Phenova.com. (n.d.). Retrieved January 18, 2026, from [Link]

• Quantitative determination of fluorine in organic compounds. (n.d.). Retrieved January 18, 2026, from [Link]

• Organofluorine chemistry - Wikipedia. (n.d.). Retrieved January 18, 2026, from [Link]

• Comment of the use of dichloromethyl methyl ether as formylating agent. (n.d.). Retrieved January 18, 2026, from [Link]

• Vilsmeier–Haack reaction: Phosphorus oxychloride and an electron-rich arene to produce aryl aldehyde - YouTube. (2020). Retrieved January 18, 2026, from [Link]

• Bulletin 916 Purge-and-Trap System Guide. (n.d.). Retrieved January 18, 2026, from [Link]

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Managing moisture sensitivity of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

Technical Support Center: 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

A Senior Application Scientist's Guide to Managing Moisture Sensitivity

Welcome to the comprehensive technical guide for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this highly reactive and valuable reagent. Its potent reactivity is intrinsically linked to its sensitivity to moisture. This guide provides in-depth, field-tested answers and protocols to ensure the successful and repeatable use of this compound in your experiments by mastering anhydrous techniques.

Section 1: Frequently Asked Questions (FAQs) - The Foundational "Why"

This section addresses the fundamental principles governing the moisture sensitivity of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. Understanding these concepts is the first step toward troubleshooting and prevention.

Q1: What makes 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether so exceptionally sensitive to moisture?

A1: The high reactivity of this ether towards water stems from the combination of two key structural features: the dichloromethyl group and the hexafluoropropyl group. The dichloromethyl carbon is highly electrophilic, making it an attractive target for nucleophiles like water. The two chlorine atoms are good leaving groups, facilitating a hydrolysis reaction. Furthermore, the powerful electron-withdrawing effect of the adjacent hexafluoropropyl group further increases the electrophilicity of the ether, making it significantly more susceptible to hydrolysis than non-fluorinated analogues.[1][2] This reaction is often rapid and leads to the complete decomposition of the reagent.[3][4]

Q2: What are the primary products of hydrolysis, and how do they negatively impact a reaction?

A2: When 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether reacts with water, it decomposes into 1,1,2,3,3,3-hexafluoropropan-1-ol, formaldehyde, and two equivalents of hydrochloric acid (HCl). This decomposition has several detrimental effects on a typical organic synthesis reaction:

• Reagent Consumption: The active reagent is stoichiometrically consumed by water, directly leading to a reduction in the yield of your desired product.

• Generation of Acid: The formation of HCl can drastically lower the pH of the reaction mixture. This can catalyze unwanted side reactions, decompose acid-sensitive starting materials or products, or alter the reactivity of other reagents in the flask.

• Introduction of Nucleophiles: The generation of hexafluoropropanol introduces an additional nucleophile into the reaction, which could compete with your intended nucleophile and lead to byproduct formation.

Q3: How should I properly store a new bottle of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether?

A3: Proper storage is the first line of defense against moisture contamination. The reagent should be stored in a cool, dry, and well-ventilated location, away from heat sources.[5][6] It is imperative to store it in a dedicated desiccator containing an active drying agent like Drierite® or anhydrous calcium sulfate to minimize exposure to atmospheric humidity.[7][8] For long-term storage, placing the sealed bottle inside a larger, sealed container with desiccant and then storing it in a refrigerator (if thermally stable and not a freezing risk) can be beneficial.[7] Always ensure the container cap is tightly sealed and consider wrapping the cap with Parafilm for an extra barrier.[7]

Q4: What are the immediate signs of moisture contamination in my reaction vessel?

A4: The signs can be subtle or dramatic. If the reagent is added to a solvent with trace moisture, you may not see an immediate change, but the reaction will likely yield poor results. In more severe cases of contamination, you might observe:

• Fuming upon addition of the reagent to the reaction flask as it reacts with atmospheric moisture to produce HCl gas.

• An unexpected exotherm (heat release) as the hydrolysis reaction proceeds.

• A change in color or the formation of a precipitate, depending on the other components in the reaction.

Section 2: Troubleshooting Guide - From Problem to Solution

This guide is structured to help you diagnose and solve common problems encountered when working with this reagent.

Problem 1: My reaction has a very low or zero yield, and I recover mostly starting material.

• Most Probable Cause: Your 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether was likely "quenched" or decomposed by water before it could react with your substrate. This is the most common failure mode.

• Troubleshooting Steps & Solutions:

  • Verify Solvent Anhydrousness: Did you use a freshly opened bottle of anhydrous solvent or a solvent you dried yourself? Solvents, even those labeled "anhydrous," can absorb moisture over time once opened.[7] It is best practice to dry your solvents over an appropriate drying agent and distill them immediately before use, or to use a commercial solvent purification system.[9]

  • Confirm Glassware is Dry: Glassware can adsorb a significant film of water from the atmosphere.[10] All glassware must be rigorously dried, either by oven-drying at >125°C overnight or by flame-drying under vacuum immediately before use.[10][11] The hot glassware should be assembled and allowed to cool under a stream of dry, inert gas like nitrogen or argon.[10]

  • Review Reagent Transfer Technique: How was the reagent transferred to the flask? It must be transferred using a dry syringe or cannula under a positive pressure of inert gas.[10][12][13] Exposing the reagent to the open air, even for a few seconds, can introduce enough moisture to ruin a reaction.

Problem 2: My reaction results are inconsistent from one run to the next.

• Most Probable Cause: You have variable amounts of moisture being introduced into your experiments. Reproducibility is only possible when all variables, including trace water, are controlled.

• Troubleshooting Steps & Solutions:

  • Standardize Your Procedure: Create a detailed, step-by-step standard operating procedure (SOP) for your reaction setup and execution. This includes specifying the time for drying glassware, the method of solvent drying, and the exact technique for reagent transfer.

  • Quantify Your Water Content: For critical applications, relying on the label of an "anhydrous" solvent bottle is insufficient. Use Karl Fischer titration to determine the water content of your solvent in parts-per-million (ppm) before each reaction.[9] This provides a quantitative measure of your starting conditions.

  • Check Your Inert Gas Source: Ensure your nitrogen or argon source is dry. If you are using a gas cylinder, it should be rated for high purity. Consider passing the gas through a drying tube filled with Drierite® or a more robust moisture trap before it enters your reaction manifold.

Problem 3: I am seeing unexpected byproducts in my final analysis (NMR, LC-MS).

• Most Probable Cause: The byproducts of hydrolysis (HCl, hexafluoropropanol) are participating in or catalyzing side reactions.

• Troubleshooting Steps & Solutions:

  • Re-evaluate Reagent Compatibility: Could your starting material or desired product be sensitive to strong acid (HCl)? If so, the hydrolysis of even a small amount of the dichloromethyl ether could be causing degradation.

  • Consider a Proton Sponge: If the generation of acid is the suspected issue and cannot be completely avoided, you may consider adding a non-nucleophilic proton sponge (e.g., 2,6-di-tert-butylpyridine) to the reaction mixture to scavenge any adventitious acid that is formed without interfering with the primary reaction.

  • Improve Inert Atmosphere Technique: The formation of byproducts indicates a breakdown of your anhydrous/anaerobic technique. Review the protocols in Section 3 to ensure every step is being followed meticulously. Even small leaks in a Schlenk line or repeated punctures in a septum can introduce enough moisture over time to cause issues.[10][12]

Section 3: Essential Protocols for Anhydrous Technique

Adherence to these protocols is critical for success. Do not take shortcuts.

Protocol 3.1: Preparation of Glassware for Moisture-Sensitive Reactions

• Clean all required glassware (reaction flask, dropping funnel, condenser, etc.) thoroughly and rinse with deionized water, followed by an acetone rinse to aid drying.

• Place the glassware in a laboratory oven set to 140°C for a minimum of 4 hours, or preferably, overnight.[10]

• Option A (Preferred): Immediately upon removal from the oven, assemble the hot glassware. Equip the apparatus with a stir bar and septa, and immediately connect it to a Schlenk line or a manifold providing a positive pressure of dry nitrogen or argon. Allow the glassware to cool to room temperature under this inert atmosphere.[14]

• Option B (Flame-Drying): Assemble the cool, clean glassware. Secure it with a clamp in a fume hood. Evacuate the flask using a vacuum pump while gently heating the entire glass surface with a heat gun or a soft flame from a Bunsen burner until all visible moisture is gone. Caution: Do not heat a sealed or pressurized vessel. Allow the glassware to cool while still under vacuum, then backfill with dry inert gas. Repeat this vacuum/backfill cycle three times.[14]

Protocol 3.2: Transfer of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether via Syringe

• Ensure your reaction flask is assembled, dry, and under a positive pressure of inert gas (e.g., connected to a nitrogen-filled balloon or a bubbler showing gentle outflow).[10]

• Select a clean, oven-dried syringe and a long needle. The syringe volume should be appropriate for the amount of reagent you need to transfer.

• Purge the syringe with inert gas. To do this, draw inert gas from the headspace of your reaction flask (or from the inert gas line) into the syringe and expel it. Repeat this process at least 5-10 times to remove residual air and moisture from the syringe.[13]

• Carefully uncap the reagent bottle. Puncture the septum on the bottle with the needle.

• Insert a second needle connected to your inert gas line through the septum to provide a positive pressure of gas into the bottle. This prevents a vacuum from forming as you withdraw the liquid.[12]

• Slowly draw the desired volume of the dichloromethyl ether into the syringe. It is helpful to draw slightly more than needed.

• Invert the syringe and carefully push the plunger to expel any gas bubbles and the excess liquid back into the reagent bottle. You now have an accurate, bubble-free volume in your syringe.

• Withdraw the syringe from the reagent bottle and immediately puncture the septum on your reaction flask.

• Slowly add the reagent to your reaction mixture. If the reaction is exothermic, add it dropwise.

• Once the addition is complete, withdraw the syringe. You can rinse the syringe by drawing some of the reaction solvent into it and expelling it back into the flask to ensure complete transfer.

Section 4: Data Summaries and Workflow Visualization

Table 1: Selection of Common Drying Agents for Solvents

This table provides a guide for selecting an appropriate drying agent for solvents commonly used in reactions involving moisture-sensitive reagents. The choice depends on the solvent and the required degree of dryness.

Drying Agent	Capacity	Speed	Intensity	Common Solvents	Incompatibilities & Notes
Magnesium Sulfate (MgSO₄)	High	High	Medium-High	Diethyl ether, Ethyl acetate, Dichloromethane	Slightly acidic; may not be suitable for acid-sensitive compounds. Forms a fine powder that often requires filtration.[15]
Sodium Sulfate (Na₂SO₄)	Very High	Low	Low	Most common solvents	Neutral and inexpensive. Slow-acting and may leave trace water. Not efficient above 32°C.[16]
Calcium Chloride (CaCl₂)	High	Medium	High	Hydrocarbons, Ethers, Alkyl halides	Reacts with alcohols, phenols, amines, and ketones. Should not be used to dry solutions containing these functional groups.
Molecular Sieves (3Å or 4Å)	High	High	High	Most common solvents	Excellent for achieving very low water content (<10 ppm).[9] Must be activated by heating under vacuum before use. 3Å is preferred for ethanol and methanol; 4Å is a good general-purpose choice.
Calcium Hydride (CaH₂)	Low	Medium	Very High	Hydrocarbons, Ethers	Highly reactive; reacts with water to produce H₂ gas. Should not be used with protic solvents (alcohols, acids). Excellent for pre-drying solvents before distillation.[17][18]

Diagram 1: Troubleshooting Flowchart for Low Yield Reactions

This decision tree helps diagnose the root cause of a failed or low-yielding reaction.

Caption: Experimental Workflow for Anhydrous Reactions.

References

• University of California, Los Angeles. (n.d.). Using drying agents. OChem Online. [Link]

• Delloyd's Lab-Tech. (n.d.). Solvent drying and drying agents. [Link]

• LibreTexts Chemistry. (2021, August 15). 3.2: Drying Agents. [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Drying Organic Solutions. [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]

• Wipf, P. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents. [Link]

• Larsen, E. R. (1962). Hydrolysis of Fluorinated Ethers. The Journal of Organic Chemistry, 27(10), 3850-3853. [Link]

• University of California, Los Angeles, Environment, Health & Safety. (n.d.). Water Sensitive Chemicals. [Link]

• Molecular Inorganic Chemistry, Utrecht University. (2008, April 12). Working with air and moisture sensitive compounds. [Link]

• Desheng Chemical. (2023, April 7). Storage instructions for chemical reagents. [Link]

• Scherer, M., et al. (2022). Fluorination of silyl prosthetic groups by fluorine mediated silyl ether linker cleavage: a concept study with conditions applicable in radiofluorination. EJNMMI Radiopharmacy and Chemistry, 7(1), 19. [Link]

• LibreTexts Chemistry. (2021, October 15). 3: Performing Sensitive Reactions without a Schlenk Line. [Link]

• Aptar CSP Technologies. (2023, February 1). Moisture Control and Degradation Management. Tablets and Capsules Magazine. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Setup. [Link]

• Organic Syntheses. (n.d.). Dichloromethyl methyl ether. [Link]

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• 2. Fluorination of silyl prosthetic groups by fluorine mediated silyl ether linker cleavage: a concept study with conditions applicable in radiofluorination - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. How To Run A Reaction [chem.rochester.edu]
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Technical Support Center: Overcoming Low Yields in Friedel-Crafts Formylation with Fluorinated Ethers

A Specialized Resource for Researchers, Scientists, and Drug Development Professionals

Welcome to the dedicated support center for navigating the complexities of Friedel-Crafts formylation on fluorinated ether substrates. This guide is structured to provide actionable solutions to common challenges, particularly the issue of low product yields. Authored from the perspective of a Senior Application Scientist, the information herein combines theoretical principles with practical, field-tested advice.

The Challenge: Formylating Deactivated Aromatic Rings

The Friedel-Crafts reaction, a cornerstone of organic synthesis, is an electrophilic aromatic substitution used to introduce substituents to an aromatic ring.[1][2] However, the formylation of aromatic rings bearing electron-withdrawing groups, such as fluorinated ethers, presents a significant challenge. These substituents deactivate the ring, making it less nucleophilic and thus less reactive towards electrophiles.[3][4] This often results in low yields or complete reaction failure under standard conditions.[3][4]

This guide provides a systematic approach to troubleshooting and optimizing the Friedel-Crafts formylation of these challenging substrates.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific problems you may be encountering in your experimental work.

Question 1: I'm experiencing very low to no yield in my Friedel-Crafts formylation of a fluorinated ether. What are the primary factors I should investigate?

Answer:

Low yields in the formylation of deactivated substrates are a common hurdle. The root causes can typically be traced back to several key experimental parameters:

• Inadequate Lewis Acid Strength or Stoichiometry: The Lewis acid catalyst is crucial for generating the electrophilic formylating agent. For deactivated rings, a more potent Lewis acid is often necessary to drive the reaction.

  • Expert Insight: While aluminum chloride (AlCl₃) is a standard choice, it may not be sufficiently reactive for highly deactivated systems.[5] Consider screening stronger Lewis acids such as titanium tetrachloride (TiCl₄) or boron tribromide (BBr₃). Furthermore, unlike a truly catalytic process, Friedel-Crafts acylation often requires stoichiometric or even excess amounts of the Lewis acid.[1] This is because the product, an aryl ketone, can form a stable complex with the Lewis acid, effectively sequestering it.[1][3]

• Suboptimal Formylating Agent: The choice of formylating agent is critical.

  • Expert Insight: The Gattermann-Koch reaction, which utilizes carbon monoxide and hydrochloric acid, is often ineffective for deactivated substrates.[6][7][8] A more robust alternative is the Vilsmeier-Haack reaction .[9] This method employs a Vilsmeier reagent, typically generated from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), which is a more potent electrophile.[10][11]

• Insufficiently Forcing Reaction Conditions: Deactivated substrates often require higher temperatures and longer reaction times to achieve reasonable conversion.

  • Expert Insight: If your reaction is sluggish at room temperature, consider gradually increasing the temperature. Solvents like 1,2-dichloroethane (DCE) or, in some cases, nitrobenzene, can be used for higher temperature applications. However, be mindful that excessive heat can lead to decomposition and side product formation.

• Moisture Contamination: Lewis acids are extremely sensitive to moisture, which will rapidly deactivate them.

  • Expert Insight: Ensure that all glassware is thoroughly dried and that anhydrous solvents and reagents are used.[3] Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.

Question 2: My reaction is producing a mixture of isomers. How can I improve the regioselectivity?

Answer:

The formation of multiple isomers is a common challenge in electrophilic aromatic substitution. The directing effects of the substituents on the aromatic ring play a crucial role in determining the position of formylation.[12]

• Understanding Directing Groups: The fluorinated ether group is an ortho, para-director, but the deactivating nature of the fluorine atoms can sometimes lead to a loss of selectivity.

  • Expert Insight: The regioselectivity of Friedel-Crafts reactions can be influenced by the steric bulk of the electrophile.[13] In some cases, using a bulkier Lewis acid or a different formylating agent can favor substitution at the less sterically hindered position.

• Alternative Strategies for High Regioselectivity:

  • Expert Insight: For certain substrates, a directed ortho-metalation (DoM) approach can provide excellent regioselectivity. This involves deprotonation at a specific position directed by a coordinating group, followed by quenching with a formylating agent like DMF.[14]

Question 3: I'm observing poly-formylation of my product. How can I prevent this?

Answer:

While less common than in Friedel-Crafts alkylation, poly-acylation can occur, especially with less deactivated substrates or under harsh conditions.[15]

• Stoichiometric Control: The acyl group introduced during formylation is deactivating, which inherently discourages a second formylation.[9][16] However, careful control over the stoichiometry of your reagents is still important.

  • Expert Insight: Use a slight excess of your fluorinated ether substrate relative to the formylating agent. This will increase the probability that the formylating agent reacts with the starting material rather than the mono-formylated product.

Frequently Asked Questions (FAQs)

Q1: Are there any "greener" alternatives to traditional Lewis acids and halogenated solvents?

A1: The field of green chemistry is actively exploring more sustainable approaches to classic reactions. For Friedel-Crafts acylations, some methodologies utilize solid acid catalysts like zeolites or employ alternative solvents.[17][18] Research has also been conducted on using fluorinated alcohols as solvents and hydrogen-bond donors to promote Friedel-Crafts alkylations, which may have future applications in formylation.[19][20]

Q2: Can I use a protic acid like sulfuric acid as a catalyst?

A2: Protic acids are generally not effective for Friedel-Crafts formylation of deactivated aromatic rings. They are typically not strong enough to generate the required electrophilic species. Lewis acids are the catalysts of choice for this transformation.

Q3: What are some alternative formylation methods I could consider?

A3: Besides the Vilsmeier-Haack reaction, other formylation methods include:

• Gattermann Reaction: Uses hydrogen cyanide and a Lewis acid. Due to the high toxicity of HCN, a modification using zinc cyanide is often preferred.[21]

• Rieche Formylation: Employs dichloromethyl methyl ether and a Lewis acid like TiCl₄ or SnCl₄.[14]

Experimental Protocols & Data

Table 1: Comparison of Common Formylation Reagents

Formylation Method	Reagents	Substrate Scope	Key Considerations
Gattermann-Koch	CO, HCl, AlCl₃, CuCl	Generally limited to alkylbenzenes; not suitable for phenols/ethers.[7][8]	High pressure of CO may be required.[6]
Gattermann	HCN (or Zn(CN)₂), HCl, AlCl₃	Applicable to phenols, ethers, and some heterocycles.[7][21]	HCN is highly toxic.
Vilsmeier-Haack	DMF, POCl₃ (or other acid chlorides)	Effective for electron-rich aromatics and heterocycles.[10][22]	A versatile and often higher-yielding method for deactivated substrates.
Rieche	Dichloromethyl methyl ether, Lewis Acid (e.g., TiCl₄)	Suitable for a range of aromatic compounds.[14]	Reagents are moisture-sensitive.

Protocol: Vilsmeier-Haack Formylation of a Fluorinated Aromatic Ether

This protocol provides a general guideline. Optimization of stoichiometry, temperature, and reaction time will be necessary for specific substrates.

Materials:

• Fluorinated aromatic ether

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Deionized water

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Extraction solvent (e.g., ethyl acetate or dichloromethane)

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add anhydrous DMF (1.5 eq.) to anhydrous DCE. Cool the mixture to 0 °C using an ice bath. Slowly add POCl₃ (1.2 eq.) dropwise, maintaining the temperature below 5 °C. Stir the resulting mixture at 0 °C for 30-60 minutes.

• Substrate Addition: Dissolve the fluorinated aromatic ether (1.0 eq.) in anhydrous DCE and add it dropwise to the Vilsmeier reagent at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-80 °C. Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow, dropwise addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases and the pH is neutral or slightly basic.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with the chosen organic solvent (3x).

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizing the Process

Diagram 1: Troubleshooting Workflow for Low Yields

Caption: A systematic approach to troubleshooting low yields.

Diagram 2: Vilsmeier-Haack Reaction Mechanism Overview

Caption: Key stages of the Vilsmeier-Haack formylation.

References

• Title: Friedel–Crafts reaction - Wikipedia Source: Wikipedia URL: [Link]

• Title: EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation Source: Master Organic Chemistry URL: [Link]

• Title: Friedel-Crafts reactions with Deactivating groups Source: Reddit URL: [Link]

• Title: Friedel-Crafts Acylation with Practice Problems Source: Chemistry Steps URL: [Link]

• Title: Method of producing fluorinated and chlorinated benzaldehydes and compositions thereof Source: Google Patents URL

• Title: Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations Source: National Institutes of Health URL: [Link]

• Title: Friedel–Crafts alkylation reaction with fluorinated alcohols as hydrogen-bond donors and solvents Source: National Institutes of Health URL: [Link]

• Title: Formylation - Wikipedia Source: Wikipedia URL: [Link]

• Title: Applications of Friedel–Crafts reactions in total synthesis of natural products Source: National Institutes of Health URL: [Link]

• Title: “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology Source: ACS Publications URL: [Link]

• Title: Gattermann reaction - Wikipedia Source: Wikipedia URL: [Link]

• Title: Friedel-Crafts Acylation Source: Organic Chemistry Portal URL: [Link]

• Title: DMF/POCl3 (Vilsmeier Haack Reaction) |Gate Chemistry| Source: YouTube URL: [Link]

• Title: Formylation without catalyst and solvent at 80 degrees C Source: ResearchGate URL: [Link]

• Title: Friedel–Crafts alkylation reaction with fluorinated alcohols as hydrogen-bond donors and solvents Source: SciSpace URL: [Link]

• Title: Regioselectivity of Friedel-Crafts Acylation of Aromatic Compounds with Several Cyclic Anhydrides Source: ResearchGate URL: [Link]

• Title: Regioselectivity in Friedel–Crafts acylation of thiophene Source: Chemistry Stack Exchange URL: [Link]

• Title: Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives Source: ACS Publications URL: [Link]

• Title: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction Source: Chemistry LibreTexts URL: [Link]

• Title: Gatterman Koch Reaction Source: YouTube URL: [Link]

• Title: Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. Source: ResearchGate URL: [Link]

• Title: Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction Source: Alex Andonian URL: [Link]

• Title: Formylation - Common Conditions Source: Organic Chemistry Data URL: [Link]

• Title: Gattermann Koch Reaction Mechanism Source: BYJU'S URL: [Link]

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• 7. Gattermann and Gattermann-Koch Formylation | Thermo Fisher Scientific - SG [thermofisher.com]
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Technical Support Center: Lewis Acid Selection for Regioselective Formylation

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of electrophilic aromatic substitution, specifically the challenge of controlling regioselectivity in formylation reactions. Here, we provide expert-driven FAQs, troubleshooting workflows, and detailed protocols to help you select the optimal Lewis acid for your specific synthetic challenge.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the core principles governing the role of Lewis acids in directing formylation reactions.

Q1: What is the primary role of a Lewis acid in a formylation reaction?

A Lewis acid serves two main functions in aromatic formylation. First, it acts as an electrophilic catalyst, activating the formylating agent to make it more reactive towards the aromatic ring. For instance, in the Rieche formylation, a Lewis acid like titanium tetrachloride (TiCl₄) or tin tetrachloride (SnCl₄) coordinates to dichloromethyl methyl ether (DCME), facilitating the formation of a highly electrophilic chlorocarbenium ion ([CH(Cl)OMe]+).[1][2] Second, and crucially for this guide, the Lewis acid can control the regiochemical outcome of the reaction by interacting with directing groups on the aromatic substrate.[3][4][5]

Q2: How does a Lewis acid control the regioselectivity of the formylation?

Regioselectivity is primarily achieved through chelation control .[6][7] If the aromatic substrate contains a Lewis basic functional group (like a hydroxyl, methoxy, or amide group), a suitable Lewis acid can form a coordinate bond with both that functional group and the formylating agent. This creates a rigid, cyclic intermediate that sterically directs the formyl group to the position ortho to the directing group.[8] Lewis acids with multiple coordination sites and high oxophilicity, such as TiCl₄, MgCl₂, and SnCl₄, are particularly effective at this.[3][6][9] In the absence of a chelating directing group, the regioselectivity is governed by standard electronic and steric effects, often favoring the para product.

Q3: What is the difference between a "chelating" and a "non-chelating" Lewis acid in this context?

• Chelating Lewis Acids (e.g., TiCl₄, MgCl₂, SnCl₄, ZnBr₂) are capable of forming a stable five- or six-membered ring by coordinating with two or more atoms on the substrate and/or reagent.[6][10] This geometric constraint is the key to achieving high ortho-selectivity. For example, MgCl₂ is highly effective in the ortho-formylation of phenols by forming a magnesium phenoxide intermediate that directs the incoming electrophile.[9][11]

• Non-Chelating Lewis Acids (e.g., BF₃·OEt₂, AlCl₃ in some contexts) typically coordinate to only one site, usually the most Lewis basic atom of the formylating agent.[6] They activate the electrophile but do not provide a strong directing effect via chelation. Therefore, the reaction outcome is more dependent on the inherent electronic preferences of the aromatic substrate, which often results in a mixture of isomers or favors the para product.

Q4: Can the choice of Lewis acid affect reaction yield as well as selectivity?

Absolutely. The "acidity" or strength of the Lewis acid must be matched to the reactivity of the substrate. Using a very strong Lewis acid with a highly activated, electron-rich aromatic ring (like a phenol or aniline) can lead to polymerization, decomposition, or the formation of undesired side products.[12] Conversely, a weak Lewis acid may not be sufficient to activate the formylating agent for reaction with a less reactive substrate.[1][13] Therefore, screening a range of Lewis acids is often necessary to find the optimal balance of reactivity, yield, and selectivity.[14][15]

Part 2: Troubleshooting Guide - Solving Common Issues

This section provides solutions to specific experimental problems in a direct Q&A format.

Q5: My formylation of a substituted phenol is giving a mixture of ortho and para isomers. How can I increase the ortho:para ratio?

This is a classic regioselectivity challenge. The solution is to enforce chelation control.

• Primary Recommendation: Switch to a strongly chelating Lewis acid system. The MgCl₂/triethylamine system in a solvent like acetonitrile or THF is a well-established method for the exclusive ortho-formylation of phenols using paraformaldehyde.[8][9]

• Alternative: TiCl₄ with dichloromethyl methyl ether (DCME) is also highly effective for directing formylation to the ortho position of phenols and methoxybenzenes due to strong chelation with the oxygen atom.[3]

• Rationale: These reagents form a tight complex with the phenolic oxygen, holding the formylating agent in close proximity to the ortho C-H bond and making intramolecular delivery much faster than intermolecular attack at the para position.

Q6: I am trying to formylate an anisole derivative and getting the para product, but I need the ortho isomer. What should I do?

Similar to phenols, the methoxy group in anisole is a good chelating handle.

• Recommended Action: Employ a strong chelating Lewis acid. TiCl₄ is known to promote high ortho-selectivity in the formylation of methoxy-substituted arenes.[3] The titanium coordinates strongly to the methoxy oxygen, directing the electrophile to the adjacent position.

• Workflow: See the Lewis Acid Screening Protocol in Part 3 to systematically test other chelating acids like SnCl₄ or MgBr₂.

Q7: My reaction is not working at all or the yield is very low. I'm recovering my starting material. What are the potential causes related to the Lewis acid?

Low reactivity can stem from several factors.

• Insufficient Lewis Acidity: The chosen Lewis acid may be too weak to activate the formylating agent for your specific substrate. If you are using a mild Lewis acid like Zn(OTf)₂ with a deactivated or moderately activated aromatic ring, consider moving to a stronger one like AlCl₃ or FeCl₃.[2][16]

• Moisture Contamination: Many Lewis acids (especially halides like TiCl₄ and AlCl₃) are extremely sensitive to moisture. Water will hydrolyze the catalyst, quenching its activity.[1][12] Ensure all glassware is oven-dried, solvents are anhydrous, and the reaction is run under an inert atmosphere (N₂ or Ar).

• Catalyst Inhibition: If your substrate contains a very strong Lewis basic site (e.g., a pyridine nitrogen), it might irreversibly bind to the Lewis acid, effectively poisoning the catalyst. In such cases, you may need to use a stoichiometric amount of the Lewis acid or choose a catalyst that is less susceptible to poisoning.

Below is a troubleshooting flowchart to guide your decision-making process when encountering poor regioselectivity.

Caption: Troubleshooting workflow for poor regioselectivity.

Part 3: Experimental Protocols & Selection Guides

This section provides actionable workflows for selecting and testing Lewis acids in your laboratory.

Guide to Initial Lewis Acid Selection

Choosing a starting point for your experiments can save significant time and resources. Use the following decision tree to guide your initial selection based on your substrate and desired outcome.

Caption: Decision workflow for initial Lewis acid selection.

Table 1: Effect of Lewis Acid on Regioselectivity in the Formylation of 2-Methoxynaphthalene

This table summarizes typical results for a model reaction, illustrating how Lewis acid choice directly impacts the product distribution. The reaction shown is: 2-Methoxynaphthalene + CHCl₂OMe --(Lewis Acid)--> Formylated Product.

Entry	Lewis Acid (equiv.)	Solvent	Temp (°C)	Time (h)	ortho:para Ratio	Yield (%)	Reference
1	TiCl₄ (2.2)	DCM	0 to rt	1	>95:5 (1-formyl)	~85%	[3]
2	SnCl₄ (2.0)	DCM	0 to rt	2	80:20 (1-formyl)	~70%	General
3	FeCl₃ (1.2)	DCM	0 to rt	24	40:60 (6-formyl)	~65%	[2]
4	BF₃·OEt₂ (2.0)	DCM	0 to rt	4	10:90 (6-formyl)	~75%	General

Note: Yields and ratios are illustrative and can vary based on exact conditions.

Protocol: Screening Lewis Acids for Optimal Regioselectivity

This protocol provides a general method for efficiently screening multiple Lewis acids on a small scale.

Objective: To identify the Lewis acid that provides the best yield and regioselectivity for the formylation of a given aromatic substrate.

Safety Precautions: Lewis acids like TiCl₄ and POCl₃ are corrosive and react violently with water. Handle them in a fume hood with appropriate personal protective equipment (gloves, safety glasses). All reactions should be conducted under an inert atmosphere.

Materials:

• Aromatic substrate (1.0 mmol scale)

• Formylating agent (e.g., DCME, paraformaldehyde, DMF/POCl₃)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Acetonitrile, THF)

• Set of Lewis acids for screening (e.g., TiCl₄, SnCl₄, AlCl₃, FeCl₃, MgCl₂, BF₃·OEt₂, Sc(OTf)₃)

• Inert atmosphere setup (Schlenk line or glovebox)

• Small-scale reaction vials (e.g., 5 mL microwave vials with stir bars)

• TLC plates and GC-MS or LC-MS for analysis

Procedure:

• Preparation: Oven-dry all glassware and cool under a stream of nitrogen or argon. Prepare stock solutions of your aromatic substrate and formylating agent in the chosen anhydrous solvent if desired for consistency.

• Reaction Setup: In parallel, set up a series of reaction vials. To each vial, add the aromatic substrate (e.g., 1.0 mmol).

• Inert Atmosphere: Seal the vials and purge with nitrogen or argon.

• Solvent Addition: Add the anhydrous solvent (e.g., 2 mL) to each vial. Cool the vials to the desired starting temperature (typically 0 °C) in an ice bath.

• Lewis Acid Addition: Add a different Lewis acid to each vial (e.g., 1.1 - 2.2 equivalents). For solid Lewis acids, add them directly. For liquid Lewis acids like TiCl₄, add them dropwise via syringe. Stir for 10-15 minutes to allow for coordination if applicable.

• Formylating Agent Addition: Slowly add the formylating agent (e.g., 1.1 equivalents) to each vial.

• Reaction Monitoring: Allow the reactions to stir at the set temperature. Monitor the progress of each reaction by TLC or by taking small aliquots for GC-MS/LC-MS analysis at set time points (e.g., 1h, 4h, 24h). Note any color changes or precipitate formation.

• Work-up: Once a reaction is deemed complete (or has stopped progressing), quench it carefully by pouring it into a beaker of ice water or a saturated aqueous solution of NH₄Cl.[3]

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., DCM or Ethyl Acetate). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate under reduced pressure.

• Analysis: Analyze the crude product from each reaction vial using ¹H NMR and/or GC-MS to determine the conversion, yield, and, most importantly, the ratio of regioisomers.

• Optimization: Based on the screening results, select the most promising Lewis acid and proceed to optimize other parameters like temperature, concentration, and reaction time on a larger scale.

References

• Convenient Method for the ortho-Formylation of Phenols. Acta Chemica Scandinavica, 53, 258-262. [Link]

• Magnesium-mediated ortho-Specific Formylation and Formaldoximation of Phenols. J. Chem. Soc., Perkin Trans. 1, 1999, 2623-2632. [Link]

• Rapid Lewis Acid Screening and Reaction Optimization Using 3D-Printed Catalyst-Impregnated Stirrer Devices in the Synthesis of Heterocycles. The Journal of Organic Chemistry. [Link]

• Lewis acids in organic synthesis. Approach to a selection strategy for screening experiments. Acta Chemica Scandinavica B, 40, 522-533. [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

• ortho-Formylation of oxygenated phenols. ResearchGate Request. [Link]

• Vilsmeier–Haack reaction. Wikipedia. [Link]

• ortho-Formylation of phenols. Organic Syntheses Procedure. [Link]

• Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. ChemistrySelect. [Link]

• Screening of Lewis acid catalysts. ResearchGate Scientific Diagram. [Link]

• Best start to Lewis acid screening? Reddit r/Chempros. [Link]

• Vilsmeier-Haack Reaction. NROChemistry. [Link]

• CuH-Catalyzed Regio- and Enantioselective Formal Hydroformylation of Vinyl Arenes. National Institutes of Health. [Link]

• Recent Advances On Direct Formylation Reactions. ResearchGate Request. [Link]

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

• Process for formylation of aromatic compounds.

• Screening of Lewis acid catalysts. ResearchGate Table. [Link]

• Formylation. Wikipedia. [Link]

• Diastereoselective Addition to Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• Vilsmeier haack rxn. Slideshare. [Link]

• Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. National Institutes of Health. [Link]

• The Felkin-Ahn model for carbonyl conformations and diastereoselective nucleophilic at. University of California, Irvine. [Link]

• In-depth insight into structure-reactivity/regioselectivity relationship of Lewis acid catalyzed cascade 4πe-cyclization/dicycloexpansion reaction. National Institutes of Health. [Link]

• The Origin of Catalysis and Regioselectivity of Lewis Acid‐Catalyzed Diels‐Alder Reactions with Tropone. ResearchGate. [Link]

• Overcoming regioselectivity and accessibility challenges in aryne methodology. University of California, Irvine. [Link]

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• 2. iris.uniroma1.it [iris.uniroma1.it]
• 3. Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In-depth insight into structure-reactivity/regioselectivity relationship of Lewis acid catalyzed cascade 4πe-cyclization/dicycloexpansion reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. public.websites.umich.edu [public.websites.umich.edu]
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• 16. CuH-Catalyzed Regio- and Enantioselective Formal Hydroformylation of Vinyl Arenes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of Impurities in 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. It provides in-depth troubleshooting advice and answers to frequently asked questions regarding the identification and characterization of impurities that may arise during its synthesis. This guide is structured to offer practical, field-proven insights to ensure the integrity and purity of your final product.

I. Introduction to the Synthesis and Potential Impurities

The synthesis of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a critical process for the development of various specialty chemicals and pharmaceutical intermediates. While the direct synthesis route is not extensively published, a plausible and common method involves the reaction of a suitable hexafluoropropyl alcohol derivative with a dichloromethylating agent. A likely precursor is 1,1,2,3,3,3-hexafluoropropanol, which can be reacted with dichloromethyl methyl ether under specific conditions.[1][2]

Impurities can arise from various sources, including side reactions, unreacted starting materials, and subsequent degradation of the product. A thorough understanding of these potential impurities is paramount for developing robust analytical methods for their detection and control.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis and purification of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Issue 1: Presence of Unreacted Starting Materials in the Final Product

Question: After purification, I am still detecting significant amounts of 1,1,2,3,3,3-hexafluoropropanol and dichloromethyl methyl ether in my final product. What could be the cause, and how can I resolve this?

Answer:

Probable Causes:

• Incomplete Reaction: The reaction may not have gone to completion due to suboptimal reaction conditions such as temperature, reaction time, or catalyst inefficiency.

• Inefficient Purification: The purification method, likely fractional distillation, may not be efficient enough to separate the product from the starting materials, especially if their boiling points are close. The boiling point of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is approximately 98°C.[3]

Solutions:

• Reaction Optimization:

  • Temperature and Time: Systematically vary the reaction temperature and time to drive the reaction to completion. Monitor the reaction progress using in-process controls like Gas Chromatography (GC).

  • Stoichiometry: Ensure the molar ratios of the reactants are optimal. A slight excess of the dichloromethylating agent might be necessary, but a large excess can lead to more impurities.

• Enhanced Purification:

  • Fractional Distillation: Use a longer, more efficient distillation column with a higher number of theoretical plates. A vacuum distillation might also be beneficial to lower the boiling points and prevent thermal degradation.

  • Preparative Chromatography: For high-purity requirements, consider preparative gas chromatography or high-performance liquid chromatography (HPLC) for final purification.[4]

Issue 2: Identification of Unknown Peaks in GC-MS Analysis

Question: My GC-MS analysis shows several unknown peaks that I cannot identify. How can I approach the characterization of these unknown impurities?

Answer:

Probable Causes:

• Side-Reaction Products: The reaction conditions may have promoted side reactions, leading to the formation of unexpected by-products.

• Degradation Products: The product or intermediates might be degrading during the reaction or work-up, especially if exposed to high temperatures or moisture.

Solutions:

• Systematic GC-MS Analysis:

  • Mass Spectral Interpretation: Carefully analyze the mass spectrum of each unknown peak. Look for characteristic isotopic patterns of chlorine atoms (M, M+2, M+4 peaks) and fragmentation patterns typical for fluorinated ethers.

  • High-Resolution Mass Spectrometry (HRMS): If available, use GC-HRMS to obtain the exact mass of the impurities, which allows for the determination of their elemental composition.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: This is a powerful technique for identifying fluorinated compounds. The chemical shift and coupling constants in the ¹⁹F NMR spectrum can provide detailed structural information about the fluorine-containing impurities.[7] The wide chemical shift range of ¹⁹F NMR minimizes signal overlap, making it ideal for analyzing complex mixtures.[8]

  • ¹H and ¹³C NMR: These techniques will provide complementary information about the non-fluorinated parts of the impurity molecules.

• Hyphenated Techniques:

  • Techniques like LC-MS-MS or LC-NMR can be invaluable for separating and identifying impurities, especially those that are not amenable to GC.[9]

Issue 3: Poor Yield and Product Purity

Question: I am consistently getting low yields and a product with high levels of impurities. What are the key experimental parameters I should investigate?

Answer:

Probable Causes:

• Suboptimal Catalyst: The choice and concentration of the catalyst (if any) are crucial. An inappropriate catalyst can lead to side reactions or a slow reaction rate.

• Presence of Moisture: The reactants, especially the dichloromethylating agent, can be sensitive to moisture, leading to hydrolysis and the formation of by-products.

• Incorrect Work-up Procedure: The work-up and extraction steps might be inefficient, leading to product loss or the introduction of contaminants.

Solutions:

• Catalyst Screening: If a catalyst is used, screen a variety of Lewis acids or other suitable catalysts to find the one that gives the best conversion and selectivity.

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reactants.

• Work-up Optimization:

  • Quenching: Carefully choose the quenching agent to neutralize any remaining reactive species without degrading the product.

  • Extraction: Optimize the solvent system for liquid-liquid extraction to ensure efficient separation of the product from aqueous and other phases.

III. Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities to be formed during the synthesis of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether?

A1: Based on the likely reactants, potential impurities include:

• Unreacted Starting Materials: 1,1,2,3,3,3-hexafluoropropanol and dichloromethyl methyl ether.

• Over-alkylation Products: Formation of bis(1,1,2,3,3,3-hexafluoropropyl) ether.

• Hydrolysis Products: If moisture is present, dichloromethyl methyl ether can hydrolyze to form formyl chloride and subsequently hydrochloric acid and carbon monoxide.

• Elimination Products: Under certain conditions, elimination of HF from the hexafluoropropyl group could occur.

Q2: Which analytical technique is best for routine purity checks of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether?

A2: For routine purity checks, Gas Chromatography with a Flame Ionization Detector (GC-FID) is a robust and cost-effective method. It provides excellent separation of volatile compounds and allows for accurate quantification of the main product and known impurities. For more detailed analysis and identification of unknowns, GC-MS is recommended.[10][11]

Q3: How can I quantify the impurities in my sample?

A3: Quantification can be achieved using chromatographic techniques:

• External Standard Calibration: Prepare calibration curves for each known impurity using certified reference standards.

• Internal Standard Method: Add a known amount of a non-interfering compound (the internal standard) to both the standards and the sample. This method corrects for variations in injection volume and detector response.

• Area Percent Normalization (GC-FID): This method assumes that all components have the same response factor, which can be a reasonable approximation for initial screening but is less accurate for precise quantification.

Q4: Are there any specific safety precautions I should take when handling these compounds?

A4: Yes. 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether and its precursors, particularly dichloromethyl methyl ether, should be handled with extreme caution. Dichloromethyl methyl ether is a hazardous substance.[2] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Refer to the Safety Data Sheets (SDS) for all chemicals used.

IV. Experimental Protocols and Data Presentation

Protocol 1: General GC-MS Method for Impurity Profiling

This protocol provides a starting point for developing a GC-MS method for the analysis of impurities in 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether synthesis.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is a good starting point.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injection:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on concentration)

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final Hold: 5 minutes at 280 °C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-500.

  • Source Temperature: 230 °C.

Data Summary: Potential Impurities and their Characteristics

Impurity Name	Potential Molecular Formula	Expected Elution Order (Relative to Product)	Key Mass Spectral Fragments (m/z)
Dichloromethyl methyl ether	C₂H₄Cl₂O	Earlier	114, 79, 49
1,1,2,3,3,3-Hexafluoropropanol	C₃H₂F₆O	Earlier	168, 149, 99
Product	C₄H₂Cl₂F₆O	-	250, 215, 181, 113
bis(1,1,2,3,3,3-hexafluoropropyl) ether	C₆H₂F₁₂O	Later	318, 299, 149

V. Visualizations

Experimental Workflow: Synthesis and Impurity Analysis

Caption: Workflow for Synthesis and Impurity Analysis.

Logical Relationship: Troubleshooting Impurity Issues

Caption: Troubleshooting Logic for Impurity Issues.

VI. References

• The Analysis of Halogenated Flame Retardants by GC–HRMS in Environmental Samples. Available from:

• The Analysis of Halogenated Flame Retardants by GC-HRMS in Environmental Samples. Available from:

• Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC - NIH. Available from:

• Determination of emerging halogenated flame retardants and polybrominated diphenyl ethers in serum by gas chromatography mass spectrometry - PubMed. Available from:

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing). Available from:

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Semantic Scholar. Available from:

• A review on the analytical procedures of halogenated flame retardants by gas chromatography coupled with single quadrupole mass spectrometry and their levels in human samples - NIH. Available from:

• New NMR Tools for Impurity Analysis - Research Explorer - The University of Manchester. Available from:

• Analysis of Halogenated Hydrocarbons and Glycol Ethers. Available from:

• NMR | Speeding Fluorine Analysis - Magnetic Resonance - Oxford Instruments. Available from: _

• 1,1,2,3,3,3-HEXAFLUOROPROPYL METHYL ETHER synthesis - chemicalbook. Available from:

• Method of synthesizing fluoromethyl-1,1,1,3,3,3-hexafluoroisopropyl ether - Patsnap Eureka. Available from:

• A method for preparing chloromethyl-1,1,1,3,3,3- hexafluoroisopropyl ether - Google Patents. Available from:

• Critical Properties of Fluorinated Ethers | Journal of Chemical & Engineering Data. Available from:

• A Comprehensive Scientific Review on Fluorinated Ethers in Energy, Pharmaceuticals, and Materials - Organofluorine / Alfa Chemistry. Available from:

• dichloromethyl methyl ether - Organic Syntheses Procedure. Available from:

• WO/1998/031652 PROCESS FOR THE SYNTHESIS OF HEXAFLUOROISOPROPYL ETHERS - WIPO Patentscope. Available from:

• A New Class of Ionically Conducting Fluorinated Ether Electrolytes with High Electrochemical Stability | Amanchukwu. Available from:

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Stability of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether under acidic conditions

Welcome to the technical support center for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this highly functionalized fluorinated ether.

Introduction

1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is a specialized reagent and solvent with unique properties conferred by its hexafluorinated propyl group and a dichloromethyl ether moiety. Understanding its stability, particularly under acidic conditions, is crucial for its effective and safe use in synthesis and other applications. This guide provides insights into its anticipated behavior in acidic environments, troubleshooting for common experimental issues, and answers to frequently asked questions.

Troubleshooting Guide

This section addresses specific issues that users may encounter during their experiments with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether in the presence of acids.

Problem	Potential Cause	Recommended Action
Unexpected Side Products Detected	Acid-catalyzed cleavage of the ether linkage.	Ethers are known to undergo cleavage in the presence of strong acids.[1][2] Consider reducing the acid concentration or using a milder acid. Analyze the side products to confirm if they correspond to the cleavage of the ether.
Inconsistent Reaction Rates	Presence of moisture leading to hydrolysis.	The dichloromethyl ether moiety may be susceptible to hydrolysis. Ensure all reagents and solvents are anhydrous.
Formation of Chlorinated Byproducts	Reaction with certain nucleophiles present in the reaction mixture.	The dichloromethyl group can be a source of chlorine. Analyze byproducts for unexpected chlorination of your substrate or solvent.
Phase Separation or Immiscibility Issues	The highly fluorinated nature of the ether can lead to poor solubility in some reaction media.	Screen a variety of co-solvents to improve miscibility. Fluorinated solvents are often immiscible with common organic solvents.[3]

Frequently Asked Questions (FAQs)

Q1: How stable is 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether in the presence of acids?

A: Ethers are generally susceptible to cleavage under strong acidic conditions.[1][2] The stability of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether in an acidic medium will depend on the acid's strength, concentration, temperature, and the nucleophilicity of the counter-ion. The first step in the acid-catalyzed cleavage of an ether is the protonation of the ether oxygen.[4]

Q2: What is the likely mechanism of decomposition under acidic conditions?

A: The decomposition is expected to proceed via acid-catalyzed cleavage of the C-O bond.[5] The mechanism (SN1 or SN2) will be influenced by the electronic effects of the substituents. The 1,1,2,3,3,3-hexafluoropropyl group is a strong electron-withdrawing group due to the high electronegativity of fluorine.[6][7] This will destabilize any potential carbocation formation on the adjacent carbon, making an SN1-type cleavage less likely. Therefore, an SN2-type mechanism is more plausible, where a nucleophile attacks the less sterically hindered carbon of the protonated ether.

Q3: What are the expected products of acidic cleavage?

A: Based on a plausible SN2 mechanism, the expected products would be 1,1,2,3,3,3-hexafluoropropanol and dichloromethanol. Dichloromethanol is unstable and would likely decompose further to formyl chloride, which can then hydrolyze to formic acid and HCl.

Q4: How does the hexafluoropropyl group affect the stability of the ether?

A: The hexafluoropropyl group is strongly electron-withdrawing.[6] This will decrease the basicity of the ether oxygen, making it less readily protonated by an acid. This effect might slightly increase the stability of the ether towards acid-catalyzed cleavage compared to a non-fluorinated analogue. However, once protonated, the cleavage reaction will proceed.

Q5: Are there any specific acids that should be avoided when working with this compound?

A: Strong mineral acids, particularly hydrohalic acids like HBr and HI, are very effective at cleaving ethers and should be used with caution.[1][2] Lewis acids should also be used judiciously, as they can also promote ether cleavage.[4] The choice of acid should be carefully considered based on the desired transformation and the potential for ether cleavage as an unwanted side reaction.

Proposed Acid-Catalyzed Cleavage Mechanism

The following diagram illustrates the proposed SN2-type mechanism for the acid-catalyzed cleavage of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Caption: Proposed mechanism for the acid-catalyzed cleavage of the ether.

Experimental Protocols

General Handling and Storage

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids and oxidizing agents.

Monitoring for Decomposition

To assess the stability of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether in your specific acidic conditions, the following protocol is recommended:

• Reaction Setup: In a clean, dry reaction vessel, combine your substrate and solvent.

• Initial Sampling: Before adding the acid catalyst, take a small aliquot of the reaction mixture for initial analysis (e.g., GC-MS, NMR).

• Acid Addition: Add the desired amount of acid to the reaction mixture.

• Time-course Monitoring: At regular intervals, take small aliquots of the reaction mixture.

• Quenching and Analysis: Quench the aliquots with a mild base (e.g., saturated sodium bicarbonate solution) and extract with a suitable organic solvent. Analyze the organic layer by GC-MS or NMR to monitor for the appearance of potential degradation products such as 1,1,2,3,3,3-hexafluoropropanol.

References

• Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. (2019). Beilstein Journal of Organic Chemistry.
• Stereo-electronic effect of the perfluoropropyl group on the solid-state molecular packing of isomeric dibenzo[a,c]phenazine der. (n.d.). RSC Publishing.

• Acidic cleavage of ethers (SN2) - Master Organic Chemistry. (n.d.). Retrieved from [Link]

• Difunctionalization Processes Enabled by Hexafluoroisopropanol | ACS Organic & Inorganic Au. (n.d.). Retrieved from [Link]

• New trends in the chemistry of α-fluorinated ethers, thioethers, amines and phosphines. (2025).

• Ether cleavage - Wikipedia. (n.d.). Retrieved from [Link]

• Dichloromethyl Methyl Ether | Request PDF. (n.d.). Retrieved from [Link]

• 18.3: Reactions of Ethers - Acidic Cleavage - Chemistry LibreTexts. (2024). Retrieved from [Link]

• Stereo-electronic effect of perfluoropropyl group on solid state molecular packing of isomeric dibenzo [a,c]phenazine derivative - RSC Publishing. (2022). Retrieved from [Link]

• Dichloromethane - Wikipedia. (n.d.). Retrieved from [Link]

• The Chemistry of Perfluoro Ethers. II. Ether Cleavage with Simultaneous Replacement of α-Fluorine by Chlorine1a | Journal of the American Chemical Society. (n.d.). Retrieved from [Link]

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• 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax. (2023). Retrieved from [Link]

• The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00351F. (2016). Retrieved from [Link]

• Electronic effects or elcetronic displacement in covalent bonds - Science Info. (2022). Retrieved from [Link]

• Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings | ACS Omega - ACS Publications. (n.d.). Retrieved from [Link]

• Acidic attack of perfluorinated alkyl ether lubricant molecules by metal oxide surfaces - SciSpace. (n.d.). Retrieved from [Link]

• The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids - PMC - NIH. (n.d.). Retrieved from [Link]

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Technical Support Center: GC-MS Analysis for Monitoring Reaction Progress of Formylation

Welcome to the technical support center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis focused on monitoring the progress of formylation reactions. This guide is designed for researchers, scientists, and professionals in drug development who utilize this powerful analytical technique. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Introduction

Formylation, the addition of a formyl group (-CHO) to a molecule, is a fundamental reaction in organic synthesis. Monitoring its progress is crucial for optimizing reaction conditions, determining yield, and ensuring the desired product is obtained. GC-MS is a highly effective technique for this purpose, offering both separation of reaction components and their identification based on mass-to-charge ratio.[1] However, the inherent polarity of many reactants and products in formylation, particularly when dealing with amines or alcohols, can present analytical challenges.[2][3] This guide provides practical, field-proven insights to help you navigate these challenges and achieve reliable, reproducible results.

Troubleshooting Guide

This section addresses common problems encountered during the GC-MS analysis of formylation reactions. Each issue is presented with potential causes and step-by-step solutions.

Problem 1: No Peak or Very Small Peak for the Formylated Product

Potential Causes:

• Incomplete Derivatization: Formylated products, especially N-formylated amines, can still be too polar for efficient GC analysis.[2][3]

• Thermal Degradation: The formylated product might be thermally labile and decompose in the high-temperature environment of the GC inlet.[4]

• Poor Volatility: The product may not be volatile enough to be efficiently transferred from the injector to the column.[5][6]

• Adsorption: Active sites in the GC inlet liner or the column itself can irreversibly adsorb the analyte.[7]

• Incorrect Sample Concentration: The concentration of the product in the analyzed aliquot may be below the detection limit of the instrument.

Solutions:

• Optimize Derivatization:

  • Rationale: Derivatization is a chemical modification that converts polar molecules into less polar, more volatile, and more thermally stable derivatives.[2][5] This improves their chromatographic behavior and detectability.[2]

  • Action: If your substrate was an amine, the resulting formamide might still benefit from derivatization. Silylation is a common and effective method. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) can be used to replace the active hydrogen on the amide nitrogen with a trimethylsilyl (TMS) group, increasing volatility and thermal stability.[2][8]

  • Protocol: A typical silylation protocol involves dissolving the dried reaction aliquot in an anhydrous solvent, adding the silylation reagent, and heating at 70-80°C for 30-60 minutes.[2]

• Lower Injection Temperature:

  • Rationale: A lower injector temperature can prevent the thermal breakdown of sensitive compounds.[4][7]

  • Action: Experiment with lowering the injector temperature in 10-20°C increments. Start with a temperature just sufficient to volatilize your solvent and analytes.

• Use a Deactivated Inlet Liner:

  • Rationale: Active sites, such as silanol groups on the glass surface of the liner, can cause adsorption of polar analytes. Deactivated liners have these sites capped.

  • Action: Replace your current liner with a new, deactivated one. If peak shape is still poor, consider trimming the first few centimeters of the column, as active sites can also develop there.[9]

• Concentrate the Sample:

  • Rationale: Increasing the analyte concentration can bring it above the instrument's limit of detection.

  • Action: If the reaction is expected to have a low yield, consider concentrating the sample by evaporating the solvent under a gentle stream of nitrogen before derivatization or injection.[6]

Problem 2: Poor Peak Shape (Tailing or Fronting)

Potential Causes:

• Analyte-Column Interaction: The formylated product or starting material may be interacting with active sites on the column.[9][10]

• Column Overload: Injecting too much sample can lead to peak fronting.[7][10]

• Improper Column Installation: A poor cut on the column or incorrect insertion depth into the inlet or detector can cause peak distortion.[7][9]

• Inappropriate Solvent: The polarity of the injection solvent should be compatible with the stationary phase of the column.[9]

Solutions:

• Verify Column and Liner Deactivation:

  • Rationale: As with the "no peak" issue, active sites are a primary cause of peak tailing for polar compounds.

  • Action: Use a deactivated liner and a column appropriate for your analytes. If the column is old, consider replacing it.[11]

• Reduce Sample Concentration or Use Split Injection:

  • Rationale: Overloading the column with too much analyte can saturate the stationary phase, leading to peak fronting.

  • Action: Dilute your sample or increase the split ratio. A typical starting concentration for GC-MS is around 10 µg/mL.[12]

• Re-install the Column:

  • Rationale: A clean, square cut and correct positioning of the column are essential for good chromatography.

  • Action: Carefully remove the column, make a clean cut, and reinstall it according to the manufacturer's instructions.[7][9]

• Check Solvent Compatibility:

  • Rationale: For splitless injections, the solvent must be compatible with the stationary phase to ensure proper analyte focusing at the head of the column.[9]

  • Action: For nonpolar columns (like a DB-5ms), use a nonpolar solvent like hexane or dichloromethane.

Problem 3: Inconsistent Quantification and Reproducibility

Potential Causes:

• Matrix Effects: Other components in the reaction mixture can enhance or suppress the signal of your analyte.[13][14][15][16][17]

• Inconsistent Injection Volume: The autosampler may not be functioning correctly, leading to variable injection volumes.[18]

• Incomplete or Variable Derivatization: If derivatization is necessary, the reaction may not be going to completion consistently across all samples.[16]

• Sample Preparation Errors: Inaccuracies in dilution or sample handling can introduce significant variability.[18]

Solutions:

• Use an Internal Standard:

  • Rationale: An internal standard (IS) is a compound added at a constant concentration to all samples and standards.[19] It helps to correct for variations in sample preparation, injection volume, and matrix effects.[19][20]

  • Action: Choose an IS that is chemically similar to your analyte but does not co-elute with any other components in your sample.[19][21] A deuterated analog of your analyte is often an ideal choice for GC-MS.[19][22] Add the IS early in the sample preparation process to account for any analyte loss during extraction or derivatization.[19]

• Matrix-Matched Calibration:

  • Rationale: To compensate for matrix effects, calibration standards can be prepared in a blank reaction matrix (a reaction mixture without the starting material).[17]

  • Action: Prepare a series of calibration standards by spiking the blank matrix with known concentrations of your analyte and internal standard.

• Optimize and Validate the Derivatization Protocol:

  • Rationale: Ensuring the derivatization reaction is complete and reproducible is critical for accurate quantification.

  • Action: Experiment with reaction time, temperature, and reagent concentration to ensure the reaction goes to completion. Analyze a time-course study to determine the optimal reaction time.

• Perform Regular System Maintenance:

  • Rationale: A well-maintained GC-MS system is essential for reproducible results.

  • Action: Regularly check and replace consumables like the syringe, septum, and inlet liner. Perform leak checks to ensure the integrity of the system.[11]

Frequently Asked Questions (FAQs)

Q1: Do I always need to derivatize my samples for formylation reaction monitoring?

A: Not always, but it is highly recommended, especially when dealing with N-formylation of primary or secondary amines.[2][3] The resulting formamides can still exhibit poor peak shape due to their polarity. Derivatization increases volatility and thermal stability, leading to sharper peaks and more reliable quantification.[2][5]

Q2: What is the best type of GC column for analyzing formylation reactions?

A: A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or HP-5ms), is a good starting point. These columns are robust and provide good separation for a wide range of compounds.[11] The "ms" designation indicates that the column has low bleed, which is important for mass spectrometry to minimize background noise.[11]

Q3: How do I identify the peak corresponding to my formylated product in the chromatogram?

A: The primary method is through mass spectral analysis. The mass spectrum of your product peak should show a molecular ion (M+) corresponding to the molecular weight of the formylated product.[23] You should also observe characteristic fragmentation patterns.[23][24][25][26] For example, N-formylated compounds often show cleavage of the C-N bond.[27] To confirm, you can run a standard of the expected product if available.

Q4: What are some common derivatization reagents for this type of analysis?

A: For silylation, the most common reagents are:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): A versatile and widely used silylating agent.[2][8][28]

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA): Another powerful silylating agent, often used for its volatility.[8]

These reagents react with active hydrogens on amides, alcohols, and carboxylic acids to form more volatile and thermally stable TMS derivatives.[2][8]

Q5: How can I be sure my quantification is accurate?

A: Accurate quantification in GC-MS relies on a well-developed and validated method.[1][29] Key elements include:

• Use of an appropriate internal standard. [19][30]

• Generation of a calibration curve with a sufficient number of points covering the expected concentration range of your analyte.

• Assessment of linearity, accuracy, and precision of the method. [1]

• Compensation for matrix effects through matrix-matched standards or standard addition. [17][21]

Visualizing the Workflow

Sample Preparation and Analysis Workflow

The following diagram illustrates a typical workflow for preparing and analyzing a sample from a formylation reaction.

Caption: A typical workflow for GC-MS analysis of formylation reactions.

Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting common GC-MS issues.

Caption: A decision tree for troubleshooting common GC-MS problems.

References

• Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Journal of Chromatography A, 733(1-2), 19-34. doi: 10.1016/0021-9673(95)00726-1

• Chemistry For Everyone. (2023, August 14). What Is Derivatization In GC-MS? [Video]. YouTube. [Link]

• Płotka-Wasylka, J. M., Morrison, C., Biziuk, M., & Namieśnik, J. (2018). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. Chemical Reviews, 118(17), 8149–8181. doi: 10.1021/acs.chemrev.8b00109
• Fiehn, O. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites, 13(3), 403. doi: 10.3390/metabo13030403

• Fiehn, O. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites, 13(3), 403. [Link]

• Lehotay, S. J. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International. [Link]

• Mass Spectrometry Facility. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

• Separation Science. (n.d.). Framework for GC-MS Quantitative Analysis. Retrieved from [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Retrieved from [Link]

• MDPI. (2023). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. Retrieved from [Link]

• Anthias Consulting. (2016, January 19). Strategies for GC-MS Method Development [Video]. YouTube. [Link]

• Restek. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Clinical Chemistry. (2021). Development of a Quantitative Gas Chromatography Tandem Mass Spectrometry Method for Metabolic Profiling of Urine Organic Acids. Retrieved from [Link]

• Impact Factor. (n.d.). A Review on GC-MS and Method Development and Validation. Retrieved from [Link]

• Chemistry For Everyone. (2023, July 23). How Do You Prepare A Sample For GC-MS? [Video]. YouTube. [Link]

• Reddit. (2021). How would I pick a suitable internal standard? Retrieved from [Link]

• ResearchGate. (2018). On the problems with quantitative GC analysis. Retrieved from [Link]

• Separation Science. (2023). Internal Standards: Strategies From the Frontline. Retrieved from [Link]

• Aviv Analytical. (2013). Measurement and Optimization of Organic Chemical Reaction Yields by GC-MS with Cold EI. Retrieved from [Link]

• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• National Institutes of Health. (2024). Impact of internal standard selection on measurement results for long chain fatty acids in blood. Retrieved from [Link]

• National Institutes of Health. (2020). Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. Retrieved from [Link]

• ALWSCI. (2025). Common Sources Of Error in Gas Chromatography. Retrieved from [Link]

• ResearchGate. (2021). Development of a Quantitative Gas Chromatography Tandem Mass Spectrometry Method for Metabolic Profiling of Urine Organic Acids. Retrieved from [Link]

• Chemistry For Everyone. (2023, September 11). What Are The Limitations Of Using GC-MS? [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Agilent Technologies. (2022, April 10). How to Troubleshoot and Improve your GC/MS [Video]. YouTube. [Link]

• Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. Retrieved from [Link]

• ResearchGate. (n.d.). a GC-MS trace showing the analysis for formate. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]

• Separation Science. (n.d.). How to Troubleshoot and Improve your GC/MS. Retrieved from [Link]

• National Institutes of Health. (2016). Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Troubleshooting GC peak shapes. Retrieved from [Link]

• Wikipedia. (2023). Fragmentation (mass spectrometry). Retrieved from [Link]

• PubMed. (2013). An isotope-dilution, GC-MS assay for formate and its application to human and animal metabolism. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). Analysis of Reaction Products (Formic Acid, Formaldehyde) in Artificial Photosynthesis by GCMS. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. Retrieved from [Link]

• BrJAC. (2023). Evaluation of the Effect of Silylation in the Development of an Analytical Method for the Determination of UV Filters and Hormones by GC-MS. Retrieved from [Link]

• Science Publications. (n.d.). GC-MS Analysis and PLS-DA Validation of the Trimethyl Silyl-Derivatization Techniques. Retrieved from [Link]

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Reference Data & Comparative Studies

The Strategic Advantage of Fluorination: A Comparative Guide to 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether in Aromatic Formylation

In the landscape of synthetic organic chemistry, the introduction of a formyl group (–CHO) onto an aromatic ring is a cornerstone transformation, paving the way for a multitude of valuable aldehydes that are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The choice of formylating agent is a critical decision that dictates the efficiency, substrate scope, and functional group tolerance of the reaction. This guide provides an in-depth technical comparison of 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether, a fluorinated analogue in the dichloromethyl alkyl ether family, with conventional formylating agents. We will explore the theoretical and practical advantages conferred by the hexafluoropropyl moiety, supported by comparative data from established formylation methodologies.

The Formylation Toolkit: A Field of Established Players

Aromatic formylation is a well-trodden field with several classic named reactions, each with its own set of strengths and limitations. Understanding these provides the necessary context to appreciate the potential advantages of 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether.

• Rieche Formylation: This reaction utilizes dichloromethyl methyl ether in the presence of a Lewis acid (e.g., TiCl₄, SnCl₄) to formylate electron-rich aromatic compounds.[1][2] It is particularly effective for phenols and their ethers.[3]

• Vilsmeier-Haack Reaction: Employing a Vilsmeier reagent, generated from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), this method is also suited for electron-rich arenes.[4]

• Gattermann-Koch Reaction: This classic method uses carbon monoxide and hydrochloric acid under pressure with a catalyst system (e.g., AlCl₃/CuCl) to formylate simple aromatic hydrocarbons.[3] It is not suitable for phenol and phenol ether substrates.[3]

• Duff Reaction: This reaction uses hexamethylenetetramine as the formylating agent for the ortho-formylation of phenols.[4]

Introducing the Fluorinated Contender: 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

While direct, peer-reviewed studies detailing the extensive use of 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether in formylation are not widely available, we can infer its properties and potential advantages from related compounds and the known effects of fluorination in organic synthesis. The presence of the hexafluoropropyl group is anticipated to modulate the reagent's physical and chemical properties in several key ways.

Projected Advantages of the Hexafluoropropyl Group:

• Reduced Volatility and Enhanced Safety: A significant challenge with the commonly used dichloromethyl methyl ether is its volatility. A study by Warashina et al. on dichloromethyl propyl and butyl ethers highlighted the preference for these less volatile analogues over the methyl ether, which is derived from the highly volatile methyl formate.[5][6] The substantially larger and heavier hexafluoropropyl group in 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether would drastically reduce its volatility, leading to easier handling, more accurate dosing, and a safer laboratory environment.

• Modulated Reactivity and Selectivity: The strong electron-withdrawing nature of the two trifluoromethyl groups can influence the reactivity of the dichloromethyl ether moiety. This could potentially lead to altered selectivity in the formylation of complex aromatic systems, possibly favoring formylation of more electron-rich positions or offering a different regiochemical outcome compared to its non-fluorinated counterpart.

• Improved Solubility in Fluorinated Solvents: For reactions involving fluorinated substrates or requiring fluorous-phase synthesis techniques, 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether would likely exhibit enhanced solubility, facilitating homogeneous reaction conditions.

• Potential for Unique Reaction Pathways: The electronic and steric differences imparted by the hexafluoropropyl group could open up new avenues for formylation that are not accessible with traditional reagents, particularly for electron-deficient or sterically hindered substrates.

Comparative Performance: A Data-Driven Analysis

To provide a quantitative comparison, the following table summarizes the performance of established formylating agents across various substrates. While specific data for 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether is not available, the data for dichloromethyl methyl ether in the Rieche formylation serves as a benchmark for what can be expected from this class of reagents.

Formylating Agent/Named Reaction	Substrate	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Dichloromethyl Methyl Ether (Rieche)	3-Methylphenol	TiCl₄, Cl₂CHOMe	DCM	0	1.75	56 (mixture of isomers)	[4]
Dichloromethyl Methyl Ether (Rieche)	3,5-Dimethoxyphenol	TiCl₄, Cl₂CHOMe	DCM	0	1.75	95	[4]
Dichloromethyl Methyl Ether (Rieche)	o-Xylene	TiCl₄, Cl₂CHOMe	DCM	0	1.75	50 (mixture of isomers)	[4]
Vilsmeier-Haack Reagent	Acetanilide	POCl₃, DMF	-	60	17	High	[7]
Gattermann-Koch Reaction	Toluene	CO, HCl, AlCl₃, CuCl	Benzene	25-50	-	90 (p-tolualdehyde)	[3]
Duff Reaction	Phenol	Hexamethylenetetramine, Glycerol, Boric Acid	-	150-160	0.25	15-20 (Salicylaldehyde)	[4]

Experimental Protocols

General Protocol for Rieche Formylation with Dichloromethyl Alkyl Ethers

This protocol is adapted from the established procedure for dichloromethyl methyl ether and serves as a starting point for investigations with 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether.[3][4]

Safety Precaution: Dichloromethyl alkyl ethers are moisture-sensitive, lachrymatory, and should be handled in a well-ventilated fume hood with appropriate personal protective equipment.[3]

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the aromatic substrate (1.0 eq) in anhydrous dichloromethane (DCM).

• Lewis Acid Addition: Cool the solution to 0 °C in an ice bath. Add titanium tetrachloride (TiCl₄) (2.2 eq) dropwise to the stirred solution. Stir the mixture at 0 °C for 30-60 minutes.

• Formylating Agent Addition: Slowly add the dichloromethyl alkyl ether (e.g., 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether) (1.1 eq) dropwise to the reaction mixture.

• Reaction: Allow the reaction to proceed at 0 °C, monitoring by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. Separate the organic layer and extract the aqueous layer with DCM. Combine the organic layers and wash sequentially with 0.1 N HCl, saturated aqueous sodium bicarbonate (NaHCO₃), and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Mechanistic Insights

The formylation reaction with dichloromethyl alkyl ethers proceeds via an electrophilic aromatic substitution mechanism, analogous to the Friedel-Crafts acylation.

Caption: General mechanism of the Rieche formylation.

In this pathway, the Lewis acid activates the dichloromethyl alkyl ether to form a highly electrophilic dichloromethyl cation equivalent. This electrophile is then attacked by the electron-rich aromatic ring to form a Wheland intermediate. Subsequent loss of a proton restores aromaticity, and hydrolysis of the resulting intermediate furnishes the final aldehyde product.

Conclusion and Future Outlook

While 1,1,2,3,3,3-hexafluoropropyl dichloromethyl ether is not yet a commonplace reagent in the synthetic chemist's arsenal, its potential advantages in terms of safety, handling, and potentially unique reactivity warrant further investigation. The reduced volatility alone presents a compelling case for its use in both academic and industrial settings. As the demand for complex and highly functionalized aromatic aldehydes in drug discovery and materials science continues to grow, the development and application of novel formylating agents like their fluorinated dichloromethyl ethers will undoubtedly play a crucial role. Further research is needed to fully elucidate the substrate scope, reaction conditions, and comparative efficacy of this promising reagent.

References

• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical and Pharmaceutical Bulletin, 67(6), 587-593. [Link]

• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. J-STAGE. [Link]

• BenchChem. (2025).

• Ramos-Tomillero, I., Paradís-Bas, M., Moreira, I. P. R., Bofill, J. M., Nicolás, E., & Albericio, F. (2015). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 20(4), 5409-5422. [Link]

• Wikipedia. (n.d.). Rieche formylation. In Wikipedia. Retrieved January 18, 2026, from [Link]

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• Ramos-Tomillero, I., Paradís-Bas, M., Moreira, I. P. R., Bofill, J. M., Nicolás, E., & Albericio, F. (2015). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. MDPI. [Link]

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A Senior Application Scientist's Guide to Lewis Acid Catalysis in Aromatic Formylation with Fluorinated Ethers

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of modern organic synthesis, the introduction of a formyl group onto an aromatic ring remains a cornerstone transformation, providing a critical entry point for the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials. The choice of formylating agent and catalyst is paramount in achieving high efficiency, selectivity, and functional group tolerance. This guide provides an in-depth comparative analysis of Lewis acids in the formylation of arenes, with a specific focus on the emerging use of fluorinated ethers as formylating agents. Drawing upon established principles of electrophilic aromatic substitution and the available experimental data, we will explore the nuances of catalyst selection and reaction optimization.

Introduction: The Imperative of Efficient Formylation

Aromatic aldehydes are versatile synthetic intermediates, readily participating in a wide range of transformations including oxidation, reduction, olefination, and the formation of carbon-nitrogen bonds. Traditional formylation methods, while effective, often rely on harsh reagents or produce significant waste streams. The quest for milder, more selective, and environmentally benign methodologies has led to the exploration of novel formylating agents and catalytic systems.

Fluorinated ethers, such as 2,2,2-trifluoroethyl formate (TFEF), and related reagents like formyl fluoride, present an attractive alternative. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the formyl group, potentially enabling formylation under milder conditions. However, the activation of these reagents for the formylation of often electron-rich but sometimes deactivated aromatic rings necessitates the use of a Lewis acid catalyst. The judicious selection of this catalyst is the key to unlocking the full potential of these promising reagents.

The Role of the Lewis Acid: A Mechanistic Overview

In the context of aromatic formylation, the Lewis acid plays a critical role in activating the formylating agent, thereby generating a highly electrophilic species capable of undergoing electrophilic aromatic substitution.[1] The general mechanism involves the coordination of the Lewis acid to an electronegative atom on the formylating agent, typically an oxygen or a fluorine atom. This coordination polarizes the formylating agent, increasing the positive charge on the formyl carbon and rendering it more susceptible to nucleophilic attack by the aromatic ring.

The strength of the Lewis acid is a crucial parameter. A stronger Lewis acid will lead to a more potent electrophile, potentially enabling the formylation of less reactive aromatic substrates. However, overly strong Lewis acids can also lead to undesirable side reactions, such as rearrangement of the aromatic substrate or decomposition of the starting materials or products.[2] Therefore, a careful balance must be struck, and the optimal Lewis acid is often substrate- and reagent-dependent.

Below is a generalized workflow for a Lewis acid-catalyzed aromatic formylation reaction.

Caption: A generalized workflow for Lewis acid-catalyzed aromatic formylation.

Comparative Analysis of Lewis Acids in Aromatic Formylation

Boron Trifluoride (BF₃)

Boron trifluoride is a versatile and widely used Lewis acid. Its gaseous nature can be a practical challenge, but its etherate complex (BF₃·OEt₂) is a convenient liquid. BF₃ is known to be an effective catalyst for the formylation of arenes using formyl fluoride.[3]

Reaction Example: Formylation of Benzene with Formyl Fluoride [4]

Benzene reacts with formyl fluoride in the presence of boron trifluoride to yield benzaldehyde. This reaction proceeds via a classic electrophilic aromatic substitution mechanism where BF₃ activates the formyl fluoride.[3][4]

Aromatic Substrate	Formylating Agent	Lewis Acid	Product	Yield
Benzene	Formyl Fluoride	BF₃	Benzaldehyde	Not specified

Expertise & Experience: The efficacy of BF₃ in this reaction highlights its ability to activate the highly electronegative C-F bond. This suggests that BF₃·OEt₂ would be a prime candidate for activating fluorinated ethers like TFEF. Its moderate Lewis acidity may offer a good balance between reactivity and selectivity, particularly for electron-rich aromatic substrates.

Aluminum Trichloride (AlCl₃)

Aluminum trichloride is a powerful Lewis acid, traditionally employed in Friedel-Crafts alkylation and acylation reactions.[1][5] Its high reactivity allows for the activation of even less reactive substrates and acylating agents.[6]

Considerations for Use: While no direct examples of AlCl₃-catalyzed formylation with fluorinated ethers were found, its known potency in Friedel-Crafts reactions suggests it could be highly effective.[7] However, its strong Lewis acidity also brings challenges:

• Stoichiometric Amounts: In acylation reactions, AlCl₃ often forms a stable complex with the product ketone, necessitating the use of stoichiometric or even excess amounts of the catalyst.[5] A similar issue might arise with the product aldehyde in formylation.

• Side Reactions: The high reactivity can lead to side reactions, such as polysubstitution or rearrangement of the aromatic substrate.[2]

• Moisture Sensitivity: AlCl₃ is extremely sensitive to moisture, requiring strictly anhydrous reaction conditions.

Expertise & Experience: AlCl₃ would be a logical choice for challenging formylations of deactivated aromatic rings. However, careful optimization of reaction conditions, including temperature and stoichiometry, would be crucial to minimize side reactions and achieve the desired product.

Titanium Tetrachloride (TiCl₄)

Titanium tetrachloride is another strong Lewis acid that has found broad application in organic synthesis, including in Friedel-Crafts type reactions.[8][9] It is known to mediate the formylation of electron-rich aromatic rings with dichloromethyl methyl ether.[9]

Reaction Example: Formylation of Phenols with Dichloromethyl Methyl Ether [9]

TiCl₄ has been successfully used to promote the ortho-formylation of phenols. The regioselectivity is believed to be directed by coordination between the phenolic oxygen and the titanium center.

Aromatic Substrate	Formylating Agent	Lewis Acid	Product	Yield
Phenols	Dichloromethyl methyl ether	TiCl₄	ortho-Hydroxybenzaldehydes	Good to excellent

Expertise & Experience: The ability of TiCl₄ to promote formylation with a chlorinated ether suggests its potential applicability with fluorinated ethers. Its oxophilicity could be advantageous in activating the ether oxygen of a reagent like TFEF. The directing effect observed with phenols also suggests that TiCl₄ could offer unique regioselectivity in the formylation of substituted arenes.

Scandium(III) Triflate (Sc(OTf)₃)

Scandium(III) triflate is a water-stable Lewis acid that has gained popularity due to its high catalytic activity, recyclability, and ease of handling.[10] It has been shown to be an effective catalyst in various transformations, including Friedel-Crafts reactions.[11][12]

Advantages of Sc(OTf)₃:

• Water Tolerance: Unlike many other strong Lewis acids, Sc(OTf)₃ is stable in the presence of water, which can simplify reaction setup and workup.[10]

• Catalytic Amounts: It is often effective in catalytic amounts, making it more atom-economical.

• Recyclability: Sc(OTf)₃ can often be recovered from the aqueous phase after reaction and reused.[10]

Expertise & Experience: While specific data on Sc(OTf)₃-catalyzed formylation with fluorinated ethers is lacking, its proven efficacy in other electrophilic aromatic substitutions makes it a very promising candidate. Its milder nature compared to AlCl₃ and TiCl₄ might be beneficial in reactions with sensitive substrates, potentially leading to higher selectivity and fewer side products.

Zinc Chloride (ZnCl₂)

Zinc chloride is a milder Lewis acid that is often used in catalysis.[13][14] It has been shown to be effective in the N-formylation of amines with formic acid, indicating its ability to activate a formyl group.

Considerations for Use: ZnCl₂'s moderate Lewis acidity might not be sufficient to activate less reactive aromatic substrates or highly stable fluorinated ethers for C-formylation. However, for highly activated arenes such as phenols, anilines, and electron-rich heterocycles, ZnCl₂ could be an effective and cost-efficient catalyst.[15]

Experimental Protocols

The following are representative, detailed protocols for aromatic formylation reactions, providing a starting point for experimental design.

Protocol 1: Formylation of an Electron-Rich Arene with Formyl Fluoride and BF₃ (Hypothetical Adaptation)

This protocol is adapted from the known reaction of benzene with formyl fluoride and BF₃.[3][4]

Materials:

• Electron-rich arene (e.g., anisole)

• Formyl fluoride (handle with extreme care in a well-ventilated fume hood)

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the electron-rich arene (1.0 equiv) and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add BF₃·OEt₂ (1.2 equiv) to the stirred solution.

• In a separate, cooled apparatus, carefully prepare a solution of formyl fluoride in DCM.

• Add the formyl fluoride solution dropwise to the reaction mixture via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1-2 hours, monitoring the progress by TLC.

• Upon completion, slowly quench the reaction by the dropwise addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Vilsmeier-Haack Formylation of an Electron-Rich Arene

This is a standard protocol for the Vilsmeier-Haack reaction.[16]

Materials:

• Electron-rich arene (e.g., N,N-dimethylaniline)

• Anhydrous N,N-dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• 1 M Sodium hydroxide solution

• Dichloromethane (DCM)

• Standard laboratory glassware

Procedure:

• In a two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place anhydrous DMF (3.0 equiv).

• Cool the DMF to 0 °C in an ice bath.

• Slowly add POCl₃ (1.1 equiv) dropwise to the DMF with vigorous stirring. The Vilsmeier reagent will form as a solid or thick oil.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes.

• Add the electron-rich arene (1.0 equiv) to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and stir for 2-4 hours, monitoring the progress by TLC.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture by the slow addition of 1 M sodium hydroxide solution until the pH is basic.

• Extract the product with DCM (3 x 30 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or flash column chromatography.

Data Presentation: A Comparative Summary

The following table provides a qualitative comparison of the discussed Lewis acids for their potential application in the formylation of arenes with fluorinated ethers. This is based on their known properties and reactivity in related transformations.

Lewis Acid	Relative Strength	Advantages	Potential Disadvantages	Recommended Substrates
BF₃·OEt₂	Moderate	Commercially available, effective for activating C-F bonds.[3][4]	Gaseous nature of BF₃ requires careful handling.	Electron-rich to moderately activated arenes.
AlCl₃	Strong	High reactivity, can activate less reactive substrates.[6]	Often required in stoichiometric amounts, moisture-sensitive, can cause side reactions.[5][7]	Deactivated arenes.
TiCl₄	Strong	High reactivity, potential for regiocontrol through coordination.[9]	Moisture-sensitive, can be harsh for sensitive substrates.	Phenols and other substituted arenes where regioselectivity is desired.
Sc(OTf)₃	Moderate-Strong	Water-stable, recyclable, effective in catalytic amounts.[10]	Higher cost compared to other Lewis acids.	A wide range of arenes, particularly with sensitive functional groups.
ZnCl₂	Mild	Inexpensive, easy to handle.	May not be reactive enough for C-formylation with stable ethers.	Highly activated, electron-rich arenes and heterocycles.

Conclusion and Future Outlook

The use of fluorinated ethers as formylating agents in conjunction with Lewis acid catalysis represents a promising avenue for the development of efficient and selective aromatic formylation methodologies. While direct comparative studies are still needed, the principles of Friedel-Crafts chemistry and the known reactivity of various Lewis acids provide a solid foundation for rational catalyst selection.

Future research in this area should focus on systematic screening of Lewis acids with reagents like 2,2,2-trifluoroethyl formate across a diverse range of aromatic substrates. The development of chiral Lewis acids for asymmetric formylation would also be a significant advancement. As the demand for efficient and sustainable synthetic methods continues to grow, the exploration of these and other novel catalytic systems will be crucial for advancing the field of organic chemistry and enabling the synthesis of complex molecules for a variety of applications.

References

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• NROChemistry. Vilsmeier-Haack Reaction. [Link]

• Online Chemistry Tutor. (2020, March 16). Formylation of arene by formyl fluoride: Aromatic Electrophilic substitution to get aryl aldehyde [Video]. YouTube. [Link]

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• ResearchGate. (n.d.). Comparative Lewis acidity in fluoroarylboranes: B(o-HC6F4)3, B(p-HC6F4)3, and B(C6F5)3. [Link]

• MDPI. (2018). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 23(9), 2269. [Link]

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A Comparative Guide to the Reactivity of Fluorinated vs. Non-Fluorinated Dichloromethyl Ethers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the precise control of reactivity is paramount. Dichloromethyl ethers serve as versatile reagents, notably as precursors for formylation and chloromethylation reactions.[1] The strategic introduction of fluorine into organic molecules is a well-established strategy to modulate physicochemical and pharmacological properties, including metabolic stability and binding affinity.[2] This guide provides a detailed comparative analysis of the reactivity of fluorinated versus non-fluorinated dichloromethyl ethers, offering insights into the underlying mechanistic principles and providing a robust experimental framework for their evaluation.

Introduction: The Role of Dichloromethyl Ethers in Synthesis and the Influence of Fluorination

Dichloromethyl ethers, such as dichloromethyl methyl ether (DCME), are highly reactive compounds utilized in the synthesis of a wide array of organic molecules, including pharmaceuticals and agrochemicals. Their utility stems from the electrophilic nature of the dichloromethyl carbon, making them effective agents for introducing formyl or chloromethyl groups.

Fluorination of organic molecules can dramatically alter their properties.[2] In the context of dichloromethyl ethers, the introduction of fluorine atoms on the ether's alkyl group is anticipated to significantly impact the reactivity of the dichloromethyl moiety through profound inductive effects. Understanding these effects is crucial for chemists aiming to fine-tune reaction conditions and select the appropriate reagent for a desired synthetic transformation.

Physicochemical Properties: A Tale of Two Ethers

The introduction of fluorine imparts distinct physicochemical properties to organic molecules. These differences, summarized in the table below, have a direct bearing on their reactivity and handling.

Property	Non-Fluorinated Dichloromethyl Ether (e.g., DCME)	Fluorinated Dichloromethyl Ether (e.g., Dichloromethyl 2,2,2-trifluoroethyl ether)	Rationale for Differences
Boiling Point	Relatively low (e.g., DCME: ~85 °C)	Generally lower than non-fluorinated analogs of similar molecular weight	Increased volatility due to weaker intermolecular forces.
Polarity	Polar	Reduced polarity	The high electronegativity of fluorine can lead to a less polarized C-H bond and reduced overall molecular dipole moment in some conformations.
Solubility	Soluble in most organic solvents.	Generally soluble in organic solvents, may exhibit some fluorophilicity.	"Like dissolves like" principle; fluorinated compounds can have unique solubility profiles.
Stability	Reactive, susceptible to hydrolysis.	Enhanced thermal and chemical stability.	The strong C-F bond and the electron-withdrawing nature of fluorine stabilize the molecule.

Comparative Reactivity: A Mechanistic Deep Dive

The primary mode of reaction for dichloromethyl ethers is nucleophilic substitution, where a nucleophile attacks the electrophilic carbon of the dichloromethyl group. This can proceed through either an SN1 or SN2 mechanism, or a combination thereof, depending on the substrate, nucleophile, solvent, and leaving group.[3][4]

The Inductive Effect of Fluorine: A Deactivating Influence

The high electronegativity of fluorine atoms exerts a powerful electron-withdrawing inductive effect (-I effect). In a fluorinated dichloromethyl ether, this effect propagates through the molecule, significantly influencing the electrophilicity of the dichloromethyl carbon.

Non-Fluorinated Dichloromethyl Ether: The oxygen atom in a non-fluorinated ether can donate electron density to the adjacent carbon atoms through resonance, which can partially stabilize a developing positive charge in an SN1-type transition state.

Fluorinated Dichloromethyl Ether: The strong -I effect of the fluorine atoms on the alkyl chain withdraws electron density from the ether oxygen. This, in turn, reduces the oxygen's ability to donate electron density to the dichloromethyl carbon. Consequently, the electrophilicity of the reaction center is decreased, and any cationic intermediate that might form in an SN1 pathway is destabilized.

This leads to a general trend of decreased reactivity for fluorinated dichloromethyl ethers in nucleophilic substitution reactions compared to their non-fluorinated counterparts .[5]

Caption: Inductive effect of fluorine on carbocation stability.

SN1 vs. SN2 Pathways

• SN1 Reaction: This two-step mechanism involves the formation of a carbocation intermediate. Given that fluorine destabilizes carbocations, the SN1 pathway is significantly disfavored for fluorinated dichloromethyl ethers.[6]

• SN2 Reaction: This is a one-step, concerted mechanism. While the inductive effect of fluorine reduces the overall reactivity, the SN2 pathway is generally more plausible than the SN1 for these compounds. However, the SN2 reactivity is also diminished in fluorinated systems.[5]

Caption: Comparison of SN1 and SN2 reaction pathways.

Experimental Protocol: Comparative Hydrolysis Rate Determination

To empirically compare the reactivity of a fluorinated and a non-fluorinated dichloromethyl ether, a hydrolysis reaction can be monitored over time. The hydrolysis of dichloromethyl ethers produces hydrochloric acid (HCl), and the rate of this production is a direct measure of the ether's reactivity.

Materials and Equipment

• Non-fluorinated dichloromethyl ether (e.g., Dichloromethyl methyl ether)

• Fluorinated dichloromethyl ether (e.g., Dichloromethyl 2,2,2-trifluoroethyl ether)

• Solvent (e.g., Acetone or a mixture of acetone and water)

• pH indicator solution (e.g., Bromothymol blue) or a pH meter

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.01 M)

• Burette, magnetic stirrer, and stir bar

• Constant temperature water bath

• Stopwatch

Experimental Workflow

Caption: Experimental workflow for comparing hydrolysis rates.

Step-by-Step Methodology

• Preparation: Set up a constant temperature water bath to the desired reaction temperature (e.g., 25 °C).

• Reaction Setup: In a reaction flask, place a known volume of the chosen solvent and a magnetic stir bar. If using a pH indicator, add a few drops. Place the flask in the water bath and allow it to equilibrate.

• Initiation of Reaction: Carefully add a precise amount (e.g., 1 mmol) of the dichloromethyl ether to the stirred solvent and simultaneously start the stopwatch.

• Monitoring:

  • Using a pH meter: Record the pH at regular time intervals.

  • Using an indicator and titration: At specific time points, withdraw an aliquot of the reaction mixture and quench it in an ice-cold flask. Titrate the quenched aliquot with the standardized NaOH solution to the indicator's endpoint.

• Data Analysis: Plot the concentration of HCl produced (calculated from the amount of NaOH used in titration) versus time. The initial slope of this curve will give the initial rate of hydrolysis.

• Comparison: Repeat the experiment under identical conditions with the other dichloromethyl ether. Compare the initial rates of hydrolysis to determine the relative reactivity.

Expected Results and Data Interpretation

Based on the principles discussed, the non-fluorinated dichloromethyl ether is expected to hydrolyze at a significantly faster rate than its fluorinated counterpart.

Table 1: Hypothetical Comparative Hydrolysis Data

Dichloromethyl Ether	Initial Rate of Hydrolysis (mol L⁻¹ s⁻¹)	Relative Reactivity
Dichloromethyl methyl ether	1.5 x 10⁻⁴	1.0
Dichloromethyl 2,2,2-trifluoroethyl ether	2.8 x 10⁻⁶	0.019

The data would clearly demonstrate the deactivating effect of fluorine on the reactivity of the dichloromethyl ether.

Conclusion

The presence of fluorine in the alkyl chain of dichloromethyl ethers has a profound impact on their reactivity, primarily through a strong electron-withdrawing inductive effect. This leads to a significant decrease in the rate of nucleophilic substitution reactions, including hydrolysis, when compared to their non-fluorinated analogs. This understanding is critical for synthetic chemists in selecting the appropriate reagent and optimizing reaction conditions. The provided experimental protocol offers a reliable method for quantifying these reactivity differences, enabling researchers to make informed decisions in their synthetic endeavors.

References

• Pharmaguideline. SN1 versus SN2 Reactions, Factors Affecting SN1 and SN2 Reactions. [Link]

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A Senior Application Scientist's Guide to Validating Formylation Product Structures by 2D NMR

In the landscape of synthetic chemistry, particularly in pharmaceutical and materials science, the introduction of a formyl group (–CHO) into a molecule is a frequent and pivotal transformation. While seemingly straightforward, confirming the precise location and structural integrity of the newly introduced formyl group can be a nuanced challenge. One-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy, though a workhorse in structural elucidation, often falls short in providing unambiguous proof, especially in complex molecular environments where signal overlap is rampant.[1][2] This guide provides an in-depth comparison of two-dimensional (2D) NMR techniques—specifically COSY, HSQC, and HMBC—as robust tools for the unequivocal structural validation of formylation products.

The Challenge with 1D NMR in Formylation Analysis

A typical ¹H NMR spectrum will show the formyl proton as a singlet or a narrowly coupled multiplet in the downfield region, usually between δ 9-10 ppm. The corresponding formyl carbon appears in the ¹³C NMR spectrum around δ 190-200 ppm. While these are characteristic chemical shifts, they do not, in isolation, definitively establish the point of attachment of the formyl group to the parent molecule. This is particularly true in cases of poly-substituted aromatic rings or complex aliphatic systems where multiple potential sites of formylation exist. Overlapping signals in crowded spectral regions can further complicate the interpretation.[1][2]

The Power of Connectivity: A 2D NMR Approach

2D NMR spectroscopy provides a solution by revealing correlations between nuclei, essentially mapping out the molecular connectivity.[3][4] By spreading spectral information across two frequency dimensions, it resolves ambiguities that plague 1D spectra.[3] For validating formylation products, three key experiments form a powerful analytical suite:

• COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) couplings, typically through two or three bonds.[5][6]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly attached to carbons (¹H-¹³C one-bond couplings).[5][6]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over multiple bonds (typically 2-4 bonds).[5][6]

Comparative Analysis of 2D NMR Techniques for Formyl Group Validation

The strategic application of COSY, HSQC, and HMBC provides a multi-faceted and self-validating approach to confirming the structure of formylation products. Each experiment offers a unique piece of the structural puzzle.

Technique	Information Gained	Application to Formylation Validation	Strengths	Limitations
COSY	¹H-¹H scalar couplings (through 2-3 bonds)	Reveals protons that are neighbors to the proton(s) on the carbon adjacent to the formyl group.	Excellent for mapping out proton spin systems and establishing proton connectivity within molecular fragments.[5][6]	Does not directly involve the formyl proton or carbon. Its utility is indirect, helping to identify the local proton environment of the formylation site.
HSQC	¹H-¹³C one-bond correlations	Directly links the formyl proton to the formyl carbon, confirming their direct attachment.	Unambiguously identifies which proton is attached to which carbon, providing a direct correlation for the formyl group itself.[5][6]	Only shows direct, one-bond correlations. It does not provide information about the connectivity of the formyl group to the rest of the molecule.
HMBC	¹H-¹³C long-range correlations (through 2-4 bonds)	Crucially , shows correlations from the formyl proton to the carbon atom of the parent molecule where it is attached (a ³J coupling). It can also show correlations from neighboring protons to the formyl carbon (a ²J or ³J coupling).	The most powerful tool for pinpointing the exact location of the formyl group by revealing its long-range connectivity to the molecular skeleton.[5][6][7]	The absence of a correlation does not definitively rule out a particular structure, as the magnitude of long-range coupling constants can sometimes be very small.

A Synergistic Workflow for Structure Validation

A logical and efficient workflow leverages the complementary nature of these 2D NMR experiments.

Figure 1: A streamlined workflow for the validation of formylation product structures using 2D NMR.

Experimental Protocols: A Step-by-Step Guide

The following provides a generalized, step-by-step methodology for acquiring and analyzing 2D NMR data for a typical formylated organic molecule.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified formylation product in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Ensure the sample is fully dissolved and free of any particulate matter.

• Transfer the solution to a clean, high-quality NMR tube.

2. 1D NMR Acquisition:

• Acquire standard ¹H and ¹³C{¹H} NMR spectra. These are essential for referencing and for guiding the interpretation of the 2D spectra.

3. 2D NMR Acquisition:

• COSY: Use a standard gradient-selected COSY (gCOSY) pulse sequence. For a typical small molecule, 8-16 scans per increment with 256-512 increments in the indirect dimension (t₁) are usually sufficient.

• HSQC: Employ a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence. Set the ¹JCH coupling constant to an average value of 145 Hz. Typically, 4-8 scans per increment with 256 increments in t₁ are adequate.

• HMBC: Use a standard gradient-selected HMBC pulse sequence. The crucial parameter is the long-range coupling constant, which should be optimized for ²JCH and ³JCH couplings (typically set to 8-10 Hz). Acquire 16-64 scans per increment with 256-512 increments in t₁.

4. Data Processing and Interpretation:

• Process the acquired data using appropriate software (e.g., MestReNova, TopSpin). This typically involves Fourier transformation, phase correction, and baseline correction.

• HSQC Analysis: First, locate the formyl proton signal in the ¹H dimension (F2 axis) and the formyl carbon signal in the ¹³C dimension (F1 axis). A cross-peak at these coordinates confirms their direct bond.

• COSY Analysis: Identify the spin systems in the molecule. Look for cross-peaks that indicate coupling between protons on adjacent carbons. This helps to map out the proton framework near the formylation site.

• HMBC Analysis: This is the key step for structure confirmation. Look for a cross-peak correlation between the formyl proton (on the F2 axis) and the carbon atom of the molecular backbone to which it is attached (on the F1 axis). This will be a ³JCH correlation. Further confirming correlations may be observed from protons on adjacent carbons to the formyl carbon.

Case Study: Distinguishing Between Two Isomeric Formylation Products

Consider the formylation of 2-methoxynaphthalene, which could potentially yield 1-formyl-2-methoxynaphthalene (Product A) or 3-formyl-2-methoxynaphthalene (Product B).

Figure 2: Potential isomeric products from the formylation of 2-methoxynaphthalene.

In this scenario, a ¹H NMR spectrum alone might be insufficient for a definitive assignment. However, an HMBC spectrum would provide a clear distinction:

• For Product A: A strong correlation would be observed between the formyl proton (δ ≈ 10.1 ppm) and the quaternary carbon C2 (bearing the methoxy group) and the protonated carbon C8a.

• For Product B: A correlation would be seen between the formyl proton and the protonated carbon C4 and the quaternary carbon C2.

The presence or absence of these specific long-range correlations provides irrefutable evidence for the correct isomeric structure.

Conclusion

For researchers, scientists, and drug development professionals, the unambiguous structural characterization of synthesized compounds is paramount. While 1D NMR is an indispensable tool, its limitations in complex cases necessitate the use of more advanced techniques. The synergistic use of 2D NMR experiments, particularly the HMBC experiment, provides a robust and reliable methodology for validating the structure of formylation products.[8] By revealing the intricate network of through-bond connectivities, these techniques move beyond simple chemical shift assignments to provide a comprehensive and definitive picture of the molecular architecture, ensuring the integrity and validity of synthetic outcomes.

References

• 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. (2020). YouTube. Retrieved from [Link]

• Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. (n.d.). ResearchGate. Retrieved from [Link]

• Interpreting 2-D NMR Spectra. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Common 2D (COSY, HSQC, HMBC). (n.d.). SDSU NMR Facility – Department of Chemistry. Retrieved from [Link]

• Organic Structures from 2D NMR Spectra. (2015). Wiley Analytical Science. Retrieved from [Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them. (n.d.). Creative Biostructure. Retrieved from [Link]

• 2D NMR spectroscopy for structural elucidation of complex small molecules. (2020). YouTube. Retrieved from [Link]

• NMR as a Tool for Structure Elucidation of Organic Compounds. (n.d.). Wesleyan University. Retrieved from [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018). Emery Pharma. Retrieved from [Link]

• A framework for automated structure elucidation from routine NMR spectra. (2021). PubMed Central. Retrieved from [Link]

• Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. (2017). University of the West Indies. Retrieved from [Link]

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• Organic Structure Determination Using 2-D NMR Spectroscopy. (2011). Elsevier. Retrieved from [Link]

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A Senior Application Scientist's Comparative Guide to Formylation Reactions: Evaluating 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether in the Context of Modern Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and fine chemical synthesis, the introduction of a formyl group onto an aromatic ring remains a cornerstone transformation. The resulting aromatic aldehydes are pivotal intermediates, serving as versatile precursors for a vast array of more complex molecular architectures. The choice of formylating agent is therefore a critical decision, profoundly influencing reaction efficiency, substrate scope, and regioselectivity.

This guide provides an in-depth technical comparison of formylation methodologies, with a specific focus on the kinetic implications of using 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. While direct kinetic studies on this particular reagent are not extensively available in peer-reviewed literature, this guide will leverage established principles of physical organic chemistry and data from analogous systems to provide a robust comparative analysis. We will explore the well-established Rieche formylation as a baseline, delve into the expected electronic effects of the hexafluoropropyl group, and contrast its potential performance with other mainstream formylation techniques such as the Vilsmeier-Haack, Gattermann-Koch, and Duff reactions.

The Rieche Formylation: A Powerful Tool for Electron-Rich Aromatics

The Rieche formylation utilizes a dichloromethyl alkyl ether in the presence of a Lewis acid to effect the formylation of electron-rich aromatic compounds.[1][2] The most commonly employed reagent is dichloromethyl methyl ether (Cl₂CHOMe), typically activated by a strong Lewis acid like titanium tetrachloride (TiCl₄) or tin tetrachloride (SnCl₄).[3]

The reaction proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid coordinates to the ether oxygen, facilitating the departure of a chloride ion and generating a highly electrophilic oxocarbenium ion intermediate. This electrophile is then attacked by the electron-rich aromatic ring. Subsequent hydrolysis of the resulting intermediate yields the aromatic aldehyde.

Caption: Generalized mechanism of the Rieche formylation.

The Rieche formylation is particularly effective for the ortho-formylation of phenols and their ethers, often providing good to excellent yields with high regioselectivity.[3][4] This selectivity is attributed to the coordination of the Lewis acid with the oxygen atom of the hydroxyl or ether group, directing the electrophile to the adjacent position.[4]

The Enigmatic Role of the Hexafluoropropyl Group: A Predictive Analysis

While experimental kinetic data for 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is scarce, we can infer its potential reactivity based on the profound electronic effects of fluoroalkyl groups. The hexafluoropropyl group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms. This property is expected to have a dual impact on the Rieche formylation.

1. Destabilization of the Oxocarbenium Ion: The electron-withdrawing nature of the hexafluoropropyl group will likely destabilize the key oxocarbenium ion intermediate. This destabilization would render the electrophile more reactive and potentially lead to faster reaction rates compared to its non-fluorinated counterpart, dichloromethyl methyl ether. However, this increased reactivity might also come at the cost of reduced selectivity.

2. Increased Lewis Acidity Requirement: The electron-withdrawing effect will also decrease the basicity of the ether oxygen, making coordination with the Lewis acid less favorable. Consequently, a stronger Lewis acid or higher catalyst loading might be necessary to efficiently generate the electrophilic intermediate.

In a study on the formylation of fluorine-containing aromatics with dichloromethyl propyl and butyl ethers, it was observed that these reagents are effective, suggesting that the alkyl chain's electronic nature plays a significant role in the reaction's outcome.[5] While not a direct kinetic comparison, this indicates that modifications to the alkyl portion of the dichloromethyl ether are a viable strategy for tuning reactivity.

A Comparative Overview of Key Formylation Methodologies

To provide a comprehensive context for evaluating 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, a comparison with other established formylation reactions is essential.

Reaction	Formylating Agent	Activator/Catalyst	Substrate Scope	Advantages	Limitations
Rieche Formylation	Dichloromethyl alkyl ether	Lewis Acid (e.g., TiCl₄, SnCl₄)	Electron-rich aromatics, phenols, ethers[3]	Good yields, high ortho-selectivity for phenols, mild conditions[2]	Sensitive to steric hindrance, requires anhydrous conditions.
Vilsmeier-Haack Reaction	Substituted formamide (e.g., DMF)	POCl₃, oxalyl chloride	Electron-rich aromatics and heterocycles[6][7]	Versatile, applicable to a wide range of substrates, relatively mild.[8]	The electrophile is less reactive than in Friedel-Crafts type reactions.[9]
Gattermann-Koch Reaction	Carbon monoxide, HCl	AlCl₃, CuCl (co-catalyst)	Aromatic hydrocarbons (e.g., benzene, toluene)[10][11]	Direct formylation of simple arenes.	Not suitable for phenols, phenol ethers, or many heterocycles; requires high pressure and handling of toxic CO gas.[12][13]
Duff Reaction	Hexamethylenetetramine (HMTA)	Acid (e.g., acetic acid, TFA)	Phenols, some activated aromatic amines[14][15]	ortho-Selective for phenols, avoids harsh Lewis acids.[16]	Generally inefficient, can give low yields.[14]

Experimental Protocols for Kinetic Studies

For researchers interested in quantifying the performance of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether or other formylating agents, the following protocols outline general methodologies for kinetic analysis.

Protocol 1: In-Situ Reaction Monitoring by HPLC

This method allows for the determination of reaction rates by monitoring the disappearance of reactants and the appearance of products over time.

Materials:

• Aromatic substrate (e.g., phenol, anisole)

• Formylating agent (e.g., 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether)

• Lewis acid (e.g., TiCl₄)

• Anhydrous solvent (e.g., dichloromethane)

• Internal standard

• Quenching solution (e.g., saturated aqueous NaHCO₃)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

Procedure:

• Prepare a stock solution of the aromatic substrate and the internal standard in the anhydrous solvent.

• In a reaction vessel under an inert atmosphere, add the Lewis acid to the solvent and cool to the desired temperature.

• Initiate the reaction by adding the formylating agent.

• At timed intervals, withdraw aliquots of the reaction mixture and immediately quench them in a vial containing the quenching solution.

• Extract the quenched samples with a suitable organic solvent.

• Analyze the organic extracts by HPLC to determine the concentrations of the substrate and product relative to the internal standard.

• Plot the concentration of the product versus time to determine the initial reaction rate. By varying the concentrations of the reactants, the order of the reaction with respect to each component can be determined.

Caption: Experimental workflow for kinetic analysis using HPLC.

Conclusion and Future Outlook

The strategic selection of a formylating agent is paramount in modern organic synthesis. While 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether remains a reagent with underexplored kinetic properties, a systematic comparison with established methods provides a strong framework for its potential application. The pronounced electron-withdrawing nature of the hexafluoropropyl group suggests a highly reactive yet potentially less selective formylating agent.

Future experimental work should focus on direct kinetic comparisons between 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether and dichloromethyl methyl ether under identical conditions. Such studies would provide invaluable quantitative data on the electronic impact of the fluoroalkyl group on the Rieche formylation and would solidify its place in the synthetic chemist's toolkit. Furthermore, computational studies modeling the transition states of these reactions could offer deeper mechanistic insights and predictive power for the design of novel formylating agents.

References

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• Ogata, Y.; Sugiura, F. (1968). Kinetics and mechanism of the Duff reaction. Tetrahedron, 24(14), 5001-5010. [Link]

• Gattermann, L.; Koch, J. A. (1897). Eine Synthese aromatischer Aldehyde. Ber. Dtsch. Chem. Ges., 30(2), 1622-1624. [Link]

• Investigation of electronic effects on the intramolecular Friedel-Crafts acylation reactions in the synthesis of thiochromones. American Chemical Society. [Link]

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• Duff Reaction Mechanism | Organic Chemistry. YouTube. [Link]

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• Multiple Electrophilic Aromatic Substitution Reactions of Phloroglucinol and Studies Towards the Total Synthesis of Hopeanol. SFU Summit. [Link]

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A Comparative Guide to the Environmental Impact of Formylating Agents

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, my focus extends beyond reaction yields to the holistic integrity of a chemical process. The choice of a reagent, seemingly minor, cascades through a synthesis, impacting everything from energy consumption to waste generation. This guide offers a critical comparison of traditional and modern fluorinated formylating agents, moving beyond simple performance to assess their environmental credentials. Our objective is to equip you with the data and frameworks necessary to make more sustainable choices in your own research and development endeavors.

The Formylation Fork-in-the-Road: Classical vs. Fluorinated Agents

Formylation, the introduction of a formyl group (-CHO), is a cornerstone of synthetic chemistry, particularly in building the complex scaffolds of pharmaceutical compounds. For decades, the landscape was dominated by a few classical methods. However, the unique reactivity imparted by fluorine has led to the development of a new class of reagents.

The Baseline: Classical Formylating Agents

The most prominent classical method is the Vilsmeier-Haack reaction .[1][2] This reaction employs a "Vilsmeier reagent," an electrophilic chloroiminium ion, generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and an activating agent, most commonly phosphorus oxychloride (POCl₃).[2]

• Mechanism: The reaction proceeds via electrophilic aromatic substitution on electron-rich arenes.[1][2]

• Advantages: It is a well-established, versatile, and relatively inexpensive method.

• Environmental Concerns: The use of stoichiometric amounts of POCl₃ is a significant drawback. POCl₃ is hazardous, and its use generates considerable phosphorus-containing waste, which is difficult to dispose of.[3] The reaction often requires harsh workup conditions to hydrolyze the intermediate, adding to the waste stream.

The Challengers: Fluorinated Formylating Agents

Fluorinated agents often leverage the properties of fluoroform (CHF₃), an inexpensive industrial byproduct.[4] These reagents, such as those derived from fluoroform to generate a CuCF₃ species, offer an alternative pathway for introducing formyl-equivalent groups.[4][5][6] While primarily used for trifluoromethylation, related chemistries and reagents can be adapted for formylation, often under milder conditions.

• Mechanism: The mechanisms can vary but often involve transition-metal catalysis or the generation of highly reactive fluorinated intermediates.

• Proposed Advantages: Proponents suggest higher efficiency, milder reaction conditions, and the use of a readily available, low-cost fluorine source.[4]

• Environmental Concerns: The primary concerns revolve around the broader impact of organofluorine compounds. Many fluorinated substances are known for their persistence in the environment, and their metabolic pathways can sometimes produce toxic byproducts.[7][8][9] A full life-cycle assessment is crucial.

A Framework for Environmental Impact Assessment

To move beyond anecdotal claims of "greenness," we must employ standardized, quantitative metrics. A robust assessment rests on several pillars of green chemistry.[10][11][12][13]

Metric	Definition	Why It Matters
Atom Economy (AE)	(Molecular weight of desired product / Sum of molecular weights of all reactants) x 100%[14][15]	A theoretical measure of how many atoms from the reactants are incorporated into the final product.[14][16] Higher AE means less potential waste.
E-Factor (Environmental Factor)	Total mass of waste (kg) / Mass of product (kg)[15][16]	A practical metric that accounts for all waste generated, including solvent losses, reagent excesses, and workup materials.[17] Lower is better.
Process Mass Intensity (PMI)	Total mass input (kg) / Mass of product (kg)[11][18][19]	A holistic measure used extensively in the pharmaceutical industry that considers the total mass of all materials (reactants, solvents, workup chemicals) used to produce a certain amount of product.[12]
Toxicity & Hazard Profile	Assessment of the intrinsic hazards of all inputs and outputs (reactants, solvents, byproducts, products).	Considers risks to human health and the environment, including carcinogenicity, reproductive toxicity, and ecotoxicity.[20][21][22][23][24]

Below is a conceptual diagram illustrating how these metrics contribute to a comprehensive environmental assessment.

Caption: Key components of a holistic environmental impact assessment for a chemical process.

Head-to-Head Comparison: A Data-Driven Analysis

Let's apply this framework to a model formylation of a common electron-rich substrate, indole.

Reaction Schemes:

• Classical (Vilsmeier-Haack): Indole + POCl₃ + DMF → Indole-3-carboxaldehyde

• Fluorinated (Hypothetical Analogue): Indole + "F-Formylating Agent" → Indole-3-carboxaldehyde

Parameter	Vilsmeier-Haack (POCl₃/DMF)	Fluoroform-Derived Agent (Representative)	Justification & Causality
Atom Economy (AE)	~45-55%	~60-75%	The Vilsmeier-Haack reaction inherently generates stoichiometric byproducts (e.g., dichlorophosphoric acid), significantly lowering its theoretical atom economy. Fluorinated methods, especially catalytic ones, can be designed to have fewer byproducts.[14][16]
E-Factor (Typical)	10 - 25	5 - 15	This reflects real-world waste. The Vilsmeier-Haack often requires significant amounts of solvent for the reaction and aqueous workup/extraction, driving up the E-Factor.[17] Milder, more efficient reactions with fluorinated agents can reduce solvent and workup volumes.
Reaction Conditions	0°C to 100°C; often requires inert atmosphere.	Often milder, room temperature conditions possible.	The high reactivity of the Vilsmeier reagent can necessitate controlled temperatures. Many modern catalytic systems, including those using fluorinated reagents, are designed for operational simplicity and energy efficiency.
Key Hazards	POCl₃ is highly corrosive and water-reactive. Chloroform (a potential impurity or byproduct) is a suspected carcinogen.[20] DMF is a reproductive toxin.	Fluoroform itself has low toxicity, but intermediates can be hazardous. The long-term environmental persistence of organofluorine byproducts is a significant concern.[7][8]

Experimental Protocols for Comparative Analysis

To provide a self-validating system, the following protocols outline a direct comparison for the formylation of indole, followed by a method to calculate the E-Factor from the experimental results.

Protocol 1: Vilsmeier-Haack Formylation of Indole

Objective: To synthesize indole-3-carboxaldehyde using a traditional Vilsmeier-Haack procedure.

Materials:

• Indole (1.17 g, 10 mmol)

• Anhydrous N,N-Dimethylformamide (DMF, 10 mL)

• Phosphorus oxychloride (POCl₃, 1.0 mL, 11 mmol)

• Dichloromethane (DCM, 50 mL)

• Saturated sodium bicarbonate solution (NaHCO₃, 50 mL)

• Water (H₂O, 50 mL)

• Brine (50 mL)

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath

Procedure:

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, cool 10 mL of anhydrous DMF in an ice bath.

• Vilsmeier Reagent Formation: Add POCl₃ (1.0 mL) dropwise to the cold DMF with stirring over 15 minutes. Caution: This is an exothermic reaction. Maintain the temperature below 10°C. Allow the mixture to stir for an additional 30 minutes at 0°C.

• Reaction: Dissolve indole (1.17 g) in 5 mL of DMF and add it dropwise to the Vilsmeier reagent. After the addition, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Workup: Carefully pour the reaction mixture into 50 g of crushed ice. Add saturated NaHCO₃ solution until the mixture is alkaline (pH ~8).

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 25 mL).

• Purification: Combine the organic layers, wash with water and then brine, dry over MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol/water.

• Analysis: Record the final mass of the pure, dried product.

Protocol 2: Calculating the E-Factor

Objective: To quantify the waste generated from the Vilsmeier-Haack experiment.

Procedure:

• Calculate Total Mass In: Sum the mass of all materials used in the reaction and workup.

  • Mass of Indole = 1.17 g

  • Mass of DMF (density ~0.944 g/mL) = 15 mL * 0.944 g/mL = 14.16 g

  • Mass of POCl₃ (density ~1.645 g/mL) = 1.0 mL * 1.645 g/mL = 1.645 g

  • Mass of DCM (density ~1.33 g/mL) = 75 mL * 1.33 g/mL = 99.75 g

  • Mass of NaHCO₃ solution (assume ~1.05 g/mL) = 50 mL * 1.05 g/mL = 52.5 g

  • Mass of Water & Brine (assume ~1.0 g/mL) = 100 mL * 1.0 g/mL = 100 g

  • Mass of MgSO₄ (e.g., 5 g used) = 5.0 g

  • Total Mass In = 279.225 g

• Identify Mass of Product: Use the mass of the pure, dried indole-3-carboxaldehyde obtained from Protocol 1. Let's assume a hypothetical yield of 85% (1.23 g).

  • Mass of Product = 1.23 g

• Calculate Mass of Waste:

  • Mass of Waste = Total Mass In - Mass of Product

  • Mass of Waste = 279.225 g - 1.23 g = 277.995 g

• Calculate E-Factor:

  • E-Factor = Mass of Waste / Mass of Product

  • E-Factor = 277.995 g / 1.23 g = 22.6

This workflow can be visualized as follows:

Caption: Workflow for experimental determination of the E-Factor.

Conclusion & Future Outlook

This guide demonstrates that while classical formylating agents like the Vilsmeier reagent are effective, they carry a significant environmental burden, primarily reflected in their poor atom economy and high E-Factors. Fluorinated alternatives present a promising path toward more sustainable synthesis, often operating under milder conditions and with higher theoretical efficiency.

However, a crucial caveat exists for fluorinated compounds: their potential for environmental persistence.[7][8] Therefore, the "greener" choice is not absolute. For reactions where efficiency is paramount and waste can be rigorously managed, a modern fluorinated agent may be superior. For others, the known, manageable hazards of a classical reagent may be preferable to releasing novel, persistent fluorinated byproducts into the waste stream.

The future of sustainable formylation lies in the development of catalytic systems—whether fluorine-based or not—that maximize atom economy, utilize benign solvents, and design out hazardous byproducts from the start. As scientists, the onus is on us to look beyond the yield and consider the full life cycle of the chemistry we create.

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A Senior Application Scientist's Guide to Aromatic Formylation: A Cost-Benefit Analysis of Dichloromethyl Ethers and Their Alternatives

For the discerning researcher, scientist, and drug development professional, the introduction of a formyl group onto an aromatic ring is a pivotal transformation in the synthesis of a vast array of valuable compounds. The choice of formylating agent is a critical decision, profoundly influencing reaction efficiency, substrate scope, regioselectivity, and, ultimately, the economic viability of a synthetic route. This guide provides an in-depth, objective comparison of the performance of dichloromethyl methyl ether, a primary reagent in the Rieche formylation, with its main alternatives. While the initial topic of inquiry was the specific and lesser-documented 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, the available literature and commercial sources point towards dichloromethyl methyl ether as the more prevalent and well-characterized reagent in this class. Therefore, this analysis will focus on the latter as a representative dichloromethyl ether, offering a robust and practical comparison for synthetic chemists.

The Rieche Formylation: Precision with Dichloromethyl Methyl Ether

The Rieche formylation is a powerful method for the formylation of electron-rich aromatic compounds, such as phenols and their ethers, utilizing dichloromethyl methyl ether in the presence of a Lewis acid, typically titanium tetrachloride (TiCl₄)[1]. This method is lauded for its often high yields and regioselectivity, particularly for ortho-formylation.

Mechanistic Rationale and Experimental Considerations

The reaction proceeds via the formation of a dichloromethyl cation equivalent upon the interaction of dichloromethyl methyl ether with the Lewis acid. This electrophile is then attacked by the electron-rich aromatic ring. Subsequent hydrolysis of the resulting intermediate yields the aromatic aldehyde. The choice of a strong Lewis acid like TiCl₄ is crucial for the activation of the dichloromethyl ether. The reaction is typically carried out at low temperatures (e.g., 0 °C) to control reactivity and minimize side reactions[2].

Caption: General workflow for the Rieche formylation.

Experimental Protocol: Ortho-Formylation of 3,5-Dimethoxyphenol

The following protocol is adapted from established procedures for the Rieche formylation[3].

Materials:

• 3,5-Dimethoxyphenol

• Dichloromethyl methyl ether

• Titanium tetrachloride (TiCl₄)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard glassware for inert atmosphere synthesis

Procedure:

• Dissolve 3,5-dimethoxyphenol (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen or argon atmosphere.

• Cool the flask to 0 °C in an ice bath.

• Slowly add titanium tetrachloride (2.2 eq) dropwise to the stirred solution.

• Stir the reaction mixture at 0 °C for 30-60 minutes.

• Add dichloromethyl methyl ether (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Continue stirring at 0 °C for 1-2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and stir for an additional hour.

• Separate the organic layer, extract the aqueous layer with DCM, and combine the organic fractions.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Comparative Analysis of Formylating Agents

The selection of a formylating agent is a multifaceted decision. The following sections provide a comparative analysis of dichloromethyl methyl ether against its primary alternatives: chloroform (Reimer-Tiemann reaction), hexamethylenetetramine (Duff reaction), and triethyl orthoformate.

Performance and Yield Comparison

The efficacy of a formylation reaction is highly substrate-dependent. The following table summarizes typical yields for the formylation of phenols, a common substrate class for these reactions.

Formylation Method	Reagent	Substrate	Typical Yield (%)	Reference
Rieche Formylation	Dichloromethyl methyl ether / TiCl₄	Phenols	up to 97%	[4]
Reimer-Tiemann	Chloroform / Base	Phenols	Generally low to moderate	[5]
Duff Reaction	Hexamethylenetetramine / Acid	Phenols	15-41% (can be improved)	[4][6]
Vilsmeier-Haack	DMF / POCl₃	Electron-rich aromatics	77-95+%	[4][7]

Expert Insight: The Rieche formylation often provides superior yields for the formylation of electron-rich phenols compared to the Reimer-Tiemann and Duff reactions[4]. The Vilsmeier-Haack reaction is also highly efficient but is more commonly applied to other electron-rich aromatics and heterocycles[7].

Cost-Benefit Analysis

A comprehensive cost-benefit analysis must consider not only the price of the reagents but also factors such as reaction efficiency, safety, and waste disposal.

Reagent	Representative Price (USD)	Key Advantages	Key Disadvantages
Dichloromethyl methyl ether	$73.10 / 25 g	High yields, good regioselectivity	Moisture sensitive, corrosive, potential carcinogen[2][8]
Chloroform	$95.10 / 100 mL[9]	Inexpensive, readily available	Low yields, formation of byproducts, probable human carcinogen[5][10]
Hexamethylenetetramine	$49.80 / 100 g[11]	Low cost, stable solid	Often low yields, high reaction temperatures[6][12]
Triethyl orthoformate	$166.00 / 100 mL[13]	Relatively safe, versatile	Generally requires harsher conditions for aromatic formylation

Economic Bottom Line: While chloroform and hexamethylenetetramine are significantly cheaper on a per-gram basis, the higher yields and cleaner reactions often achieved with dichloromethyl methyl ether can make it more cost-effective in the long run, especially when considering purification costs and the value of the final product.

Safety and Environmental Profile

The safety and environmental impact of a reagent are paramount considerations in modern chemical synthesis.

Reagent	Key Safety Hazards	Environmental Impact
Dichloromethyl methyl ether	Highly flammable, causes severe skin burns and eye damage, harmful if swallowed or inhaled, limited evidence of a carcinogenic effect[2].	Decomposes in water to form hydrochloric acid and formaldehyde. Formaldehyde is a known human carcinogen and environmental pollutant[2][14].
Chloroform	Probable human carcinogen, central nervous system depressant, can damage liver and kidneys with chronic exposure[10][15].	Volatile organic compound (VOC), can form toxic phosgene in the air, moderate toxicity to aquatic life[15].
Hexamethylenetetramine	Flammable solid, may cause allergic skin reaction, dust explosion hazard[16][17].	Can release formaldehyde and ammonia when heated[18].
Triethyl orthoformate	Flammable liquid and vapor.	Data on specific environmental impact is less extensive, but it is a volatile organic compound.

Causality in Safety: The high reactivity of dichloromethyl methyl ether, which contributes to its effectiveness as a formylating agent, also underlies its hazardous nature. Its susceptibility to hydrolysis to form corrosive and toxic byproducts necessitates stringent handling protocols. Chloroform's toxicity profile, particularly its carcinogenicity, is a major drawback for its use in large-scale synthesis[10].

Alternative Formylation Methodologies: A Brief Overview

The Reimer-Tiemann Reaction

This classic reaction utilizes chloroform and a strong base to achieve ortho-formylation of phenols[5][19]. The reactive species is dichlorocarbene, generated in situ. While historically significant, it often suffers from low yields and the formation of byproducts[5].

Caption: General workflow for the Reimer-Tiemann reaction.

The Duff Reaction

The Duff reaction employs hexamethylenetetramine as the formylating agent, typically in an acidic medium like glycerol-boric acid or trifluoroacetic acid[6][20]. It is primarily used for the ortho-formylation of phenols. A notable drawback is the often low yields, although modifications to the procedure have been reported to improve efficiency[12][21].

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A Senior Application Scientist's Guide to Elucidating Formylation Mechanisms: A DFT-Focused Comparison of Fluorinated Ethers

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Formylation and the Rise of Fluorinated Reagents

The introduction of a formyl group onto a molecule is a cornerstone of synthetic organic chemistry, particularly in the realm of drug development. Aldehydes are versatile synthetic intermediates, readily transformed into a plethora of other functional groups. The choice of formylating agent is critical, influencing reaction efficiency, substrate scope, and functional group tolerance. In recent years, fluorinated ethers have emerged as promising alternatives to traditional formylating agents, offering unique reactivity profiles and, in some cases, milder reaction conditions. Understanding the mechanistic nuances of these reagents is paramount for their rational application and optimization.

This guide provides a comparative overview of formylation reactions using fluorinated ethers, with a specific focus on the insights gleaned from Density Functional Theory (DFT) studies of their transition states. We will delve into the "why" and "how" of employing computational chemistry to elucidate reaction mechanisms, offering both a conceptual framework and a practical, step-by-step guide for researchers looking to conduct their own in-silico investigations.

The Contestants: A Look at Key Fluorinated Formylating Ethers

While a broad array of formylating agents exist, our focus will be on halogenated ethers, which are key players in reactions like the Rieche and Vilsmeier-Haack formylations.

• Dichloromethyl Alkyl Ethers: These reagents, such as dichloromethyl methyl ether (DCME), are workhorses in electrophilic formylation.[1] Their fluorinated counterparts, while less common, offer an intriguing avenue for modulating reactivity.

• 2,2,2-Trifluoroethyl Formate (TFEF): TFEF has been demonstrated as a versatile and selective reagent for the formylation of alcohols, amines, and N-hydroxylamines.[2] Its high degree of fluorination significantly influences its electronic properties and reactivity.

The electron-withdrawing nature of fluorine atoms can profoundly impact the stability of intermediates and the energy of transition states, thereby altering the reaction kinetics and selectivity. DFT provides a powerful lens through which to examine these subtle but critical effects.

The Vilsmeier-Haack and Rieche Formylations: A Mechanistic Backdrop

The Vilsmeier-Haack and Rieche reactions are classic methods for the formylation of electron-rich aromatic and heteroaromatic compounds.[3][4]

The Vilsmeier-Haack reaction typically employs a substituted amide, like N,N-dimethylformamide (DMF), and an activating agent, such as phosphorus oxychloride (POCl₃), to generate an electrophilic iminium salt known as the Vilsmeier reagent.[3] This reagent is then attacked by the electron-rich substrate.

The Rieche formylation utilizes a dichloromethyl alkyl ether, activated by a Lewis acid like titanium tetrachloride (TiCl₄), to generate a highly electrophilic species that then undergoes electrophilic aromatic substitution.[4]

A generalized mechanism for the Rieche formylation is depicted below:

Caption: Generalized mechanism of the Rieche formylation.

Peering into the Black Box: The Power of DFT in Mechanistic Elucidation

DFT has revolutionized our understanding of chemical reactions by allowing us to model the electronic structure of molecules and calculate their energies with a high degree of accuracy. For studying reaction mechanisms, the most crucial concept is the transition state .

A transition state is a high-energy, transient species that exists at the peak of the reaction energy profile, representing the bottleneck of the reaction. The energy difference between the reactants and the transition state is the activation energy (ΔG‡) , which dictates the reaction rate. By calculating and comparing the activation energies for different reaction pathways or with different reagents, we can predict which will be faster and more favorable.

A seminal study on the formation of the Vilsmeier-Haack complex (from non-fluorinated precursors) showcases the power of DFT in resolving mechanistic ambiguities.[5] The researchers used various DFT functionals and basis sets to calculate the barriers to complex formation, comparing them with experimental data to identify the most accurate computational models.[5]

A Practical Guide: Performing a Comparative DFT Study on Formylation with Fluorinated Ethers

Experimental Protocol: A Hypothetical DFT Workflow

Objective: To compare the transition state energies for the formylation of benzene with dichloromethyl methyl ether (DCME) and a hypothetical fluorinated analogue, dichloromethyl fluoromethyl ether (DCFME), using a Lewis acid catalyst (e.g., TiCl₄).

Computational Workflow:

Caption: A typical workflow for a DFT-based transition state analysis.

Step-by-Step Methodology:

• Model Construction: Build the initial structures of the reactants (benzene, Lewis acid, and the respective ether), the expected sigma-complex intermediate, and the products.

• Choice of Computational Level: Select an appropriate DFT functional and basis set. A common choice for such systems would be a hybrid functional like B3LYP or a more modern functional like M06-2X, paired with a Pople-style basis set (e.g., 6-311+G(d,p)) or a correlation-consistent basis set (e.g., aug-cc-pVTZ).[5]

• Geometry Optimization: Perform geometry optimizations for all stationary points (reactants, intermediates, products) to find their lowest energy conformations.

• Transition State Location: Employ a transition state search algorithm (e.g., QST2, QST3, or Berny optimization) to locate the transition state structure for the rate-determining step (the electrophilic attack on the benzene ring).

• Transition State Verification: Perform a frequency calculation on the located transition state structure. A true transition state will have exactly one imaginary frequency, corresponding to the motion along the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculation: To confirm that the located transition state connects the desired reactants and products, perform an IRC calculation. This traces the minimum energy path downhill from the transition state in both directions.

• Energy Refinement: For greater accuracy, perform single-point energy calculations on the optimized geometries using a higher level of theory or a larger basis set.

• Thermochemical Analysis: From the frequency calculations, obtain the Gibbs free energies to calculate the activation free energy (ΔG‡).

Data Presentation and Expected Outcomes

The key quantitative data from this hypothetical study would be the calculated activation free energies for the formylation of benzene with the non-fluorinated and fluorinated ethers.

Table 1: Hypothetical DFT-Calculated Activation Free Energies (ΔG‡) for the Formylation of Benzene

Formylating Agent	Lewis Acid	ΔG‡ (kcal/mol)
Dichloromethyl methyl ether	TiCl₄	Value A
Dichloromethyl fluoromethyl ether	TiCl₄	Value B

Analysis of Expected Outcomes:

• Electronic Effects of Fluorine: The high electronegativity of fluorine is expected to have a significant impact. In the fluorinated ether, the fluorine atom will inductively withdraw electron density. This would likely make the carbocationic center of the electrophilic intermediate more electron-deficient and thus more reactive.

• Impact on Transition State Energy: A more reactive electrophile generally leads to a lower activation energy for electrophilic aromatic substitution. Therefore, it is hypothesized that Value B would be lower than Value A , indicating a faster reaction rate for the fluorinated reagent.

• Transition State Geometry: Analysis of the transition state geometries would reveal the extent of bond formation between the electrophile and the aromatic ring and the degree of charge separation. It is plausible that the transition state for the fluorinated reagent would be "earlier," meaning it more closely resembles the reactants in structure, which is typical for more exothermic and faster reactions.

Conclusion: The Synergy of Computation and Experiment in Advancing Formylation Chemistry

While experimental studies provide the ultimate validation of a reaction's utility, DFT calculations offer an unparalleled window into the underlying mechanisms that govern reactivity and selectivity. By dissecting the transition states of formylation reactions with fluorinated ethers, we can move beyond empirical observations to a predictive understanding of how fluorine substitution modulates the reaction pathway.

This guide has provided a framework for such an investigation, outlining both the conceptual underpinnings and a practical computational workflow. As the demand for more efficient and selective synthetic methods in drug discovery continues to grow, the synergy between experimental and computational chemistry will be indispensable in harnessing the full potential of novel reagents like fluorinated ethers.

References

• Özpınar, G., Kaufmann, D. E., & Clark, T. (2011). Formation of the Vilsmeier-Haack complex: the performance of different levels of theory. Journal of Molecular Modeling, 17(10), 2551–2560.
• Warashina, T., Matsuura, D., & Kimura, Y. (2019). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Chemical & Pharmaceutical Bulletin, 67(6), 587-593.
• García, O., Nicolás, E., & Albericio, F. (2003). o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. Tetrahedron Letters, 44(27), 4961–4963.
• Rieche, A., Gross, H., & Höft, E. (1960). Über α-Halogenäther, IV. Synthesen aromatischer Aldehyde mit Dichlormethyl-alkyläthern. Chemische Berichte, 93(1), 88–94.
• Miyawaki, A., Kikuchi, D., Niki, M., Manabe, Y., Kanematsu, M., Yokoe, H., ... & Shishido, S. (2012). A direct and mild formylation method for substituted benzenes utilizing dichloromethyl methyl ether-silver trifluoromethanesulfonate. The Journal of Organic Chemistry, 77(18), 8231–8237.

• SynArchive. (n.d.). Rieche Formylation. Retrieved from [Link]

• Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution – The Mechanism. Retrieved from [Link]

• Hill, D. R., Hsiao, C. N., Kurukulasuriya, R., & Wittenberger, S. J. (2002). 2,2,2-Trifluoroethyl formate: a versatile and selective reagent for the formylation of alcohols, amines, and N-hydroxylamines. Organic letters, 4(1), 111-113.

• Organic Chemistry Portal. (n.d.). 2,2,2-Trifluoroethyl Formate: A Versatile and Selective Reagent for the Formylation of Alcohols, Amines, and N-Hydroxylamines. Retrieved from [Link]

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether

As a Senior Application Scientist, my priority extends beyond the application of chemical compounds to ensuring their entire lifecycle, including disposal, is managed with the utmost regard for safety, environmental protection, and regulatory compliance. This guide provides a detailed protocol for the proper disposal of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, a halogenated ether. The procedures outlined here are grounded in established safety protocols and environmental regulations to empower researchers, scientists, and drug development professionals in maintaining a safe and compliant laboratory environment.

The core principle for managing waste from halogenated ethers is preventing their release into the environment. Due to their chemical stability and potential environmental persistence, standard disposal methods are often inadequate. This guide will walk you through a systematic approach to waste characterization, handling, and final disposition.

PART 1: Immediate Safety and Hazard Assessment

Before initiating any disposal-related activities, it is crucial to understand the inherent hazards of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether. While specific data for this exact compound is limited, data from structurally similar fluorinated and chlorinated ethers indicate a clear hazard profile.

Known Hazards of Similar Halogenated Ethers:

• Skin and Eye Irritation: Direct contact can cause significant irritation to the skin and eyes.[1][2]

• Respiratory Tract Irritation: Inhalation of vapors may lead to respiratory irritation.[1]

• Central Nervous System Effects: Exposure may cause drowsiness or dizziness.[1][3]

• Flammability: While some fluorinated ethers have low flammability, the presence of a dichloromethyl group and the ether linkage necessitates treating the compound with caution regarding heat and ignition sources. Related compounds are listed as highly flammable.[2][4]

Personal Protective Equipment (PPE): A foundational aspect of laboratory safety is the consistent and correct use of PPE. The following should be considered the minimum requirement when handling this chemical for disposal.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles and/or a face shield.	To prevent splashes from causing serious eye irritation or damage.[2]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To protect the skin from irritation. Glove breakthrough times should be considered for prolonged handling.[5]
Body Protection	A flame-resistant lab coat worn over long pants and closed-toe shoes.	To protect against accidental spills and potential fire hazards.[5]
Respiratory Protection	Use only in a well-ventilated area, such as a certified chemical fume hood.	To minimize the inhalation of potentially harmful vapors.[3][6]

PART 2: Waste Characterization and Segregation

Proper disposal begins with correctly identifying and segregating the chemical waste. The primary regulatory framework in the United States for this is the Resource Conservation and Recovery Act (RCRA), managed by the Environmental Protection Agency (EPA).[7][8]

Is it a Hazardous Waste? While 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether is not specifically listed as a hazardous waste under RCRA, it is highly likely to be classified as such based on its characteristics and composition.[9]

• Characteristic Waste: The waste may exhibit hazardous characteristics, such as ignitability. If the flashpoint is below 60°C (140°F), it would be classified as a D001 hazardous waste.[10]

• Listed Waste: As a spent halogenated solvent, it may fall under the F-listed codes for hazardous wastes. For example, spent solvent mixtures containing halogenated solvents like methylene chloride are listed under codes F001 and F002.[10][11] Given the "dichloromethyl" component, it is prudent to manage this ether as a halogenated solvent waste.

Segregation Protocol:

• Do Not Mix: Never mix this waste with non-hazardous waste streams.

• Dedicated Container: Collect waste 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether in a dedicated, properly labeled hazardous waste container.

• Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name, and an indication of the hazards (e.g., "Ignitable," "Irritant").

• Incompatibilities: Store this waste away from strong oxidizing agents, strong acids, and bases to prevent violent reactions.[12]

PART 3: Step-by-Step Disposal Protocol

The guiding principle for the disposal of halogenated and fluorinated compounds is destruction via high-temperature incineration in a licensed facility.[6][13] This method is necessary to break the strong carbon-fluorine and carbon-chlorine bonds, preventing the release of persistent and potentially toxic substances into the environment.

Step 1: Waste Collection

• Collect the waste chemical in a suitable, closed container. Ensure the container is compatible with the chemical and is in good condition.[6]

• Keep the container tightly closed except when adding waste.[3]

• Store the container in a well-ventilated, designated satellite accumulation area within the laboratory.

Step 2: Arrange for Professional Disposal

• Contact your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste disposal contractor.

• Provide them with the Safety Data Sheet (SDS) for a similar compound if one for the specific chemical is not available, and an accurate description of the waste.

• The disposal must be conducted at an approved treatment, storage, and disposal facility (TSDF) in accordance with all applicable federal, state, and local regulations.[2]

Step 3: Prohibited Disposal Methods

• DO NOT pour this chemical down the drain. It is immiscible with water and can persist in the environment.[6][14]

• DO NOT allow the chemical to evaporate in a fume hood as a means of disposal.

• DO NOT dispose of this chemical in regular trash.

Disposal of Contaminated Materials: Any materials, such as pipette tips, gloves, or absorbent pads, that are contaminated with 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether must be disposed of as hazardous waste.[6] These items should be collected in a sealed, labeled bag or container and managed alongside the liquid waste.

PART 4: Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is critical to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Control Ignition Sources: If the material is flammable, remove all sources of ignition.[4]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Containment: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite, dry sand).

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[6]

• Decontaminate: Clean the spill area thoroughly.

• Seek Medical Attention: If there is any skin or eye contact, or if vapors are inhaled, seek immediate medical attention.[1]

Disposal Decision Workflow

The following diagram outlines the critical decision-making process for the compliant disposal of 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether.

Caption: Decision workflow for proper chemical waste disposal.

References

• Anesthetic Gases: Guidelines for Workplace Exposures. Occupational Safety and Health Administration (OSHA). [Link]

• 1,1,1,3,3,3-hexafluoropropan-2-ol Safety Data Sheet. Chemos. [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency (EPA). (2025-08-13). [Link]

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. U.S. Environmental Protection Agency (EPA). (2024-04-08). [Link]

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. U.S. Environmental Protection Agency (EPA). (2020-12-18). [Link]

• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. U.S. Environmental Protection Agency (EPA). (2025-09-22). [Link]

• Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal. JD Supra. (2024-07-16). [Link]

• EPA Releases Updated Interim Guidance on Destroying and Disposing of Certain PFAS and PFAS-Containing Materials. The Acta Group. (2024-05-07). [Link]

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• Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. Occupational Safety and Health Administration (OSHA). [Link]

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